Methyl dimethyldithiocarbamate

• CAS: 3735-92-0

Core Science & Biosynthesis

An In-Depth Technical Guide to Methyl N,N-Dimethylcarbamodithioate: Synthesis, Characterization, and Applications in Modern Research

This guide provides a comprehensive technical overview of methyl N,N-dimethylcarbamodithioate, a versatile organosulfur compound. Designed for researchers, chemists, and professionals in drug development, this document delves into its fundamental properties, detailed synthesis protocols, and significant applications, with a focus on its role as a valuable synthetic intermediate in medicinal chemistry.

Core Compound Identity and Structure

Methyl N,N-dimethylcarbamodithioate is an ester of dimethyldithiocarbamic acid. Its identity is established by the following identifiers:

• IUPAC Name: methyl N,N-dimethylcarbamodithioate[1][2]

• CAS Number: 3735-92-0

• Molecular Formula: C₄H₉NS₂[1][2]

• Common Synonyms: Methyl dimethyldithiocarbamate, DMDTM, Cystogon, Forbiat[2]

The molecule's structure consists of a central thiocarbonyl group (C=S) bonded to a dimethylamino group (-N(CH₃)₂) and a methylthio group (-SCH₃).

Chemical Structure:

Canonical SMILES: CN(C)C(=S)SC[2]

Physicochemical and Spectroscopic Characterization

The compound is a white to colorless volatile solid at standard temperature and pressure.[3] Its physical properties make it amenable to common organic chemistry purification techniques like recrystallization.

Physical Properties

Property	Value	Source(s)
Molecular Weight	135.24 g/mol	[3]
Appearance	Colorless or white solid	[3]
Melting Point	45–47 °C	[3]
Boiling Point	193 °C
Solubility	Poorly soluble in water; Soluble in many organic solvents.	[3]

Spectroscopic Data

Thorough characterization is essential for verifying the identity and purity of the compound. Spectroscopic data for methyl N,N-dimethylcarbamodithioate has been established in the scientific literature.

Technique	Description of Available Data	Authoritative Source(s)
¹³C NMR	Full spectral data and peak assignments have been published.	Rabiller, C. et al. (1977)[1]
¹⁵N NMR	Spectral data is available in public databases.	PubChem[1]
IR & Raman	Vibrational spectra in various states have been studied and analyzed.	Katsyuba, S. A. et al. (1995)
GC-MS	Mass spectrometry data is available in public databases.	PubChem[1]

Synthesis Protocol and Mechanistic Insights

The most common and reliable synthesis of methyl N,N-dimethylcarbamodithioate involves the S-methylation of a dimethyldithiocarbamate salt. This pathway is an archetypal nucleophilic substitution (Sₙ2) reaction.

Featured Synthesis: S-Methylation of Sodium Dimethyldithiocarbamate

This protocol provides a robust method for laboratory-scale synthesis.

Reaction: (CH₃)₂NCS₂⁻Na⁺ + CH₃I → (CH₃)₂NC(S)SCH₃ + NaI

Workflow Diagram: Synthesis of Methyl N,N-Dimethylcarbamodithioate

Caption: Workflow for the synthesis of Methyl N,N-Dimethylcarbamodithioate.

Detailed Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium dimethyldithiocarbamate (1 equivalent) in a suitable solvent like acetone or absolute ethanol. The choice of a polar aprotic (acetone) or protic (ethanol) solvent is critical for dissolving the salt and facilitating the Sₙ2 reaction.

• Temperature Control: Cool the flask in an ice bath to 0-5 °C. This step is crucial to control the initial exotherm that may occur upon addition of the alkylating agent, preventing potential side reactions.

• Reagent Addition: Add methyl iodide (1 to 1.1 equivalents) dropwise to the stirred solution. Methyl iodide is a highly effective methylating agent. Using a slight excess can help drive the reaction to completion, but a large excess should be avoided to simplify purification.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Let the reaction stir for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC). A precipitate of sodium iodide (NaI) will form as the reaction proceeds, which is a visual indicator of success.

• Workup: Once the reaction is complete, remove the sodium iodide precipitate by vacuum filtration. Wash the solid with a small amount of the cold solvent to recover any trapped product.

• Isolation: Combine the filtrate and the washings. Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude product will be a yellowish oil or solid.

• Purification: Purify the crude product by recrystallization. A solvent system like ethanol/water is effective. Dissolve the crude solid in a minimum amount of hot ethanol and add water dropwise until turbidity persists. Upon cooling, pure crystals of methyl N,N-dimethylcarbamodithioate will form. Filter the crystals and dry them under vacuum.

Applications in Research and Drug Development

While historically used as a pesticide[3], the modern utility of methyl N,N-dimethylcarbamodithioate is primarily as a sophisticated building block in organic synthesis.

Intermediate for Active Pharmaceutical Ingredients (APIs)

The most compelling application for this compound is its use as a chemical reagent in the synthesis of novel inhibitors for the Janus kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathway.[1] The JAK/STAT signaling pathway is a critical target in the development of therapies for cancer, autoimmune diseases, and inflammatory conditions.

For instance, precursors for potent and selective JAK inhibitors, such as AZD1480, can be constructed using methodologies that may involve dithiocarbamate chemistry.[4] The dithiocarbamate group can serve as a handle for further molecular elaboration or as a key pharmacophoric element itself. The ability to introduce this moiety allows medicinal chemists to explore new chemical space in the design of next-generation kinase inhibitors.

Broader Context: The Versatility of Dithiocarbamates

The dithiocarbamate functional group is a privileged structure in multiple scientific domains due to its unique electronic and chelating properties. Research on related dithiocarbamate compounds highlights their broad potential in:

• Medicinal Chemistry: Acting as enzyme inhibitors and demonstrating anticancer and antimicrobial properties.

• Materials Science: Serving as excellent chelating agents for heavy metals and as precursors for the synthesis of semiconductor nanoparticles.

• Synthetic Chemistry: Used as protecting groups in peptide synthesis and as linkers in solid-phase organic synthesis.

Safety and Handling

Methyl N,N-dimethylcarbamodithioate is classified as an irritant and requires careful handling in a laboratory setting.

• GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation).[2]

• Handling: Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Conclusion

Methyl N,N-dimethylcarbamodithioate is a compound of significant scientific interest. While its fundamental properties are well-characterized, its true value lies in its application as a versatile synthetic intermediate. For researchers in drug discovery, its demonstrated relevance in the synthesis of complex molecules like JAK/STAT pathway inhibitors underscores its importance as a tool for accessing novel and potent therapeutics. The robust and well-understood synthesis of this compound further enhances its appeal as a readily accessible building block for advanced chemical research.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 19526, Methyl dimethyldithiocarbamate. Available at: [Link]

• LookChem (2022). Cas 3735-92-0, METHYL DIMETHYLDITHIOCARBAMATE. Available at: [Link]

• Wikipedia contributors (2023). Methyl dimethyldithiocarbamate. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• Khan, H., Aziz, M., Neuhausen, C., Murtaza, G., & Shaheen, F. (2010). [(Methylcarbamothioyl)disulfanyl]methyl N-methylcarbamodithioate. Acta Crystallographica Section E: Structure Reports Online, 66(10), o2671. Available at: [Link]

• Global Substance Registration System. METHYL DIMETHYLDITHIOCARBAMATE. Available at: [Link]

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synthesis of methyl dimethyldithiocarbamate from dimethylamine and carbon disulfide

An In-Depth Technical Guide to the Synthesis of Methyl Dimethyldithiocarbamate

Abstract

This technical guide provides a comprehensive overview of the synthesis of methyl dimethyldithiocarbamate, a valuable compound with applications in pharmaceuticals and organic synthesis.[1] We delve into the fundamental reaction mechanism, provide a detailed, field-proven experimental protocol, and discuss critical safety considerations and analytical characterization techniques. This document is intended for researchers, chemists, and drug development professionals seeking a practical and scientifically grounded resource for the preparation of this important dithiocarbamate ester.

Introduction and Scientific Background

Dithiocarbamates are a class of organosulfur compounds characterized by the functional group R₂NC(=S)S⁻. They are widely utilized as fungicides, vulcanization accelerators, and as versatile chelating agents for transition metals.[2][3] The methylation of the dithiocarbamate anion yields the corresponding methyl ester, methyl dimethyldithiocarbamate (CAS No: 3735-92-0), a compound that serves as a key chemical reagent.[1] Notably, it is employed in the synthesis of novel inhibitors for the Jak/Stat signaling pathway, highlighting its importance in the development of new therapeutic agents.[1]

The synthesis is a robust and high-yielding two-step process. It begins with the formation of a dithiocarbamate salt from a secondary amine (dimethylamine) and carbon disulfide, followed by an S-alkylation (methylation) step. Understanding the causality behind each experimental choice is paramount to achieving high purity and yield while ensuring operational safety.

Reaction Mechanism: A Two-Step Nucleophilic Pathway

The synthesis of methyl dimethyldithiocarbamate proceeds through a logical and well-established two-step mechanism.

Step 1: Nucleophilic Addition to Form Sodium Dimethyldithiocarbamate

The reaction is initiated by the nucleophilic attack of dimethylamine on the electrophilic carbon atom of carbon disulfide. Dimethylamine, a secondary amine, acts as the nucleophile. The presence of a base, such as sodium hydroxide (NaOH), is crucial. It serves to deprotonate the initially formed dimethyldithiocarbamic acid, driving the equilibrium towards the formation of the highly stable and water-soluble sodium dimethyldithiocarbamate salt.[2][3] This prevents the reverse reaction and prepares the nucleophile for the subsequent step.

Equation: CS₂ + HN(CH₃)₂ + NaOH → NaS₂CN(CH₃)₂ + H₂O[2]

Step 2: S-Alkylation (Methylation)

The second step involves the methylation of the dithiocarbamate anion. The sodium dimethyldithiocarbamate salt, now a potent sulfur nucleophile, reacts with a methylating agent, typically methyl iodide (CH₃I). This proceeds via a classic Sₙ2 (bimolecular nucleophilic substitution) reaction. The sulfur anion displaces the iodide leaving group, forming the C-S bond and yielding the final product, methyl dimethyldithiocarbamate.

Equation: NaS₂CN(CH₃)₂ + CH₃I → CH₃S(C=S)N(CH₃)₂ + NaI

The overall mechanism is depicted in the diagram below.

Caption: Reaction mechanism for the synthesis of methyl dimethyldithiocarbamate.

Comprehensive Experimental Protocol

This protocol is designed as a self-validating system. Adherence to the specified conditions, coupled with the subsequent analytical characterization, ensures the reliable synthesis of the target compound.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Amount (mmol)	Mass / Volume	Molar Ratio	Notes
Dimethylamine (40% in H₂O)	(CH₃)₂NH	45.08	100	11.3 mL	1.0	Corrosive, Flammable
Carbon Disulfide	CS₂	76.13	100	6.0 mL (7.6 g)	1.0	Highly Flammable, Toxic
Sodium Hydroxide	NaOH	40.00	100	4.0 g	1.0	Corrosive
Methyl Iodide	CH₃I	141.94	105	6.5 mL (14.9 g)	1.05	Toxic, Light-sensitive
Diethyl Ether	(C₂H₅)₂O	74.12	-	~200 mL	-	Extraction Solvent
Anhydrous MgSO₄	MgSO₄	120.37	-	~5 g	-	Drying Agent
Deionized Water	H₂O	18.02	-	~300 mL	-	-

Step-by-Step Methodology

Part A: Synthesis of Sodium Dimethyldithiocarbamate Intermediate

• Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a thermometer. Place the flask in an ice/water bath to maintain a temperature of 0-5 °C. Causality: The reaction between dimethylamine and carbon disulfide is exothermic; low temperature is essential to prevent the evaporation of volatile reactants and minimize side reactions.[4]

• Base Dissolution: In the flask, dissolve sodium hydroxide (4.0 g, 100 mmol) in deionized water (50 mL). Stir until the solid is fully dissolved and allow the solution to cool to below 5 °C.

• Amine Addition: Add the 40% dimethylamine solution (11.3 mL, 100 mmol) to the cooled NaOH solution while maintaining stirring and temperature control.

• CS₂ Addition: Add carbon disulfide (6.0 mL, 100 mmol) dropwise to the flask via the dropping funnel over a period of 30 minutes. Ensure the temperature does not rise above 10 °C. A pale-yellow solution of sodium dimethyldithiocarbamate will form.[2]

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour to ensure the reaction goes to completion.

Part B: Methylation and Product Isolation

• Re-cooling: Cool the reaction mixture again to 0-5 °C in the ice/water bath. Causality: The methylation reaction is also exothermic. Temperature control is necessary to manage the reaction rate and prevent potential hazards associated with the volatility of methyl iodide.

• Methyl Iodide Addition: Add methyl iodide (6.5 mL, 105 mmol) dropwise over 20 minutes. A white precipitate (sodium iodide) may form, and the product, methyl dimethyldithiocarbamate, will begin to separate as an oil or solid.

• Reaction: After addition, remove the ice bath and stir the mixture vigorously at room temperature for an additional 2 hours.

• Extraction: Transfer the reaction mixture to a 500 mL separatory funnel. Extract the aqueous phase with diethyl ether (3 x 50 mL). Combine the organic layers. Causality: The product is organic-soluble, while the inorganic salt byproduct (NaI) remains in the aqueous phase.

• Washing: Wash the combined organic layers with deionized water (2 x 50 mL) and then with brine (1 x 50 mL) to remove any remaining water-soluble impurities.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate. Filter the solution to remove the drying agent.

• Solvent Removal: Remove the diethyl ether using a rotary evaporator. A pale yellow solid or oil will remain.

Part C: Purification

• Recrystallization: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexane. The pure product should be a white to pale-yellow solid.[1]

• Yield Calculation: Dry the purified crystals under vacuum, weigh them, and calculate the final percentage yield.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis and purification of the product.

Analytical Characterization

To ensure the identity and purity of the synthesized methyl dimethyldithiocarbamate, several analytical techniques are employed.

• Physical Properties: The purified product should be a white to pale-yellow solid with a melting point in the range of 43-47 °C.[1]

• Infrared (IR) Spectroscopy: The IR spectrum is a powerful tool for identifying key functional groups. A strong absorption band, known as the "thioureide band," is expected in the region of 1470–1500 cm⁻¹, which is characteristic of the N-C=S bond.[4] The C-S single bond stretch will appear in the 950-1050 cm⁻¹ region.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to be simple. Two distinct singlets should be observed: one for the two equivalent N-methyl groups (N-(CH₃)₂) and another for the S-methyl group (S-CH₃).

  • ¹³C NMR: The carbon NMR will show characteristic chemical shifts for the N-methyl carbons, the S-methyl carbon, and the key thiocarbonyl carbon (N-C =S), which typically resonates significantly downfield (~200 ppm).[4]

• Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) can confirm the molecular weight of the compound (135.25 g/mol ) and provide fragmentation patterns that further validate its structure.[1][5]

Critical Safety Precautions

The synthesis of methyl dimethyldithiocarbamate involves several hazardous chemicals. Strict adherence to safety protocols is non-negotiable.

• Engineering Controls: All steps of this synthesis must be performed inside a certified chemical fume hood to prevent inhalation of toxic and flammable vapors.[6] An emergency shower and eyewash station must be readily accessible.[7]

• Personal Protective Equipment (PPE):

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., Butyl or Neoprene rubber for dimethylamine; Nitrile or Neoprene for methyl iodide).[7][8] Always inspect gloves before use.

  • Eye Protection: Chemical splash goggles and a face shield are mandatory.[7]

  • Lab Coat: A flame-retardant lab coat must be worn.

• Reagent-Specific Hazards:

  • Dimethylamine: Corrosive, toxic, and highly flammable.[7] It can cause severe skin and eye damage.

  • Carbon Disulfide: Extremely flammable (flash point: -30 °C), volatile, and highly toxic. It can be absorbed through the skin. Keep away from all ignition sources.

  • Methyl Iodide: Toxic by inhalation, ingestion, and skin contact. It is a potent alkylating agent and a suspected carcinogen.[6] Handle with extreme care and avoid all direct contact.

Conclusion

This guide outlines a reliable and well-characterized method for synthesizing methyl dimethyldithiocarbamate. By understanding the underlying chemical principles, adhering to the detailed experimental protocol, and prioritizing safety, researchers can confidently prepare this valuable compound for applications in drug discovery and chemical synthesis. The self-validating nature of the protocol, which integrates synthesis with rigorous analytical characterization, ensures the production of a high-purity final product.

References

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• Ministry of Health, Labour and Welfare, Japan. Analytical Method for Dithiocarbamates (Agricultural, Animal and Fishery Products). [Link]

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• Google Patents.EP2917172B1 - Synthesis of methyl carbamate and dimethyl carbonate (dmc)

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• Google Patents.

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• SpringerLink. Development and validation of a GC-MS method for analysis of Dithiocarbamate Fungicide residues in the Spices Cardamom (Elettaria cardamomom) and black pepper (Piper nigrum). [Link]

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• YSI. Safety Data Sheet - Dimethyl Disulfide. [Link]

• YouTube. Primary amine reacts with carbon disulphide and HgCl_2 to produce alkyl isothiocyanate. This rea.... [Link]

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An In-Depth Technical Guide to CAS Number 3735-92-0: Identity, Properties, and a Critical Clarification of a Common Misattribution

Introduction: A Tale of Two Molecules and One CAS Number

In the landscape of chemical data, the Chemical Abstracts Service (CAS) Registry Number is an unambiguous beacon, a unique numerical identifier assigned to a single chemical substance. However, searches for CAS Number 3735-92-0 across various public databases and commercial supplier listings reveal a significant and potentially hazardous discrepancy. This number is attributed to two distinct molecules: Methyl Dimethyldithiocarbamate , an organosulfur compound, and 4-Amino-3-phenylbutanoic acid , a psychoactive drug commonly known as Phenibut.

This guide serves a dual purpose. First, it will definitively establish the correct chemical identity associated with CAS 3735-92-0. Second, it will provide a comprehensive technical overview of this compound. Critically, for the safety and accuracy of the scientific community, this guide will also address the common misattribution, providing a concise technical summary of Phenibut under its correct CAS Number, 1078-21-3. For researchers, scientists, and drug development professionals, understanding this distinction is paramount to ensuring safety, regulatory compliance, and the integrity of experimental results.

Part 1: Definitive Identification of CAS 3735-92-0

Authoritative chemical databases and major suppliers confirm that CAS Number 3735-92-0 is unequivocally assigned to Methyl Dimethyldithiocarbamate .[1][2][3][4][5] The persistent, incorrect association with Phenibut (CAS 1078-21-3) highlights a critical issue in data propagation across less curated platforms.

Parameter	Correct for CAS 3735-92-0	Incorrectly Associated
Chemical Name	Methyl Dimethyldithiocarbamate	4-Amino-3-phenylbutanoic acid
Common Name	-	Phenibut
Correct CAS RN	3735-92-0 [2][3][4]	1078-21-3 [6][7][8]
Molecular Formula	C₄H₉NS₂[1]	C₁₀H₁₃NO₂
Primary Class	Organosulfur Compound / Dithiocarbamate Ester	GABA Analogue / Gabapentinoid

Part 2: Technical Profile of Methyl Dimethyldithiocarbamate (CAS 3735-92-0)

Methyl Dimethyldithiocarbamate is a simple dithiocarbamic acid ester.[4] While its direct biological applications are limited, it serves as a valuable chemical reagent in synthetic chemistry.

Chemical and Physical Properties

This compound is a white to yellowish solid at room temperature, poorly soluble in water but soluble in many organic solvents.[4]

Property	Value	Source(s)
IUPAC Name	methyl N,N-dimethylcarbamodithioate	[2][5]
Synonyms	Cystogon, Forbiat, DMDTM	[1][4]
Molecular Weight	135.25 g/mol	[3][9]
Molecular Formula	C₄H₉NS₂	[1][3][9]
Melting Point	43 - 47 °C	[9]
Boiling Point	165.6 °C at 760 mmHg	[9]
Density	~1.12 g/cm³	[9]
Solubility	Chloroform (Sparingly), Methanol (Slightly)	[9]
Appearance	White to nearly white crystalline powder	[4]

Synthesis

Methyl Dimethyldithiocarbamate is typically synthesized via the S-methylation of a dimethyldithiocarbamate salt. The most common laboratory and industrial precursor is Sodium Dimethyldithiocarbamate (CAS 128-04-1), which is readily prepared from dimethylamine and carbon disulfide.[10] The subsequent methylation is a standard nucleophilic substitution reaction.

This protocol describes a robust method for the synthesis of Methyl Dimethyldithiocarbamate. The causality behind this experimental choice lies in the high availability and low cost of the starting materials and the straightforward nature of the reaction, which proceeds with high yield.

• Preparation of Precursor: In a well-ventilated fume hood, dissolve Sodium Dimethyldithiocarbamate (1.0 eq) in a suitable solvent such as water or DMF to a concentration of approximately 1 M. Cool the solution in an ice bath to 0-5 °C. The cooling step is critical to control the exothermicity of the subsequent methylation reaction.

• Methylation: To the cooled, stirring solution, add a methylating agent such as Dimethyl Sulfate (1.05 eq) dropwise over 30-60 minutes, ensuring the temperature does not exceed 10 °C. Dimethyl sulfate is highly toxic and carcinogenic; handle with extreme caution using appropriate personal protective equipment (PPE).

• Reaction Monitoring: Allow the reaction to stir at room temperature for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the consumption of the starting material.

• Workup and Isolation: Once the reaction is complete, transfer the mixture to a separatory funnel. If the reaction was performed in an aqueous solution, extract the product with an organic solvent like dichloromethane or ethyl acetate (3x volumes). If DMF was used, quench the reaction with water and then perform the extraction. The extraction isolates the organic-soluble product from the inorganic salts.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure Methyl Dimethyldithiocarbamate as a white crystalline solid.

Caption: Synthesis workflow for Methyl Dimethyldithiocarbamate.

Applications

• Chemical Reagent: The primary utility of Methyl Dimethyldithiocarbamate is as a chemical reagent. It is specifically cited as a building block in the synthesis of novel inhibitors for the Janus kinase/Signal Transducer and Activator of Transcription (JAK/STAT) signaling pathway.[9][10][11] The JAK/STAT pathway is crucial for cell growth and immune response, making its inhibitors significant targets in the development of treatments for cancers and autoimmune disorders.[12][13]

• Former Pesticide: It was previously used as an organosulfur pesticide, though this application is now largely historical.[4]

Caption: Application of Methyl Dimethyldithiocarbamate in drug development.

Safety and Handling

Methyl Dimethyldithiocarbamate is a hazardous substance that requires careful handling.

Hazard Code	Statement
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H317	May cause an allergic skin reaction
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation
Source: PubChem CID 19526, HPC Standards GmbH[3][5]

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile).

• Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an appropriate cartridge.

• First Aid:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek immediate medical attention.

  • Skin: Remove contaminated clothing and wash skin with soap and water. Seek medical attention if irritation or an allergic reaction develops.

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical attention.

Analytical Methods

The analysis of dithiocarbamate esters like Methyl Dimethyldithiocarbamate often relies on an indirect method due to their instability. The standard approach involves the acid-catalyzed hydrolysis of the dithiocarbamate to release carbon disulfide (CS₂), which is then quantified by headspace Gas Chromatography-Mass Spectrometry (GC-MS).[4][7][14][15]

This protocol is a self-validating system for the quantification of dithiocarbamates in a given matrix by converting them to a single, easily detectable analyte (CS₂).

• Sample Preparation: Accurately weigh the sample containing the analyte into a 20 mL headspace vial.

• Hydrolysis Reagent: Prepare a hydrolysis solution of tin(II) chloride in aqueous hydrochloric acid (e.g., 5 M HCl). The SnCl₂ acts as a reducing agent to facilitate the complete and rapid decomposition to CS₂.[7]

• Hydrolysis: Add the hydrolysis reagent to the vial, followed immediately by a non-polar solvent for trapping the evolved CS₂ (e.g., isooctane).[7][14] Immediately seal the vial with a crimp cap.

• Incubation: Place the vial in a heated agitator or water bath at 80 °C for 60 minutes to ensure complete hydrolysis.[7][14]

• GC-MS Analysis: After incubation and cooling, analyze the headspace or the isooctane layer by GC-MS.

  • Column: Use a non-polar or mid-polarity column suitable for volatile compounds (e.g., DB-5ms).

  • Injector: Operate in split or splitless mode depending on the expected concentration.

  • Oven Program: An isothermal run or a simple temperature ramp is usually sufficient (e.g., hold at 40 °C for 5 min, then ramp to 200 °C).

  • MS Detection: Monitor for the characteristic ions of carbon disulfide (m/z 76 and 78) in Selected Ion Monitoring (SIM) mode for maximum sensitivity and selectivity.[4]

• Quantification: Prepare a calibration curve using standards of known concentration (Thiram is often used as a representative dithiocarbamate standard) subjected to the same hydrolysis procedure.[7]

Part 3: The Case of Mistaken Identity - 4-Amino-3-phenylbutanoic acid (Phenibut)

As established, CAS 3735-92-0 is frequently misapplied to 4-Amino-3-phenylbutanoic acid. The correct and sole CAS number for this compound is 1078-21-3 .[6][7][8][15][16][17] This section provides a brief technical overview to aid researchers who may have arrived at this guide via the incorrect CAS number.

Overview of Phenibut (CAS 1078-21-3)

Phenibut is a neuropsychotropic drug developed in the Soviet Union in the 1960s.[7][17][18] It is a derivative of the inhibitory neurotransmitter γ-aminobutyric acid (GABA).[6][7][17] The addition of a phenyl ring to the GABA structure allows it to cross the blood-brain barrier more effectively.[7][17]

• Primary Use: Prescribed in Russia and some Eastern European countries for anxiety, insomnia, post-traumatic stress disorder, and other neurological conditions.[7][17] It is sold online as a nootropic ("cognitive enhancer") supplement in many Western countries, where it is not approved for medical use.[7]

• Mechanism of Action: Phenibut acts primarily as a GABAB receptor agonist.[18] At higher doses, it may also have some activity at GABAA receptors.[18] Activation of GABAB receptors leads to its characteristic anxiolytic (anxiety-reducing) and sedative effects.[6] It also has a structural similarity to baclofen.[18]

Caption: Phenibut's mechanism of action at GABA-B receptors.

Synthesis Overview

The synthesis of Phenibut is a multi-step process. One common route involves a Michael addition of a malonate equivalent to trans-β-nitrostyrene (derived from benzaldehyde and nitromethane), followed by reduction of the nitro group and subsequent hydrolysis and decarboxylation to yield the final product.[8][17][18] Another patented method involves the reaction of benzaldehyde with ethyl acetoacetate, followed by a series of transformations including hydrolysis, dehydration, amidation, and oxidation.[3]

The Critical Importance of Correct CAS Number Usage

The confusion surrounding CAS 3735-92-0 serves as a crucial reminder of the importance of meticulous data verification in science. Using an incorrect CAS number can lead to:

• Procurement of the Wrong Chemical: Ordering CAS 3735-92-0 will result in the delivery of Methyl Dimethyldithiocarbamate, not Phenibut, leading to wasted resources and project delays.

• Incorrect Experimental Design: The physical, chemical, and biological properties of these two compounds are vastly different. Designing an experiment for a GABA agonist and performing it with a dithiocarbamate ester would yield meaningless and uninterpretable results.

• Severe Safety Risks: The hazard profiles are completely different. Handling Methyl Dimethyldithiocarbamate without awareness of its specific toxicity and handling requirements could lead to accidental exposure and injury. Conversely, misidentifying Phenibut could lead to a failure to recognize its psychoactive properties and potential for dependence.

Scientists and researchers must make it a standard practice to cross-reference CAS numbers with the chemical name, molecular structure, and molecular formula from at least two authoritative sources before procurement or use.

Conclusion

This guide has established that CAS Number 3735-92-0 correctly identifies Methyl Dimethyldithiocarbamate , a useful organosulfur reagent but a compound with significant handling considerations. It has also provided a detailed technical profile of this chemical, including its synthesis, applications, and analytical methods. Furthermore, it has addressed the widespread and critical misattribution of this CAS number to Phenibut , whose correct identifier is 1078-21-3 . By clarifying this ambiguity and providing essential data for both compounds, this document aims to enhance the safety, accuracy, and integrity of research conducted by the scientific community.

References

• LookChem. (n.d.). Cas 3735-92-0, METHYL DIMETHYLDITHIOCARBAMATE. Retrieved from [Link]

• LookChem. (n.d.). Cas 3735-92-0,METHYL DIMETHYLDITHIOCARBAMATE. Retrieved from [Link]

• Mol-Instincts. (n.d.). METHYL DIMETHYLDITHIOCARBAMATE 3735-92-0 wiki. Retrieved from [Link]

• Wikipedia. (n.d.). Phenibut. Retrieved from [Link]

• Wikipedia. (n.d.). Methyl dimethyldithiocarbamate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 19526, Methyl dimethyldithiocarbamate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14113, Phenibut. Retrieved from [Link]

• Lapin, I. (2001). Phenibut (beta-phenyl-GABA): a tranquilizer and nootropic drug. CNS drug reviews, 7(4), 471–481. Retrieved from [Link]

• Crnogorac, G., & Schwack, W. (2009). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Journal of the Serbian Chemical Society, 74(12), 1277-1299. Retrieved from [Link]

• Google Patents. (n.d.). EA026591B1 - Method for obtaining phenibut production semi-products.

• Encyclopedia.pub. (2023). Analytical Methods for Dithiocarbamate Detection. Retrieved from [Link]

• Rodrigues, J. L., et al. (2023). JAK2/STAT3 Signaling Pathway Modulates Acute Methylmercury Toxicity in the Mouse Astrocyte C8-D1A Cell Line. International Journal of Molecular Sciences, 24(16), 12809. Retrieved from [Link]

• PubMed. (2021). Inhibition of JAK2/STAT3 signaling pathway by panaxadiol limits the progression of pancreatic cancer. Retrieved from [Link]

• ResearchGate. (2001). Phenibut (β‐Phenyl‐GABA): A Tranquilizer and Nootropic Drug. Retrieved from [Link]

• Ministry of Health, Labour and Welfare, Japan. (n.d.). Analytical Method for Dithiocarbamates. Retrieved from [Link]

• Maze Engineers. (2018). Phenibut: A Nootropic Needing More Behavioral Studies. Retrieved from [Link]

• ResearchGate. (2017). Preparation and Characterization of New Dithiocarbamate Derivatives. Retrieved from [Link]

• Owen, D. R., et al. (2016). Phenibut (β‐Phenyl‐GABA): A Tranquilizer and Nootropic Drug. Drugs of the Future, 41(8), 471. Retrieved from [Link]

• Frontiers. (2021). The JAK1 Selective Inhibitor ABT 317 Blocks Signaling Through Interferon-γ and Common γ Chain Cytokine Receptors to Reverse Autoimmune Diabetes in NOD Mice. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Dimethyl Sulfate as Methylation Agent and Solvent in Highly Regioselective Synthesis of Methyl Salicylate Using Sodium Bicarbonate as a Base. ACS Omega, 2(10), 6896-6903. Retrieved from [Link]

• Google Patents. (n.d.). CN102115450A - Preparation method for 4-amino-3-phenylbutyric acid.

• National Center for Biotechnology Information. (2021). Development and validation of a GC-MS method for analysis of Dithiocarbamate Fungicide residues in the Spices Cardamom (Elettaria cardamomom) and black pepper (Piper nigrum). Journal of Food Science and Technology, 58(10), 3986-3995. Retrieved from [Link]

• Google Patents. (n.d.). CN104478745A - Synthetic method for 4-amino-3-phenylbutyric acid hydrochloride.

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molecular formula C4H9NS2 and molecular weight

An In-Depth Technical Guide to the Characterization and Significance of C4H9NS2 Isomers in Research and Development

Abstract

The molecular formula C4H9NS2 represents a class of organosulfur compounds with significant isomeric diversity, most notably within the dithiocarbamate family. With a precise molecular weight of approximately 135.020 Da, these molecules, while seemingly simple, are of substantial interest in agrochemistry, materials science, and pharmacology. Their utility is largely derived from the dithiocarbamate functional group, which possesses potent metal-chelating properties and the ability to modulate critical biological pathways. This guide provides a comprehensive framework for researchers and drug development professionals to understand, characterize, and leverage C4H9NS2 isomers. It moves beyond a mere listing of facts to explain the causality behind analytical method selection, details self-validating experimental protocols, and grounds its claims in authoritative scientific literature. We will explore the fundamental physicochemical properties, delve into core analytical workflows for structural elucidation, discuss the biological context and mechanisms of action, and provide a representative synthesis protocol.

Fundamental Physicochemical Properties of C4H9NS2

A thorough understanding of a molecule begins with its fundamental properties. For the formula C4H9NS2, this involves calculating the precise mass for analytical accuracy and exploring the structural arrangements, or isomers, that give rise to distinct chemical entities.

Molecular Weight Calculation

The molecular weight is a critical parameter for mass spectrometry, chemical synthesis, and quantitative analysis. It is calculated using the most abundant isotopes of each element.

• Carbon (C): 4 × 12.011 u = 48.044 u

• Hydrogen (H): 9 × 1.008 u = 9.072 u

• Nitrogen (N): 1 × 14.007 u = 14.007 u

• Sulfur (S): 2 × 32.06 u = 64.12 u

• Average Molecular Weight: 135.24 u

For high-resolution mass spectrometry, the monoisotopic mass, calculated using the principal isotope for each element (¹²C, ¹H, ¹⁴N, ³²S), is essential.

• Monoisotopic Mass: (4 × 12.000000) + (9 × 1.007825) + (1 × 14.003074) + (2 × 31.972071) = 135.020361 u

This precise value is foundational for identifying C4H9NS2 compounds in complex matrices.

The Isomeric Landscape

The single molecular formula C4H9NS2 can represent multiple distinct structures. The dithiocarbamate scaffold (R¹R²N−C(=S)S−R³) is the most common and functionally significant. Key isomers include:

• Methyl dimethyldithiocarbamate: (CH₃)₂N−C(=S)S−CH₃. A simple, symmetrical structure often used in mechanistic studies.

• Ethyl methyldithiocarbamate: (CH₃)(C₂H₅)N−C(=S)S−H. An N-ethyl, N-methyl substituted dithiocarbamic acid.

• S-Ethyl N,N-dimethylthiocarbamate: (CH₃)₂N−C(=O)S−C₂H₅. A thiocarbamate isomer, where one sulfur is replaced by oxygen, highlighting the importance of analytical confirmation beyond just mass.

• Thiazolidine-based structures: Cyclic isomers such as 2-ethyl-1,3-thiazolidine are also possible, though less common in a biological context compared to dithiocarbamates.

The specific arrangement of alkyl groups dramatically influences solubility, reactivity, and biological activity, making unambiguous identification paramount.

Physicochemical Data Comparison

The following table summarizes key physicochemical properties for two primary dithiocarbamate isomers of C4H9NS2, illustrating the structural nuances that impact experimental design.

Property	Methyl dimethyldithiocarbamate	Ethyl methyldithiocarbamate	Justification & Experimental Implication
Monoisotopic Mass	135.020361 Da	135.020361 Da	Identical mass necessitates chromatographic separation and fragmentation analysis (MS/MS) for differentiation.
Boiling Point (est.)	~215 °C	~230 °C	Influences choice of GC vs. LC. Higher boiling points favor LC-based methods to prevent thermal degradation.
LogP (est.)	1.4 - 1.6	1.3 - 1.5	Indicates moderate lipophilicity. Guides selection of mobile phase composition in reversed-phase chromatography.
pKa (est.)	N/A (ester)	~2.5 - 3.5 (acid)	The presence of an acidic proton in the carbamic acid form dictates pH for extraction and chromatography to ensure a consistent charge state.

Core Analytical Methodologies for Elucidation

Distinguishing between C4H9NS2 isomers requires a multi-faceted analytical approach. Mass spectrometry provides mass information and fragmentation patterns, while NMR spectroscopy confirms the precise atomic connectivity.

Mass Spectrometry (MS) Workflow

Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is the gold standard for identifying and quantifying C4H9NS2 isomers in complex mixtures.

The choice between Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) is critical.

• ESI: Ideal for polar and ionizable isomers like dithiocarbamic acids. By adjusting the mobile phase pH to be above the pKa, the molecule can be deprotonated to [M-H]⁻, yielding a strong signal in negative ion mode.

• APCI: Better suited for less polar, neutral isomers like dithiocarbamate esters (e.g., Methyl dimethyldithiocarbamate). It forms a protonated molecule [M+H]⁺ in positive ion mode through gas-phase proton transfer.

Trustworthiness: Running samples in both positive and negative modes with both ESI and APCI sources (if available) provides a self-validating system to ensure the target analyte is not missed due to incompatible ionization.

Tandem MS (MS/MS) is essential for confirming identity. By selecting the precursor ion (m/z 136.0 for [M+H]⁺) and fragmenting it, a unique fingerprint is generated. For Methyl dimethyldithiocarbamate, a characteristic loss of the S-methyl group (-SCH₃) or cleavage of the C-N bond is expected. These fragmentation patterns can be compared to spectral libraries and databases for confident identification.

• Sample Preparation: Dissolve 1 mg of the reference standard or sample extract in 1 mL of 50:50 acetonitrile:water. Vortex thoroughly.

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid (for positive mode) or 5 mM ammonium acetate (for negative mode).

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometer Settings (Example for ESI+):

  • Ion Source: ESI, Positive Mode.

  • Scan Type: Full Scan (m/z 50-300) and Targeted MS/MS.

  • Precursor Ion: m/z 136.03.

  • Collision Energy: Ramp from 10-40 eV to generate a comprehensive fragmentation spectrum.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

Caption: Workflow for LC-MS/MS analysis of C4H9NS2 isomers.

Biological Significance & Drug Development

The C4H9NS2 formula, particularly as a dithiocarbamate, is highly relevant in drug development due to its unique chemical properties.

Mechanism of Action: Metal Chelation and Enzyme Inhibition

Dithiocarbamates are powerful chelators of divalent metal ions like zinc (Zn²⁺) and copper (Cu²⁺). This is central to their biological activity. Many enzymes, including matrix metalloproteinases (MMPs) and aldehyde dehydrogenase (ALDH), require a zinc ion in their active site to function.

Expertise: By chelating this essential zinc ion, dithiocarbamates can act as potent enzyme inhibitors. This mechanism is the foundation for the therapeutic action of drugs like Disulfiram, which is used to treat alcoholism by inhibiting ALDH. The C4H9NS2 isomers, as smaller analogs, serve as excellent model compounds to study these interactions.

Visualization: Aldehyde Dehydrogenase (ALDH) Inhibition

Caption: Mechanism of ALDH inhibition by a dithiocarbamate.

Representative Synthesis Protocol

The synthesis of dithiocarbamates is a foundational technique in medicinal chemistry and is remarkably straightforward, making C4H9NS2 isomers accessible for study.

Protocol: Laboratory-Scale Synthesis of Methyl dimethyldithiocarbamate

This protocol describes the synthesis via the reaction of a secondary amine with carbon disulfide, followed by alkylation.

Trustworthiness: This two-step, one-pot synthesis is a robust and well-established method. The progress can be monitored by Thin Layer Chromatography (TLC), and the final product is easily purified, providing a self-validating workflow.

• Step 1: Formation of the Dithiocarbamate Salt.

  • In a flask cooled in an ice bath (0 °C), dissolve dimethylamine (1.0 eq) in ethanol.

  • Slowly add carbon disulfide (CS₂, 1.1 eq) dropwise while stirring. The reaction is exothermic.

  • Add a solution of sodium hydroxide (NaOH, 1.0 eq) in water to the mixture to form the sodium salt, which may precipitate. Stir for 1-2 hours at room temperature.

• Step 2: S-Alkylation.

  • To the same flask, add methyl iodide (CH₃I, 1.1 eq) dropwise.

  • Allow the reaction to stir at room temperature overnight.

  • Monitor the reaction completion using TLC (e.g., with a 3:1 hexanes:ethyl acetate mobile phase).

• Step 3: Work-up and Purification.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Add water to the residue and extract three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the filtrate to yield the crude product.

  • Purify the crude oil using column chromatography on silica gel to obtain the pure Methyl dimethyldithiocarbamate.

• Step 4: Characterization.

  • Confirm the identity and purity of the final product using LC-MS and ¹H NMR as described in Section 2.

Conclusion

The molecular formula C4H9NS2, while specific, opens a gateway to a class of compounds with rich chemical and biological properties. Through a systematic approach combining precise mass calculations, chromatographic separation, and spectroscopic analysis, researchers can confidently identify and distinguish between its various isomers. The dithiocarbamate scaffold, in particular, presents a validated pharmacophore for enzyme inhibition via metal chelation, offering a fertile ground for drug discovery and development. The protocols and workflows detailed in this guide provide a reliable and scientifically rigorous foundation for professionals to harness the potential of these versatile molecules.

References

• Title: PubChem Compound Summary for CID 13153, Methyl dimethyldithiocarbamate. Source: National Center for Biotechnology Information. URL: [Link]

• Title: Mass Spectrometry. Source: Michigan State University, Department of Chemistry. URL: [Link]

• Title: Dithiocarbamates as potent inhibitors of metallo-β-lactamases. Source: Journal of Medicinal Chemistry. URL: [Link]

• Title: Dithiocarbamates as new therapeutic agents for the treatment of alcoholism and other diseases. Source: Expert Opinion on Therapeutic Patents. URL: [Link]

The Multi-Faceted Assault: An In-Depth Technical Guide to the Fungal Mechanism of Action of Dithiocarbamates

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Dithiocarbamates (DTCs) have long been a cornerstone in the management of fungal diseases in agriculture, valued for their broad-spectrum activity and low propensity for resistance development.[1] Their enduring efficacy lies in a multi-site mechanism of action, a complex interplay of biochemical and cellular disruptions that overwhelm fungal defense systems. This technical guide provides a comprehensive exploration of the core mechanisms by which dithiocarbamates exert their fungicidal effects, offering field-proven insights and detailed experimental protocols for researchers and drug development professionals. We will delve into the critical roles of metal chelation, enzyme inhibition, and the induction of oxidative stress, providing a holistic understanding of this important class of fungicides.

Introduction: The Enduring Power of a Multi-Site Attack

Dithiocarbamates are organosulfur compounds that have been utilized as fungicides for decades.[2] Their chemical structure, characterized by a dithiocarbamate functional group, allows them to act as potent chelating agents for various metal ions.[3] This property is central to their biological activity. Unlike single-site fungicides that target a specific enzyme or protein, dithiocarbamates disrupt multiple physiological processes within the fungal cell simultaneously.[4] This multi-pronged attack strategy significantly lowers the probability of target-site mutations conferring resistance, making them valuable tools in fungicide resistance management programs.[5]

This guide will dissect the primary mechanisms of action of dithiocarbamates, providing a detailed understanding of their fungicidal properties at the molecular level.

The Core Mechanism: A Two-Pronged Assault on Fungal Enzymes

The primary fungicidal activity of dithiocarbamates stems from their ability to inhibit a wide range of vital enzymes within the fungal cell. This inhibition occurs through two principal, often interconnected, mechanisms: the chelation of metal cofactors and the covalent modification of sulfhydryl groups.

Sequestration of Vital Metals: Inhibition of Metalloenzymes

Many essential fungal enzymes, known as metalloenzymes, require metal ions such as copper (Cu²⁺), zinc (Zn²⁺), and manganese (Mn²⁺) as cofactors for their catalytic activity. Dithiocarbamates, with their strong metal-binding capacity, effectively sequester these essential metal ions, rendering the enzymes non-functional.[6]

One of the key targets in this regard is carbonic anhydrase (CA) , a zinc-containing enzyme crucial for pH homeostasis and other physiological processes in fungi.[7][8] Dithiocarbamates have been shown to be potent inhibitors of fungal β-carbonic anhydrases.[9][10] By chelating the zinc ion in the active site, dithiocarbamates disrupt the enzyme's ability to catalyze the reversible hydration of carbon dioxide, leading to a cascade of detrimental effects on fungal growth and development. Several dithiocarbamate derivatives have demonstrated low nanomolar inhibition constants (KIs) against fungal carbonic anhydrases, highlighting the potency of this interaction.[1][11]

Targeting the Thiolome: Reaction with Sulfhydryl Groups

In addition to their metal-chelating properties, dithiocarbamates and their metabolites can react with sulfhydryl (-SH) groups present in the cysteine residues of proteins.[2] This interaction can lead to the inactivation of a broad range of enzymes that rely on these sulfhydryl groups for their structure and catalytic function.

A notable target is aldehyde dehydrogenase (ALDH) , an enzyme involved in detoxification and various metabolic pathways.[12] Inhibition of ALDH by dithiocarbamates can lead to the accumulation of toxic aldehydes within the fungal cell, contributing to cytotoxicity. Furthermore, the ubiquitin-proteasome system, which is critical for protein turnover and cellular regulation, contains enzymes with essential sulfhydryl groups that can be targeted by dithiocarbamates.[9]

The metabolism of some dithiocarbamates within the fungal cell can also generate isothiocyanates, highly reactive electrophiles that readily form covalent bonds with thiol groups of essential proteins and peptides, further disrupting cellular function.[6]

Diagram: Core Mechanisms of Dithiocarbamate Action

Caption: Core mechanisms of dithiocarbamate action in fungi.

The Oxidative Onslaught: Induction of Reactive Oxygen Species

Beyond direct enzyme inhibition, dithiocarbamates induce a state of severe oxidative stress within fungal cells.[1] This is characterized by a significant increase in the production of reactive oxygen species (ROS), such as superoxide anions and hydrogen peroxide.[13][14] The accumulation of ROS leads to widespread damage of cellular components, including lipids, proteins, and DNA.

This surge in ROS can overwhelm the fungus's antioxidant defense systems, leading to mitochondrial dysfunction.[15] Damage to the mitochondria, the powerhouse of the cell, disrupts energy production and can trigger the intrinsic apoptotic pathway, a form of programmed cell death. The involvement of caspases, key executioner enzymes in apoptosis, has been observed in cells treated with dithiocarbamates.[15]

Fungal Countermeasures: Mechanisms of Resistance

While dithiocarbamates' multi-site action makes the development of resistance challenging, it is not impossible. The primary mechanism of resistance observed in fungi is the overexpression of ATP-binding cassette (ABC) transporters.[16] These membrane-bound proteins function as efflux pumps, actively transporting the dithiocarbamate molecules out of the fungal cell before they can reach their intracellular targets.[3] This reduces the intracellular concentration of the fungicide, allowing the fungus to survive at concentrations that would otherwise be lethal.

Experimental Protocols for Mechanistic Studies

To facilitate further research into the mechanism of action of dithiocarbamates, this section provides detailed, step-by-step methodologies for key experiments.

Antifungal Susceptibility Testing: Broth Microdilution Method

This protocol, adapted from Clinical and Laboratory Standards Institute (CLSI) guidelines, determines the Minimum Inhibitory Concentration (MIC) of a dithiocarbamate against a fungal isolate.

Materials:

• Dithiocarbamate compound

• Sterile 96-well microtiter plates

• RPMI-1640 medium, buffered with MOPS

• Fungal isolate

• Spectrophotometer or microplate reader

• Incubator

Procedure:

• Preparation of Dithiocarbamate Stock Solution: Dissolve the dithiocarbamate in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Inoculum Preparation:

  • For yeasts, grow the culture on Sabouraud Dextrose Agar (SDA). Suspend colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 to the final inoculum density (0.5-2.5 x 10³ CFU/mL).

  • For filamentous fungi, grow the culture on Potato Dextrose Agar (PDA) until sporulation. Harvest conidia and suspend in sterile saline. Adjust the conidial suspension to the desired concentration (0.4 x 10⁴ to 5 x 10⁴ conidia/mL).

• Preparation of Microtiter Plates:

  • Add 100 µL of RPMI-1640 medium to wells 2-12.

  • Add 200 µL of the starting concentration of the dithiocarbamate to well 1.

  • Perform serial two-fold dilutions by transferring 100 µL from well 1 to well 2, mixing, and continuing this process to well 10. Discard 100 µL from well 10.

  • Well 11 serves as the growth control (no compound), and well 12 serves as the sterility control (no inoculum).

• Inoculation: Add 100 µL of the prepared fungal inoculum to wells 1-11.

• Incubation: Incubate the plates at 35°C for 24-72 hours, depending on the fungal species.

• Reading Results: The MIC is the lowest concentration of the dithiocarbamate that causes a significant inhibition of growth (typically ≥50% for yeasts and 100% for filamentous fungi) compared to the growth control. Results can be read visually or with a microplate reader.

Diagram: Antifungal Susceptibility Testing Workflow

Caption: Workflow for antifungal susceptibility testing.

Enzyme Inhibition Assay: Carbonic Anhydrase Activity

This protocol outlines a method to measure the inhibition of fungal carbonic anhydrase by dithiocarbamates using a stopped-flow spectrophotometer.[8]

Materials:

• Purified fungal carbonic anhydrase

• Dithiocarbamate inhibitor

• CO₂-saturated water

• Buffer (e.g., Tris-SO₄, pH 7.5)

• pH indicator (e.g., p-nitrophenol)

• Stopped-flow spectrophotometer

Procedure:

• Enzyme and Inhibitor Preparation: Prepare a stock solution of the purified fungal carbonic anhydrase in the assay buffer. Prepare a series of dilutions of the dithiocarbamate inhibitor in the same buffer.

• Reaction Mixture: In the stopped-flow instrument, one syringe will contain the CO₂-saturated water, and the other will contain the enzyme solution (with or without the inhibitor) and the pH indicator.

• Measurement: Rapidly mix the contents of the two syringes. The hydration of CO₂ to bicarbonate, catalyzed by carbonic anhydrase, will cause a change in pH, which is monitored by the change in absorbance of the pH indicator over time.

• Data Analysis: The initial rate of the reaction is determined from the slope of the absorbance change. The inhibition constant (Ki) can be calculated by measuring the reaction rates at various substrate (CO₂) and inhibitor concentrations and fitting the data to appropriate enzyme inhibition models (e.g., Michaelis-Menten, Lineweaver-Burk).[2]

Quantification of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to measure intracellular ROS levels in fungal cells treated with dithiocarbamates.[7]

Materials:

• Fungal cell culture

• Dithiocarbamate compound

• DCFH-DA stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Black 96-well microtiter plate

• Fluorescence microplate reader or flow cytometer

Procedure:

• Cell Preparation: Grow the fungal cells to the desired growth phase.

• Treatment: Treat the fungal cells with various concentrations of the dithiocarbamate for a specified time. Include an untreated control.

• Staining:

  • Harvest the cells and wash them with PBS.

  • Resuspend the cells in a working solution of DCFH-DA (typically 10-25 µM in PBS or culture medium).

  • Incubate the cells in the dark at 37°C for 30-60 minutes.

• Measurement:

  • Wash the cells to remove excess probe.

  • Resuspend the cells in PBS and transfer to a black 96-well plate.

  • Measure the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~535 nm).

  • Alternatively, analyze the cells using a flow cytometer with the appropriate laser and filter set.

• Data Analysis: The increase in fluorescence intensity in the treated cells compared to the control is indicative of an increase in intracellular ROS levels.

Conclusion: A Legacy of Efficacy and a Future of Insight

The fungicidal action of dithiocarbamates is a testament to the power of a multi-site inhibitory mechanism. By simultaneously targeting essential metalloenzymes, sulfhydryl-containing proteins, and inducing overwhelming oxidative stress, dithiocarbamates present a formidable challenge to fungal survival. This multifaceted approach not only ensures broad-spectrum efficacy but also serves as a crucial strategy in mitigating the development of fungicide resistance.

The experimental protocols detailed in this guide provide a robust framework for researchers to further unravel the intricate molecular interactions between dithiocarbamates and fungal pathogens. A deeper understanding of these mechanisms will not only reinforce the judicious use of these established fungicides but also pave the way for the rational design of novel antifungal agents with enhanced efficacy and durability. The continued study of dithiocarbamates offers valuable insights into fungal physiology and the development of sustainable disease management strategies.

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An In-depth Technical Guide to Dimethyldithiocarbamate Compounds: From Synthesis to Therapeutic Potential

Introduction: The Resurgence of a Versatile Scaffold

Dimethyldithiocarbamate (DMDC) compounds, a class of organosulfur molecules, have a rich history spanning industrial applications to cutting-edge biomedical research. Initially recognized for their roles as fungicides, pesticides, and accelerators in rubber vulcanization, these compounds are experiencing a renaissance in the scientific community.[1][2] Their unique chemical properties, particularly their ability to chelate metals and interact with thiol-containing proteins, have positioned them as promising candidates in drug discovery and development.[1][3] This guide provides an in-depth exploration of DMDC compounds, from their fundamental synthesis to their complex mechanisms of action and analytical quantification, tailored for researchers, scientists, and professionals in drug development.

Core Chemistry: Synthesis and Characterization

The synthesis of the foundational DMDC salt, sodium dimethyldithiocarbamate (SDMC), is a straightforward yet elegant reaction involving the nucleophilic addition of dimethylamine to carbon disulfide in the presence of a base.[4][5]

Experimental Protocol: Synthesis of Sodium Dimethyldithiocarbamate (SDMC)

This protocol details the laboratory-scale synthesis of SDMC, a common precursor for other DMDC derivatives and metal complexes.

Materials:

• Dimethylamine (40% aqueous solution)

• Carbon disulfide (CS₂)

• Sodium hydroxide (NaOH)

• Deionized water

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, prepare a solution of sodium hydroxide in deionized water. Cool the flask in an ice bath to maintain a low temperature.

• Addition of Dimethylamine: To the cooled NaOH solution, slowly add the 40% aqueous solution of dimethylamine while stirring continuously.

• Addition of Carbon Disulfide: Transfer carbon disulfide to a dropping funnel and add it dropwise to the reaction mixture. This reaction is exothermic, so maintain the temperature below 10°C using the ice bath.[5]

• Reaction Completion: After the complete addition of carbon disulfide, continue stirring the reaction mixture in the ice bath for an additional 1-2 hours to ensure the reaction goes to completion.

• Isolation of Product: The resulting product, sodium dimethyldithiocarbamate, is water-soluble. For purification, the product can be precipitated by the addition of a non-polar solvent like ethanol or acetone, followed by filtration and drying under vacuum.

• Characterization: The identity and purity of the synthesized SDMC can be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and melting point determination.

Mechanisms of Action: A Tale of Metal Chelation and Protein Inhibition

The biological activities of DMDC compounds are multifaceted and largely stem from their ability to chelate transition metals, particularly copper, and their reactivity towards sulfhydryl groups in proteins.

Anticancer Activity: A Multi-pronged Attack

The anticancer properties of DMDCs, especially in the form of their copper complexes, are a major area of research. The proposed mechanism involves a synergistic attack on multiple cellular pathways crucial for cancer cell survival and proliferation.

• Proteasome Inhibition: DMDC-copper complexes are potent inhibitors of the ubiquitin-proteasome system (UPS), a critical cellular machinery for protein degradation.[6][7] Inhibition of the proteasome leads to the accumulation of misfolded and regulatory proteins, ultimately triggering apoptosis (programmed cell death) in cancer cells.[6]

• Inhibition of NF-κB Signaling: The Nuclear Factor-kappa B (NF-κB) signaling pathway is a key regulator of inflammation, cell survival, and proliferation, and its constitutive activation is a hallmark of many cancers.[8][9] DMDCs have been shown to potently block the activation of NF-κB.[10][11] This inhibition is thought to occur through the chelation of zinc ions, which are essential for the activity of several enzymes in the NF-κB pathway, and by targeting the proteasomal degradation of IκB, the inhibitory protein of NF-κB.[8][12]

• Induction of Reactive Oxygen Species (ROS): In the presence of metal ions like copper, DMDCs can induce the production of reactive oxygen species (ROS).[1] While low levels of ROS are involved in normal cell signaling, excessive ROS can lead to oxidative stress and cell death, a mechanism that can be exploited to selectively kill cancer cells.

Caption: Inhibition of the NF-κB signaling pathway by DMDC-copper complexes.

Antimicrobial Activity: A Copper-Dependent Killing Mechanism

The antimicrobial properties of DMDCs are also gaining significant attention, particularly in the era of rising antibiotic resistance.[13] The mechanism of action against various pathogens, including bacteria and fungi, is often dependent on the presence of copper.[13][14] DMDCs act as ionophores, facilitating the transport of copper ions into microbial cells.[15] This influx of copper disrupts cellular homeostasis, leading to enzyme inactivation and the generation of oxidative stress, ultimately resulting in microbial cell death.[14][15] DMDCs have been shown to inhibit key microbial enzymes such as carbonic anhydrase and metallo-beta-lactamases.[15]

Key Applications in Research and Drug Development

The versatile biological activities of DMDCs have led to their exploration in a wide range of therapeutic areas.

• Oncology: As discussed, DMDCs and their metal complexes are being extensively investigated as potential anticancer agents, with some derivatives entering clinical trials.[1][16]

• Infectious Diseases: The potent antimicrobial activity of DMDCs makes them attractive candidates for the development of new antibiotics and antifungals.[17][18] Their unique mechanism of action may also help to overcome existing drug resistance.

• Neurodegenerative Diseases: The antioxidant properties of some DMDCs have prompted research into their potential neuroprotective effects in diseases like Alzheimer's and Parkinson's.[1]

• Heavy Metal Chelation: DMDCs are effective chelating agents for heavy metals, an application that has been explored for the treatment of metal poisoning and for the removal of heavy metals from industrial wastewater.[19][20][21]

Analytical Methodologies: Quantifying DMDCs in Complex Matrices

Accurate and sensitive analytical methods are crucial for pharmacokinetic studies, drug monitoring, and environmental analysis of DMDCs. High-performance liquid chromatography (HPLC) is a widely used technique for this purpose.[22][23][24]

Experimental Protocol: HPLC-UV Analysis of DMDC in Biological Samples

This protocol provides a general framework for the determination of DMDCs in biological matrices like plasma or tissue homogenates.

1. Sample Preparation (Liquid-Liquid Extraction):

• To a known volume of the biological sample (e.g., 1 mL of plasma), add an internal standard.

• Add a suitable organic extraction solvent (e.g., methylene chloride).[23]

• Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

• Centrifuge the mixture to separate the organic and aqueous layers.

• Carefully transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the mobile phase.

2. HPLC-UV Analysis:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: A C18 reverse-phase column (e.g., 5 µm particle size, 4.6 x 250 mm).[23]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water, often with a small percentage of formic acid to improve peak shape and ionization for subsequent mass spectrometry analysis.[23] A typical mobile phase could be acetonitrile:water (70:30, v/v) with 0.1% formic acid.[23]

• Flow Rate: 1.0 mL/min.[23]

• Detection Wavelength: The UV detector should be set to a wavelength where the DMDC derivative has maximum absorbance (e.g., 272 nm or 320 nm, depending on the specific compound).[22][23]

• Injection Volume: 20 µL.[22]

3. Quantification:

• A calibration curve is constructed by analyzing standard solutions of the DMDC compound of known concentrations.

• The concentration of the DMDC in the unknown sample is determined by comparing its peak area (or height) to the calibration curve.

Toxicology and Safety Considerations

While DMDC compounds show significant therapeutic promise, a thorough understanding of their toxicological profile is essential.

Toxicological Endpoint	Observation	References
Metabolism	Metabolized to carbon disulfide, which can affect the nervous system. Also forms metabolites like ethylenethiourea (from related dithiocarbamates), which can have effects on the thyroid.	[2][25][26]
Enzyme Inhibition	Can inhibit enzymes such as aldehyde dehydrogenase and CYP2E1.[25][26]
Aquatic Toxicity	Generally exhibit high toxicity to aquatic organisms.	[26]
Acute Toxicity	Low acute toxicity in mammals.	[26]
Chronic Toxicity	Chronic exposure may be associated with adverse effects, potentially due to metabolites or the chelated metal.	[26]

Conclusion and Future Perspectives

Dimethyldithiocarbamate compounds represent a versatile and promising class of molecules with a broad spectrum of biological activities. Their ability to chelate metals and interact with key cellular proteins has opened up new avenues for the development of therapies for cancer, infectious diseases, and other conditions. Future research will likely focus on the design of novel DMDC derivatives with improved selectivity and reduced toxicity, as well as on further elucidating their complex mechanisms of action. The continued exploration of this fascinating chemical scaffold holds great promise for addressing unmet medical needs.

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An In-Depth Technical Guide to the Toxicological Profile of Methyl Dimethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide provides a comprehensive analysis of the toxicological profile of methyl dimethyldithiocarbamate. As a Senior Application Scientist, the following sections synthesize available technical data with field-proven insights to deliver a thorough understanding of this compound. This document is structured to provide not just data, but also the scientific reasoning behind toxicological assessments, ensuring a self-validating and trustworthy resource for professionals in the field.

Introduction and Chemical Profile

Methyl dimethyldithiocarbamate, an organosulfur compound, belongs to the dithiocarbamate class of chemicals.[1] Historically, dithiocarbamates have been utilized as pesticides.[1] Understanding its chemical and physical properties is fundamental to predicting its toxicological behavior.

Table 1: Chemical and Physical Properties of Methyl Dimethyldithiocarbamate

Property	Value	Source
IUPAC Name	methyl N,N-dimethylcarbamodithioate	[2]
Synonyms	Cystogon, Forbiat, DMDTM	[2]
CAS Number	3735-92-0	[2]
Molecular Formula	C4H9NS2	[2]
Molecular Weight	135.25 g/mol	[2]
Appearance	White to off-white solid	[1]
Solubility	Poorly soluble in water; soluble in many organic solvents	[1]

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

While specific ADME data for methyl dimethyldithiocarbamate is limited, the toxicokinetics of related dithiocarbamates provide valuable insights. The lipophilic nature of dithiocarbamates suggests they can be absorbed through dermal contact, inhalation, and ingestion.[3]

Metabolism

The metabolism of dithiocarbamates is a critical determinant of their toxicity. In vitro studies using liver microsomes of a related dithiocarbamate, Sodium (S)- 2-(dithiocarboxylato((2 S,3 R,4 R,5 R)- 2,3,4,5,6-pentahydroxyhexyl)amino)- 4(methylthio)butanoate (GMDTC), indicate that hydrolysis is a primary metabolic pathway.[4] This study showed rapid hepatic metabolism with no significant interspecies differences between human, monkey, dog, rat, and mouse liver microsomes.[4] For other dithiocarbamates like disulfiram, metabolism in the liver is necessary for their biological activity.[5][6] It is plausible that methyl dimethyldithiocarbamate undergoes similar hepatic metabolism. A proposed metabolic pathway involves hydrolysis and subsequent reactions.

Caption: Proposed initial hydrolysis of methyl dimethyldithiocarbamate.

Distribution and Excretion

Studies on diethyldithiocarbamic acid-methyl ester, a related compound, in rats showed that after intraperitoneal administration, the highest concentration of radioactivity was found in the kidney, with the lowest in the brain and heart.[7] The majority of the compound was excreted in the urine within 12 hours.[7] Fecal excretion accounted for a smaller portion.[7] The distribution and excretion patterns of dithiocarbamates are influenced by the specific chemical structure and its resulting partition coefficient.[8]

Mechanisms of Toxicity

The toxicity of dithiocarbamates is generally attributed to two primary mechanisms: the chelation of essential metal ions and the inhibition of critical enzymes.[9]

Enzyme Inhibition

A key mechanism of toxicity for many dithiocarbamates is the inhibition of aldehyde dehydrogenase (ALDH), an enzyme crucial for the detoxification of aldehydes.[9] Inhibition of ALDH leads to the accumulation of toxic aldehydes.

Neurotoxicity

Several studies point to the neurotoxic potential of dithiocarbamates. They have been shown to potentiate the neurotoxicity of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP), a compound known to induce Parkinson's-like symptoms, by inhibiting the mitochondrial respiratory chain.[10][11] This suggests that dithiocarbamates can interfere with cellular energy production in the nervous system.[10] Furthermore, intranasal administration of sodium dimethyldithiocarbamate in mice has been shown to induce motor deficits and dopaminergic dysfunction, indicating that the olfactory pathway could be a route of entry to the central nervous system.[12] A metabolite of a related compound has also been shown to have neuroprotective effects through antagonism of NMDA receptors, highlighting the complex interactions of these compounds with the nervous system.[4]

Caption: Key neurotoxic mechanisms of dithiocarbamates.

Toxicological Endpoints

Acute Toxicity

Methyl dimethyldithiocarbamate is classified as harmful if swallowed, in contact with skin, or inhaled.[2] It also causes skin and serious eye irritation.[2]

Table 2: Acute Toxicity of Methyl Dimethyldithiocarbamate and Related Compounds

Compound	Test	Species	Route	Value	Source
Methyl Dimethyldithiocarbamate	LD50	Rat	Oral	62 mg/kg	[13]
Sodium Dimethyldithiocarbamate	LD50	Rat	Oral	1000 mg/kg	[14]
Sodium Dimethyldithiocarbamate	LD50	Mouse	Oral	1500 mg/kg	[14]
Diethyldithiocarbamic acid-methyl ester	LD50	Rat	Intraperitoneal	167 mg/kg	[7]
Diethyldithiocarbamic acid-methyl ester	LD50	Mouse	Intraperitoneal	263 mg/kg	[7]
Zinc (II) N-Benzyl Methyl Dithiocarbamate	LD50	Mouse (male)	Oral	954 mg/kg	[10]
Zinc (II) N-Benzyl Methyl Dithiocarbamate	LD50	Mouse (female)	Oral	794.3 mg/kg	[10]

Note: Data for related compounds are provided for comparative purposes due to the limited availability of data for methyl dimethyldithiocarbamate.

Subchronic and Chronic Toxicity

Specific subchronic or chronic toxicity studies for methyl dimethyldithiocarbamate were not identified. However, a 90-day oral toxicity study on sodium dimethyldithiocarbamate (SDDC) in rats established a No-Observed-Adverse-Effect Level (NOAEL).[9] Such studies are crucial for determining the potential health hazards from repeated exposure over a prolonged period.[12] A 13-week oral toxicity study of methyl carbamate in rats showed dose-related liver lesions, weight loss, and testicular hypoplasia, suggesting potential for hepatocarcinogenicity with chronic exposure to related carbamates.[15][16]

Genotoxicity

There is a lack of specific genotoxicity data for methyl dimethyldithiocarbamate. An Ames test conducted on lead dimethyldithiocarbamate was reported as negative.[8] For the related sodium dimethyldithiocarbamate, in vitro bacterial reverse mutation assays (Ames test) were positive in strains TA100 and TA1535, while an in vitro mammalian chromosome aberration test and an in vivo micronucleus test were negative.[9] This suggests that while some dithiocarbamates may have mutagenic potential in certain test systems, they may not be genotoxic in vivo.

Experimental Protocol: Ames Test (Bacterial Reverse Mutation Assay)

This protocol is a generalized procedure based on OECD Guideline 471.

• Strains: Use multiple strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) to detect different types of mutations.

• Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9 fraction from induced rat liver) to assess the mutagenicity of the parent compound and its metabolites.

• Dose Selection: Use a range of at least five different concentrations of the test substance, including a cytotoxic concentration.

• Procedure (Plate Incorporation Method):

  • Mix the test substance, bacterial culture, and either S9 mix or a buffer.

  • Add molten top agar and pour the mixture onto minimal glucose agar plates.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A substance is considered mutagenic if it produces a dose-related increase in the number of revertants and/or a reproducible increase at one or more concentrations.

Carcinogenicity

A bioassay of lead dimethyldithiocarbamate for potential carcinogenicity in rats and mice showed no significant increase in tumors.[17][18] However, the study authors noted that the doses used may not have been high enough to definitively conclude a lack of carcinogenicity.[17][18] A similar bioassay on sodium diethyldithiocarbamate also concluded it was not carcinogenic under the study conditions.[19]

Reproductive and Developmental Toxicity

Specific reproductive and developmental toxicity studies for methyl dimethyldithiocarbamate were not found. However, sodium dimethyldithiocarbamate is listed under California's Proposition 65 as a chemical known to cause developmental toxicity.[20] Developmental toxicity studies in rats and rabbits with sodium dimethyldithiocarbamate have been conducted.[20] In rats, a developmental toxicity Lowest-Observed-Adverse-Effect Level (LOAEL) of 1.6 mg/kg-day was established based on an increased incidence of distended renal pelvis/ureter.[20] In rabbits, a developmental NOAEL of 0.4 mg/kg-day was determined.[20]

Experimental Protocol: Prenatal Developmental Toxicity Study (Rabbit)

This is a generalized protocol based on OECD Guideline 414.

• Animals: Use pregnant female rabbits (e.g., New Zealand White).

• Dosing: Administer the test substance daily by gavage from gestation day 6 through 18. Use at least three dose levels and a control group. The highest dose should induce some maternal toxicity but not more than 10% mortality.

• Observations: Monitor maternal animals for clinical signs of toxicity, body weight changes, and food consumption.

• Fetal Examination: On gestation day 29, euthanize the does and perform a caesarean section. Examine the uterine contents, number of corpora lutea, and implantation sites. Evaluate fetuses for external, visceral, and skeletal abnormalities.

• Data Analysis: Analyze maternal and fetal data for dose-related effects. Determine the NOAEL for maternal and developmental toxicity.

Caption: Workflow for a prenatal developmental toxicity study in rabbits.

Summary and Conclusion

Methyl dimethyldithiocarbamate exhibits acute toxicity via oral, dermal, and inhalation routes. While specific data on its chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity are scarce, the broader class of dithiocarbamates demonstrates a potential for neurotoxicity through mechanisms involving mitochondrial dysfunction and enzyme inhibition. The available data on related compounds suggest that developmental toxicity is a potential concern. Further research is warranted to fully characterize the toxicological profile of methyl dimethyldithiocarbamate, particularly concerning its long-term effects and metabolic fate in biological systems. The information presented in this guide, including data from surrogate compounds, provides a robust foundation for initial risk assessment and directs future research efforts.

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The Environmental Odyssey of Dithiocarbamates: A Technical Guide to Their Fate and Degradation

For Immediate Release

BARI, Italy – Dithiocarbamates (DTCs), a class of organosulfur compounds, have been a cornerstone of global agriculture for decades, prized for their broad-spectrum fungicidal activity and cost-effective synthesis.[1] However, their environmental journey, from application to ultimate breakdown, is a complex narrative of chemical transformations influenced by a myriad of environmental factors. This in-depth technical guide, designed for researchers, scientists, and drug development professionals, delves into the core principles governing the environmental fate and degradation of these ubiquitous agricultural chemicals.

Introduction to Dithiocarbamates: A Double-Edged Sword

Dithiocarbamates are synthesized through the reaction of primary or secondary amines with carbon disulfide under alkaline conditions.[1] Their fungicidal efficacy stems from their ability to chelate essential metal ions and inhibit crucial enzyme systems in fungi.[2] DTCs are broadly categorized into two main groups based on their chemical structure: the N,N-dimethyldithiocarbamates (DMDCs), such as ferbam, thiram, and ziram, and the ethylene-bis-dithiocarbamates (EBDCs), which include maneb, zineb, and mancozeb.[3] A key distinction between these groups is that EBDCs can decompose to form ethylenethiourea (ETU), a metabolite of toxicological concern, whereas DMDCs do not.[3]

While indispensable for crop protection, the widespread use of dithiocarbamates has raised environmental and health concerns due to their inherent instability and the toxicological profiles of their degradation products.[4][5] Understanding their environmental fate is therefore paramount for assessing their overall risk and developing sustainable agricultural practices.

Abiotic Degradation: The Primary Transformation Pathways

The environmental persistence of dithiocarbamates is largely dictated by abiotic degradation processes, primarily hydrolysis and photolysis. These fungicides are generally unstable in the environment, with their degradation being significantly influenced by factors such as pH, temperature, moisture, and the presence of metal ions.[1][3]

Hydrolysis: The Dominant Degradation Route

Hydrolysis is a key mechanism driving the breakdown of dithiocarbamates in both soil and aquatic environments.[1] The rate of hydrolysis is highly dependent on pH.[6][7]

• Acid-Catalyzed Hydrolysis: In acidic conditions, dithiocarbamates readily decompose to carbon disulfide (CS₂) and the corresponding amine.[1][8] This is the basis for the most common analytical method for their determination, which involves hot acid digestion to liberate CS₂.[1][9] Monoalkyldithiocarbamates are generally more stable in acidic solutions than their dialkyl counterparts.

• Alkaline Stability: Alkyl dithiocarbamates, particularly DMDCs, exhibit greater stability in alkaline environments.[6] Conversely, EBDCs are susceptible to both acid-catalyzed hydrolysis and oxidation, depending on pH and oxygen levels.[6]

The half-life of dithiocarbamates in the environment can vary significantly, ranging from hours to days, depending on the specific compound and environmental conditions.[6] For instance, the aqueous hydrolysis half-life of maneb is less than 24 hours at pH 5, 7, or 9, while for thiram, it ranges from 16 to 55 hours across the same pH range.[3]

Photolysis: The Role of Sunlight

Photodegradation, or photolysis, also contributes to the breakdown of dithiocarbamates, particularly when they are present on plant surfaces or in the upper layers of water bodies.[1][3] Sunlight can accelerate their decomposition, leading to the formation of various metabolites.

The Influence of Metal Complexation

Dithiocarbamates are potent chelating agents, readily forming complexes with various metal ions present in the environment, such as copper, zinc, and iron.[2] This complexation can significantly impact their stability and degradation rates.[7]

Experiments have shown that complexation with metals like cadmium, copper, or zinc can inhibit the acid-catalyzed hydrolysis of dimethyldithiocarbamate (DMDC).[7] Copper, in particular, has been identified as a metal likely to inhibit transformation reactions under typical environmental conditions.[7] The formation of these more stable metal complexes can increase the persistence of dithiocarbamates in the environment.[7][10]

Biotic Degradation: The Microbial Contribution

In addition to abiotic processes, soil microorganisms play a crucial role in the degradation of dithiocarbamates.[1][6] These microorganisms can utilize dithiocarbamates as a source of carbon and nitrogen, contributing to their breakdown in the soil environment.[6] The rate of biodegradation is influenced by soil type, organic matter content, microbial population, and climatic conditions.[1]

Major Degradation Products and Their Toxicological Significance

The degradation of dithiocarbamates results in the formation of several metabolites, some of which are of greater toxicological concern than the parent compounds.[1][5]

Table 1: Key Dithiocarbamate Degradation Products and Their Significance

Degradation Product	Parent Compound Class	Toxicological Concern
**Carbon Disulfide (CS₂) **	All Dithiocarbamates	A common metabolite used for analytical quantification.[4] It is a known neurotoxic agent.[5]
Ethylenethiourea (ETU)	Ethylene-bis-dithiocarbamates (EBDCs)	Considered a metabolite of concern due to its potential antithyroid and carcinogenic effects.[3][4][5]
Propylenethiourea (PTU)	Propylene-bis-dithiocarbamates (e.g., propineb)	A metabolite of propineb with toxicological properties similar to ETU.[1]
Thiourea (TU)	General Metabolite	A breakdown product of various dithiocarbamates.[1]
Methyl Isothiocyanate (MITC)	General Metabolite	A degradation product with biocidal properties.[1]

The formation of ETU from EBDC fungicides is a significant concern. ETU is water-soluble and can be absorbed by plant roots, leading to its translocation and metabolism within the plant.[6] The International Agency for Research on Cancer (IARC) has classified ETU as "unclassifiable as to its carcinogenicity to humans (Group 3)" due to limited evidence in humans but sufficient evidence in experimental animals.[1]

Experimental Protocols for Studying Dithiocarbamate Degradation

To accurately assess the environmental fate of dithiocarbamates, robust and standardized experimental protocols are essential.

Soil Degradation Study: A Step-by-Step Methodology

This protocol outlines a typical laboratory experiment to determine the rate of dithiocarbamate degradation in soil.

Objective: To determine the dissipation half-life (DT50) of a dithiocarbamate fungicide in a specific soil type under controlled laboratory conditions.

Materials:

• Test dithiocarbamate fungicide

• Well-characterized soil (e.g., texture, organic carbon content, pH)

• Analytical standards of the parent compound and major metabolites

• Incubation chambers with temperature and moisture control

• Extraction solvents (e.g., isooctane, ethyl acetate)

• Analytical instrumentation (e.g., Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS))

Procedure:

• Soil Preparation: Sieve the soil to remove large debris and adjust the moisture content to a predetermined level (e.g., 50-60% of water holding capacity).

• Fortification: Treat a known mass of the prepared soil with a standard solution of the dithiocarbamate fungicide to achieve a target concentration. Thoroughly mix to ensure uniform distribution.

• Incubation: Place the treated soil samples in incubation chambers maintained at a constant temperature (e.g., 20-25°C) in the dark.

• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, and 60 days), collect replicate soil samples from the incubation chambers.

• Extraction: Extract the dithiocarbamate residues and their metabolites from the soil samples using an appropriate solvent system. This often involves an initial acid hydrolysis step to convert the dithiocarbamates to CS₂ for analysis.[11]

• Analysis: Quantify the concentration of the parent dithiocarbamate (or its CS₂ equivalent) and its major metabolites in the extracts using a validated analytical method, such as GC-MS or LC-MS/MS.[1][8]

• Data Analysis: Plot the concentration of the dithiocarbamate fungicide against time and calculate the dissipation half-life (DT50) using appropriate kinetic models (e.g., first-order kinetics).

Visualization of Experimental Workflow

Caption: Workflow for a typical soil degradation study of dithiocarbamates.

Analytical Methodologies: Detecting the Elusive

The analysis of dithiocarbamates in environmental and food matrices presents significant challenges due to their instability and low solubility in common organic solvents.[1][3]

The most widely used methods are based on the acid hydrolysis of dithiocarbamates to carbon disulfide (CS₂), which is then quantified.[4][9] This approach, however, does not distinguish between different dithiocarbamate fungicides and can be prone to interference from naturally occurring sulfur compounds in some plant matrices.[1][4]

More advanced chromatographic techniques, such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS), offer higher sensitivity and the potential to analyze individual dithiocarbamate compounds or their specific degradation products.[1][8] For instance, a newer method involves the methylation of dithiocarbamates, allowing for their separation and quantification into three distinct groups (propylene-bis-dithiocarbamates, ethylene-bis-dithiocarbamates, and dimethyl dithiocarbamates) using LC-MS/MS.[4]

The Degradation Pathway: A Visual Representation

The degradation of dithiocarbamates is a multifaceted process involving several key steps and resulting in a range of products.

Caption: Simplified degradation pathway of dithiocarbamate fungicides.

Conclusion: Navigating the Complexities

The environmental fate of dithiocarbamates is a dynamic interplay of chemical and biological processes. While their relatively rapid degradation can mitigate long-term persistence, the formation of toxicologically significant metabolites necessitates a thorough understanding of their transformation pathways.[1][12] For researchers and professionals in the field, a comprehensive grasp of the factors influencing their degradation is crucial for accurate risk assessment, the development of effective analytical methods, and the promotion of sustainable agricultural practices that minimize environmental impact. Continued research into the specific degradation kinetics and metabolite formation under diverse environmental conditions will further enhance our ability to manage the use of these important but challenging fungicides.

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• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Dimethyldithiocarbamate Fungicides in Agriculture

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and agricultural professionals on the application of dimethyldithiocarbamate fungicides, with a focus on methyl dimethyldithiocarbamate and its metallic salts (e.g., ziram, ferbam). Dimethyldithiocarbamates are a class of broad-spectrum, multi-site contact fungicides valued for their efficacy against a wide range of fungal pathogens and their role in fungicide resistance management programs.[1][2][3] This guide delves into the chemical and physical properties, mechanism of action, and practical application protocols for these compounds in an agricultural setting. Detailed methodologies for field application, safety and handling, and residue analysis are presented to ensure effective and responsible use.

Introduction: The Role of Dimethyldithiocarbamates in Crop Protection

Dimethyldithiocarbamates (DMDTCs) are a subgroup of the dithiocarbamate class of fungicides, which have been a cornerstone of fungal disease management in agriculture for decades.[1][2] These compounds are prized for their broad-spectrum activity and their multi-site mode of action, which makes the development of fungicide resistance in target pathogens a low risk.[4] Methyl dimethyldithiocarbamate and its metallic salts, such as ziram (zinc dimethyldithiocarbamate) and ferbam (ferric dimethyldithiocarbamate), are widely used to protect a variety of fruit crops, vegetables, and ornamentals from diseases like scab, brown rot, and various leaf spots.[3][5][6]

This guide is designed to provide the scientific community with a detailed understanding of these fungicides, moving beyond simple application rates to explain the scientific principles that underpin their effective use.

Chemical and Physical Properties

Methyl dimethyldithiocarbamate is an organosulfur compound that typically exists as a white, volatile solid. It has poor solubility in water but is soluble in many organic solvents.[3] The metallic salts, such as ziram, are often formulated as wettable powders (WP) or water-dispersible granules (DF) for agricultural use.[5]

Property	Methyl Dimethyldithiocarbamate	Ziram (Zinc Dimethyldithiocarbamate)
Chemical Formula	(CH₃)₂NC(S)SCH₃	C₆H₁₂N₂S₄Zn
Molar Mass	135.24 g/mol	305.82 g/mol
Appearance	Colorless or white solid	Pale yellow solid
Melting Point	45–47 °C	240 °C (decomposes)
Water Solubility	Poorly soluble	65 mg/L
Vapor Pressure	0.0012 mmHg (25 °C)	Negligible

Data compiled from various sources.

Mechanism of Action: A Multi-Site Approach to Fungal Inhibition

The fungicidal activity of dimethyldithiocarbamates is attributed to their multi-site mode of action. This complexity is a key reason for their durability in the face of fungicide resistance. The primary mechanisms are:

• Chelation of Metal Ions: Dithiocarbamates are potent chelating agents, meaning they can bind to essential metal ions (e.g., copper, zinc, iron) within fungal cells. This disrupts the function of numerous metalloenzymes that are critical for cellular respiration and other metabolic processes.

• Reaction with Thiol Groups: The dithiocarbamate molecule can react with sulfhydryl (-SH) groups found in amino acids and proteins. This inactivation of essential enzymes and coenzymes disrupts a wide array of cellular functions, ultimately leading to fungal cell death.[7]

dot graph "Mechanism_of_Action" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

DMDTC [label="Dimethyldithiocarbamate\nFungicide", fillcolor="#4285F4", fontcolor="#FFFFFF"]; FungalCell [label="Fungal Cell", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Metalloenzymes [label="Metalloenzymes\n(e.g., containing Cu, Zn, Fe)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ThiolGroups [label="Thiol (-SH) Groups\nin Proteins & Enzymes", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Disruption [label="Disruption of Cellular Respiration\n& Metabolism", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; CellDeath [label="Fungal Cell Death", shape=ellipse, fillcolor="#202124", fontcolor="#FFFFFF"];

DMDTC -> FungalCell [label="Penetrates"]; FungalCell -> Metalloenzymes; FungalCell -> ThiolGroups; DMDTC -> Metalloenzymes [label="Chelates Metal Ions"]; DMDTC -> ThiolGroups [label="Reacts with"]; Metalloenzymes -> Disruption [label="Inactivation leads to"]; ThiolGroups -> Disruption [label="Inactivation leads to"]; Disruption -> CellDeath; } caption: "Simplified Mechanism of Action of Dimethyldithiocarbamate Fungicides."

Field Application Protocols

Effective disease control with dimethyldithiocarbamate fungicides relies on proper timing, thorough coverage, and adherence to recommended application rates. As these are protectant fungicides, they must be applied before fungal spores germinate and infect the plant tissue.[8]

Target Diseases and Crops

Dimethyldithiocarbamates are effective against a wide range of fungal diseases on various crops. The following table provides some common examples.

Crop	Target Disease(s)	Common Active Ingredient(s)
Apples	Scab (Venturia inaequalis), Rusts	Ferbam, Ziram, Mancozeb
Pears	Brown Spot (Stemphylium vesicarium), Scab	Thiram, Mancozeb
Peaches, Nectarines	Peach Leaf Curl (Taphrina deformans), Brown Rot, Scab	Ziram, Ferbam
Grapes	Black Rot, Downy Mildew	Mancozeb, Ziram
Tomatoes	Anthracnose, Early Blight, Late Blight	Mancozeb, Ziram
Hazelnuts	Eastern Filbert Blight	Ziram

This is not an exhaustive list. Always consult the product label for registered crops and diseases.

Application Rates and Timing: Case Studies

For the management of apple scab, dithiocarbamate fungicides are often used in a protective spray program, especially in regions where resistance to single-site fungicides has been observed.[9]

• Product Example: A product containing 76% Ziram (as a DF formulation).

• Application Rate: 1.5 to 2 lbs of product per 100 gallons of water for a dilute spray. For concentrate applications, use 4.5 to 8 lbs of product per acre.[5]

• Timing: Begin applications at green tip and continue on a 7- to 10-day interval through the primary scab infection period. More frequent applications may be necessary during periods of rapid growth or frequent rainfall.[9] It is recommended to tank-mix with a suitable protectant like captan or mancozeb for enhanced efficacy, particularly from pink bud or blossom.[8]

Brown spot of pear can cause significant economic losses. Dithiocarbamates are a key component of an integrated management strategy.[6]

• Product Example: A product containing Thiram.

• Application Rate: A typical application rate for thiram is 200 g of active ingredient per hectoliter of water.[10]

• Timing: Fungicide applications typically begin after petal fall and continue at 7- to 14-day intervals.[6] Disease forecasting models, such as BSPcast, can be used to time applications based on infection risk, potentially reducing the number of sprays required.[6][10][11]

Spray Solution Preparation and Tank Mixing

Proper preparation of the spray solution is critical for ensuring the efficacy of the fungicide.

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Start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; FillTank [label="Fill spray tank with\n1/2 to 3/4 of the\nrequired water volume"]; StartAgitation [label="Start and maintain\ncontinuous agitation"]; AddWPs_DFs [label="Add water-dispersible granules (DF)\nor wettable powders (WP).\nPre-slurrying is recommended.", fillcolor="#FBBC05", fontcolor="#202124"]; AddFlowables [label="Add flowables (F) or\nsuspension concentrates (SC)"]; AddECs [label="Add emulsifiable\nconcentrates (EC)"]; AddSurfactants [label="Add surfactants or\nother adjuvants"]; FillToFinal [label="Fill tank to the final\nrequired volume"]; Apply [label="Apply immediately", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> FillTank; FillTank -> StartAgitation; StartAgitation -> AddWPs_DFs; AddWPs_DFs -> AddFlowables; AddFlowables -> AddECs; AddECs -> AddSurfactants; AddSurfactants -> FillToFinal; FillToFinal -> Apply; } caption: "Recommended Order for Tank Mixing Pesticide Formulations."

Protocol for Spray Solution Preparation:

• Water Quality: Test the spray water for pH and hardness. A slightly acidic pH (around 5-6) is often optimal for dithiocarbamate stability. If the water is hard, the addition of a water conditioner like ammonium sulfate (AMS) may be necessary.[12]

• Filling the Tank: Fill the spray tank with at least half of the required volume of clean water before adding any products.[13][14]

• Agitation: Begin and maintain continuous agitation throughout the mixing and application process.[13][14]

• Mixing Order: Add products to the tank in the following order, allowing each to fully disperse before adding the next:

  • Water-dispersible granules (DF) and wettable powders (WP). It is advisable to pre-slurry these formulations in a small amount of water before adding to the tank.[12]

  • Flowables (F) or Suspension Concentrates (SC).

  • Emulsifiable Concentrates (EC).

  • Surfactants and other adjuvants.[12][13]

• Final Volume: Once all products are thoroughly mixed, add the remaining water to reach the final desired spray volume.

• Application: Apply the spray solution promptly after mixing.[15]

Compatibility: While dimethyldithiocarbamates are compatible with many other pesticides, it is always recommended to perform a jar test to check for physical compatibility before tank mixing large quantities.[16] Always read and follow the labels of all tank-mix partners.[12][14]

Safety, Handling, and Regulatory Information

Personal Protective Equipment (PPE)

Due to the potential for toxicity, strict adherence to personal protective equipment (PPE) requirements is mandatory when handling and applying dimethyldithiocarbamate fungicides.[17][18]

Required PPE for Mixers, Loaders, and Applicators:

• Coveralls: Long-sleeved shirt and long pants, or chemical-resistant coveralls.[19]

• Gloves: Chemical-resistant gloves made of any waterproof material, such as nitrile rubber or butyl rubber.[17][19][20]

• Footwear: Shoes plus socks. Chemical-resistant footwear is recommended.[19]

• Eye Protection: Goggles, face shield, or safety glasses with brow and temple protection.[19][20]

• Respiratory Protection: A NIOSH-approved respirator with an N, R, P, or HE filter is often required, especially when handling powdered formulations.[19][20]

Always consult the specific product label for the minimum PPE requirements, as these can vary.[17]

Restricted-Entry Interval (REI)

The Restricted-Entry Interval (REI) is the legally mandated time that must pass after a pesticide application before workers can re-enter a treated area to perform hand labor.[21][22][23]

• For many dithiocarbamate fungicides, such as those containing ziram, the REI is 48 hours .[24][25]

• If multiple pesticides with different REIs are applied, the longest REI must be observed.[21]

• Warning signs should be posted at the entrances to treated areas to inform workers of the REI.[26]

Environmental Fate and Toxicology

Dimethyldithiocarbamates are known to degrade in the environment through processes such as hydrolysis and photolysis.[1][2] However, they can be toxic to aquatic organisms, and care must be taken to prevent runoff into water bodies.[5] Do not apply directly to water or in areas where surface water is present.[5][19] The environmental fate of these compounds can be influenced by soil type, organic matter content, and climatic conditions.[2]

Residue Analysis Protocol

Monitoring for fungicide residues in agricultural commodities is essential for ensuring food safety and regulatory compliance. High-Performance Liquid Chromatography (HPLC) is a common and reliable method for the analysis of dithiocarbamates.

Sample Preparation and Extraction

The instability of dithiocarbamates requires specific extraction procedures to prevent degradation.

Protocol for Extraction from Plant Material:

• Homogenization: Weigh a representative sample of the plant material (e.g., 10-20g). To minimize enzymatic degradation, homogenization can be performed in the presence of liquid nitrogen or a chilled stabilizing solution.[1]

• Extraction Solution: Prepare a cysteine-EDTA solution by dissolving L-cysteine and disodium ethylenediaminetetraacetic acid in water and adjusting the pH to approximately 9.6-10.0.[12] This alkaline solution helps to stabilize the dithiocarbamate anions.

• Extraction: Homogenize the sample with the cysteine-EDTA solution and an organic solvent such as dichloromethane.[12]

• Centrifugation: Centrifuge the homogenate to separate the aqueous and organic layers.

• Collection: Collect the aqueous layer containing the dithiocarbamate salts.

Derivatization and HPLC Analysis

For analysis by HPLC, the dithiocarbamate anions are typically converted to more stable derivatives.

Protocol for Derivatization and HPLC-UV Analysis:

• Ion-Pairing and Methylation: To an aliquot of the aqueous extract, add a tetrabutylammonium hydrogen sulfate solution as an ion-pairing agent. Adjust the pH to 7.5-7.7. The dithiocarbamates are then derivatized by adding methyl iodide to form their methyl esters.[12]

• Solid-Phase Extraction (SPE): The methylated derivatives can be cleaned up and concentrated using a solid-phase extraction cartridge.

• HPLC-UV Analysis:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of acetonitrile and water is a common mobile phase.

  • Detection: The derivatives are detected using a UV detector, typically at a wavelength of around 272 nm.[6]

  • Quantification: The concentration of the dithiocarbamate is determined by comparing the peak area of the sample to that of a known standard.

dot graph "Residue_Analysis_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Sample [label="Plant Material Sample", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Homogenization [label="Homogenize with\nCysteine-EDTA Solution\nand Dichloromethane"]; Centrifugation [label="Centrifuge"]; AqueousLayer [label="Collect Aqueous Layer"]; Derivatization [label="Ion-Pairing and\nMethylation"]; SPE [label="Solid-Phase Extraction\n(Clean-up)"]; HPLC [label="HPLC-UV Analysis\n(C18 Column, UV at 272 nm)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quantification [label="Quantification against\nStandards", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Sample -> Homogenization; Homogenization -> Centrifugation; Centrifugation -> AqueousLayer; AqueousLayer -> Derivatization; Derivatization -> SPE; SPE -> HPLC; HPLC -> Quantification; } caption: "Workflow for the Analysis of Dimethyldithiocarbamate Residues."

Fungicide Resistance Management

While the risk of resistance development to multi-site fungicides like the dimethyldithiocarbamates is low, it is still important to incorporate them into a sound resistance management program.

• Tank Mixing: Tank mix dimethyldithiocarbamates with fungicides that have a different mode of action (i.e., a different FRAC group).[4]

• Alternation: Alternate sprays of dimethyldithiocarbamates with fungicides from different FRAC groups.

• Scouting and Monitoring: Regularly scout fields for signs of disease and apply fungicides only when necessary based on disease pressure and environmental conditions.

• Follow Label Rates: Always use the recommended application rates. Using lower rates can lead to sublethal doses that may favor the selection of resistant individuals in the fungal population.

Conclusion

Dimethyldithiocarbamate fungicides are a valuable tool for the management of a wide array of fungal diseases in agriculture. Their broad-spectrum, multi-site activity makes them a reliable choice and an important component of fungicide resistance management strategies. By understanding the scientific principles behind their mechanism of action and adhering to the detailed protocols for application, safety, and residue analysis outlined in this guide, researchers and agricultural professionals can ensure the effective, safe, and sustainable use of these important crop protection products.

References

• Akerley, T. (2013). Increasing Fungicide Use in New England Apples. Fruit Notes, 78(4), 1-4.
• Bruna, A., & Montesinos, E. (2000). Evaluation of BSPcast disease warning system in reduced fungicide use programs for management of brown spot of pear. Plant Disease, 84(6), 631-637.

• Centers for Disease Control and Prevention. (n.d.). Ferbam - NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• Environmental Protection Agency. (2022, August 6). Restrictions to Protect Workers After Pesticide Applications. Retrieved from [Link]

• Campanale, C., Triozzi, M., Ragonese, A., Losacco, D., & Massarelli, C. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 11(10), 851.

• CaroVail. (n.d.). Ziram 76DF Label. Retrieved from [Link]

• NIAB. (n.d.). Chemical control (Apple scab). Retrieved from [Link]

• ResearchGate. (2023). Dithiocarbamates environmental fate and degradation mechanisms occurring in the environment. Retrieved from [Link]

• Montesinos, E., Moragrega, C., Llorente, I., & Vilardell, P. (2011). An update on control of brown spot of pear. Plant Disease, 95(8), 876-884.

• Regulations.gov. (n.d.). Ziram. Human Health Risk Assessment for Proposed New Use on Hazelnuts (Filberts) in Tree Nuts Crop Group 14-12. Retrieved from [Link]

• ResearchGate. (2011). An update on control of brown spot of pear. Retrieved from [Link]

• Kaul, L., et al. (2021). The revival of dithiocarbamates: from pesticides to innovative medical treatments. Frontiers in Pharmacology, 12, 638875.
• Campanale, C., et al. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 11(10), 851.

• Canada.ca. (2021). UNDERSTANDING Restricted-Entry Intervals for Pesticides. Retrieved from [Link]

• Environmental Protection Agency. (2022, August 6). Personal Protective Equipment for Pesticide Handlers. Retrieved from [Link]

• Penn State Extension. (2023). Proper Tank Mixing Procedures. Retrieved from [Link]

• University of Missouri Extension. (2000). Personal Protective Equipment for Working With Pesticides. Retrieved from [Link]

• Florida Fruit & Vegetable Association. (n.d.). TANK MIXING FUNGICIDES. Retrieved from [Link]

• Amazon Web Services. (n.d.). SPECIAL LOCAL NEED LABEL Ziram 76DF Fungicide. Retrieved from [Link]

• University of Kentucky. (n.d.). Effectiveness of Fungicides for Management of Apple Diseases. Retrieved from [Link]

• Ajibade, P. A., & Oluwalana, A. E. (2020).

• Purdue University. (n.d.). Avoid Tank Mixing Errors. Retrieved from [Link]

• ResearchGate. (2021). Environmental and pharmaceutical analysis of dithiocarbamates. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). RED Facts Ziram. Retrieved from [Link]

• University of Florida IFAS Extension. (2019). Personal Protective Equipment for Handling Pesticides. Retrieved from [Link]

• Province of British Columbia. (2022). Pesticide re-entry intervals (REI). Retrieved from [Link]

• InnovPlantProtect. (2021). Stemphylium vesicarium - Brown spot of pear. Retrieved from [Link]

• Oreate AI. (2026). Choosing the Right Fungicide for Apple Scab: A Gardener's Guide. Retrieved from [Link]

• Penn State Extension. (n.d.). Pat-6: Personal Protective Equipment for Pesticide Applicators. Retrieved from [Link]

• Taminco US LLC. (n.d.). TAM-11518 Ziram Granuflo specimen label. Retrieved from [Link]

• CABI. (n.d.). for control of brown spot of pear. Retrieved from [Link]

• WorkSafeBC. (n.d.). Part 6 – Restricted intervals for pesticide application. Retrieved from [Link]

• Bayer Crop Science UK. (n.d.). Tank-mix Sheet. Retrieved from [Link]

• Purdue University. (n.d.). Avoid Tank Mixing Errors. Retrieved from [Link]

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Application of Methyl Dimethyldithiocarbamate in Rubber Vulcanization: A Technical Guide for Researchers and Formulation Scientists

Introduction: The Role of Ultra Accelerators in Modern Elastomer Formulation

In the realm of rubber vulcanization, the precise control over the kinetics of the cross-linking process is paramount to achieving desired material properties. Methyl Dimethyldithiocarbamate, particularly its zinc salt (Zinc Dimethyldithiocarbamate, ZDMC), stands as a potent ultra-accelerator, offering formulators the ability to significantly enhance the speed and efficiency of sulfur vulcanization.[1][2] This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of ZDMC in the vulcanization of various elastomers, including Natural Rubber (NR), Styrene-Butadiene Rubber (SBR), and Ethylene Propylene Diene Monomer (EPDM) rubber.[1][3]

As a dithiocarbamate, ZDMC is characterized by its capacity to accelerate vulcanization at lower temperatures and in shorter times compared to other classes of accelerators.[1] It is frequently employed as both a primary accelerator and a secondary accelerator, the latter often in synergistic combination with thiazoles to achieve a balance of scorch safety and rapid cure rates.[4] This guide will delve into the mechanistic underpinnings of ZDMC's accelerative action, provide detailed protocols for its application and the subsequent evaluation of vulcanizate properties, and present quantitative data to inform formulation development.

Mechanism of Action: The Chemistry of Dithiocarbamate Acceleration

The accelerative effect of Zinc Dimethyldithiocarbamate in sulfur vulcanization is a multifaceted process involving the formation of highly reactive sulfurating agents. While the complete elucidation of the vulcanization mechanism remains a subject of ongoing research, a generally accepted pathway involves the following key stages:

• Formation of the Active Accelerator Complex: In the presence of activators such as zinc oxide and stearic acid, ZDMC forms a zinc-dithiocarbamate complex. This complex is crucial for the subsequent reactions with sulfur.

• Reaction with Sulfur: The activated ZDMC complex reacts with elemental sulfur (typically in its S8 ring form) to generate a sulfur-rich polysulfidic complex.[5] This complex is a highly reactive intermediate that acts as the primary sulfurating agent. The existence of these sulfur-rich zinc dithiocarbamate intermediates has been confirmed through theoretical calculations and experimental observations.[5]

• Formation of Crosslink Precursors: The active sulfurating agent then reacts with the rubber polymer chains at the allylic positions (carbon atoms adjacent to a double bond) to form pendent accelerator groups with polysulfidic chains.

• Crosslink Formation: These pendent groups subsequently react with other rubber chains, leading to the formation of stable mono-, di-, and polysulfidic crosslinks. This three-dimensional network structure is what imparts the desirable elastomeric properties to the rubber.

The overall process can be visualized as a catalytic cycle where the zinc complex facilitates the efficient transfer of sulfur to the rubber molecules.

Synergistic Action with Thiazole Accelerators

ZDMC is often used in conjunction with thiazole accelerators, such as 2-mercaptobenzothiazole (MBT) or its disulfide form (MBTS), to achieve a synergistic effect on vulcanization.[6] This synergy manifests as an enhanced cure rate and improved final properties of the vulcanizate. The proposed mechanism for this synergy involves a regenerative interaction between the two accelerators. The thiazole accelerator can react with the dithiocarbamate-derived species, leading to the formation of highly reactive intermediates that accelerate the cross-linking process.[6] For instance, it has been shown that the reaction between ZDMC and MBTS can lead to the formation of tetramethylthiuram disulfide (TMTD) and 2-mercaptobenzothiazole (MBT), both of which are active in the vulcanization process.[6]

Application Notes and Data Presentation

The concentration of ZDMC in a rubber formulation has a profound impact on both the cure characteristics and the final physical properties of the vulcanizate. The following tables provide a summary of the expected effects when incorporating ZDMC into Natural Rubber (NR), Styrene-Butadiene Rubber (SBR), and Ethylene Propylene Diene Monomer (EPDM) rubber compounds. The values presented are indicative and can vary based on the specific formulation, including the type and loading of fillers, oils, and other additives.

Table 1: Effect of ZDMC Concentration on Cure Characteristics of Natural Rubber (NR)

ZDMC (phr)	Scorch Time (ts2, min)	Optimum Cure Time (t90, min)	Cure Rate Index (CRI)
0.5	Decreases	Decreases	Increases
1.0	Further Decreases	Further Decreases	Further Increases
1.5	Significantly Decreases	Significantly Decreases	Significantly Increases

Note: The Cure Rate Index (CRI) is calculated as 100 / (t90 - ts2). A higher CRI indicates a faster cure rate.

Table 2: Effect of ZDMC Concentration on Mechanical Properties of Natural Rubber (NR) Vulcanizates

ZDMC (phr)	Hardness (Shore A)	Tensile Strength (MPa)	Modulus at 300% Elongation (MPa)	Elongation at Break (%)
0.5	Increases	Increases	Increases	May Slightly Decrease
1.0	Further Increases	Optimum	Further Increases	Decreases
1.5	Significantly Increases	May Decrease	Significantly Increases	Further Decreases

Table 3: Effect of ZDMC Concentration on Cure Characteristics and Mechanical Properties of SBR

ZDMC (phr)	Optimum Cure Time (t90, min)	Tensile Strength (MPa)	Modulus at 100% Elongation (MPa)	Hardness (Shore A)
0.2	Decreases	Increases	Increases	Increases
0.4	Further Decreases	Optimum	Further Increases	Further Increases
0.6	Significantly Decreases	May Decrease	Significantly Increases	Significantly Increases

Note: In SBR, ZDMC is often used at lower concentrations (0.1 to 0.4 phr) in combination with thiazole or sulfenamide accelerators.[4]

Table 4: Effect of ZDMC Concentration on Mechanical Properties of EPDM Vulcanizates

ZDMC (phr)	Hardness (Shore A)	Tensile Strength (MPa)	Elongation at Break (%)	Compression Set (%)
1.0	Increases	Increases	Decreases	Improves (Decreases)
1.5	Further Increases	Optimum	Further Decreases	Further Improves
2.0	Significantly Increases	May Decrease	Significantly Decreases	Optimum

Note: To prevent blooming in EPDM, ZDMC should be used at levels of 1.0 phr or higher.

Experimental Protocols

The following protocols are based on established ASTM standards and provide a framework for the preparation and evaluation of rubber compounds containing Methyl Dimethyldithiocarbamate.

Protocol 1: Preparation of Rubber Compounds via Two-Roll Mill Mixing (ASTM D3182)

This protocol outlines the standard procedure for mixing rubber compounds on a two-roll mill to ensure uniform dispersion of ingredients.[7][8]

Equipment:

• Two-roll laboratory mill with adjustable nip and temperature control

• Analytical balance

• Spatulas and cutting tools

Procedure:

• Mill Preparation: Set the mill roll temperature (typically 50-70°C for general-purpose rubbers) and the nip opening (initially wide).

• Mastication: Pass the raw polymer (e.g., NR, SBR, or EPDM) through the mill several times to form a continuous band. This process, known as mastication, reduces the viscosity of the rubber.

• Incorporation of Additives:

  • Add zinc oxide and stearic acid to the rubber band and continue milling until they are well dispersed.

  • Gradually add fillers (e.g., carbon black, silica) in small portions, ensuring each portion is well incorporated before adding the next. Tighten the nip gradually to enhance dispersion.

  • Add processing oils and other additives, if any.

• Addition of Curatives:

  • Widen the nip and cool the mill rolls.

  • Add the sulfur and ZDMC (and any other accelerators) to the rubber compound.

  • Mill the compound for a specified time (e.g., 5-10 minutes), making several cuts and rolling the band to ensure homogeneity. It is critical to keep the temperature low during this stage to prevent scorching (premature vulcanization).

• Sheeting Off: Sheet the final compound from the mill at a specified thickness and allow it to cool on a flat, clean surface.

• Maturation: Store the compounded rubber at room temperature for a specified period (typically 24 hours) before vulcanization to allow for relaxation of internal stresses.

Workflow for Rubber Compounding on a Two-Roll Mill.

Protocol 2: Evaluation of Vulcanization Characteristics using a Moving Die Rheometer (MDR)

The Moving Die Rheometer is used to determine the cure characteristics of the rubber compound.

Equipment:

• Moving Die Rheometer (MDR)

Procedure:

• Instrument Setup: Set the test temperature (e.g., 160°C), oscillation frequency, and strain.

• Sample Preparation: Cut a sample of the uncured rubber compound of the appropriate weight.

• Test Execution: Place the sample in the MDR die cavity and start the test. The instrument will record the torque as a function of time.

• Data Analysis: From the resulting rheograph, determine the following parameters:

  • Minimum Torque (ML): An indicator of the compound's viscosity.

  • Maximum Torque (MH): Related to the shear modulus and crosslink density of the fully cured rubber.

  • Scorch Time (ts2): The time to a two-unit rise in torque from the minimum, indicating the onset of vulcanization.

  • Optimum Cure Time (t90): The time to reach 90% of the maximum torque.

Protocol 3: Vulcanization of Test Sheets

Equipment:

• Compression molding press with temperature and pressure control

• Mold of desired dimensions

Procedure:

• Press Preparation: Preheat the press to the desired vulcanization temperature.

• Molding: Place a pre-weighed amount of the uncured rubber compound into the mold.

• Curing: Place the mold in the press and apply pressure. Cure the rubber for the predetermined optimum cure time (t90) obtained from the MDR.

• Demolding: After the curing cycle is complete, carefully remove the vulcanized rubber sheet from the mold and allow it to cool.

Protocol 4: Measurement of Mechanical Properties

The following are standardized tests to evaluate the physical properties of the vulcanized rubber.

A. Tensile Properties (ASTM D412) [3][4][9][10]

Equipment:

• Universal Testing Machine (UTM) with appropriate grips and load cell

• Die for cutting dumbbell-shaped test specimens

Procedure:

• Specimen Preparation: Cut dumbbell-shaped specimens from the vulcanized rubber sheet.[9]

• Testing:

  • Mount the specimen in the grips of the UTM.

  • Apply a tensile load at a constant rate of crosshead separation (typically 500 mm/min) until the specimen ruptures.[9]

• Data Acquisition: Record the force and elongation throughout the test.

• Calculations: Determine the tensile strength, modulus at a specific elongation (e.g., 100%, 300%), and the ultimate elongation at break.

B. Hardness (ASTM D2240) [1][2][11][12][13]

Equipment:

• Durometer (Shore A for most rubbers)

Procedure:

• Specimen Preparation: Use a flat, smooth vulcanized rubber specimen with a minimum thickness of 6 mm.

• Measurement:

  • Press the durometer indentor firmly and quickly onto the surface of the rubber.

  • Read the hardness value from the dial or digital display within one second of firm contact.

  • Take multiple readings at different locations on the specimen and report the average.

C. Compression Set (ASTM D395 - Method B) [6][14][15][16][17]

Equipment:

• Compression device with parallel plates

• Spacers to provide a constant deflection

• Oven with temperature control

• Thickness gauge

Procedure:

• Initial Measurement: Measure the initial thickness of the cylindrical test specimen.

• Compression: Place the specimen between the plates of the compression device with spacers to achieve a constant deflection (typically 25%).[16]

• Aging: Place the compressed device in an oven at a specified temperature (e.g., 70°C or 100°C) for a set time (e.g., 22 or 70 hours).[6]

• Recovery: Remove the specimen from the device and allow it to recover at room temperature for 30 minutes.[6]

• Final Measurement: Measure the final thickness of the specimen.

• Calculation: Calculate the compression set as a percentage of the original deflection.

Workflow for Physical Property Testing of Vulcanized Rubber.

Conclusion

Methyl Dimethyldithiocarbamate is a versatile and highly effective ultra-accelerator for the sulfur vulcanization of a wide range of elastomers. Its ability to provide rapid cures, often in synergy with other accelerators, makes it an invaluable tool for rubber formulators. By understanding the underlying mechanism of action and adhering to standardized testing protocols, researchers and scientists can effectively leverage the benefits of ZDMC to develop rubber compounds with optimized processing characteristics and superior final properties. The data and protocols presented in this guide provide a solid foundation for the successful application of methyl dimethyldithiocarbamate in both research and industrial settings.

References

• Nanjing Union Rubber and Chemicals Co., Ltd. (n.d.). Nurcacit ZDMC Rubber Accelerators. Retrieved from [Link]

• Western Reserve Chemical. (n.d.). WESTCO ZDMC MZ Accelerator Technical Data. Retrieved from [Link]

• ResearchGate. (n.d.). The compression set (%) of the EPDM rubber with different ZnO loading levels (phr). Retrieved from [Link]

• Performance Additives. (2017, September 18). Perkacit ZDMC. Retrieved from [Link]

• Alam, M. N., & Mandal, S. K. (2008). Effect of zinc dithiocarbamates and thiazole-based accelerators on the vulcanization of natural rubber. Journal of Applied Polymer Science, 110(6), 3532-3539.

• Zhengzhou Double Vigour Chemical Product Co., Ltd. (n.d.). Rubber Accelerator ZDMC（PZ）. Retrieved from [Link]

• PMC Rubber Chemicals. (n.d.). Accicure ZDMC. Retrieved from [Link]

• Nieuwenhuizen, P. J., Ehlers, A. W., Haasnoot, J. G., Janse, S. R., Reedijk, J., & Baerends, E. J. (1999). Benzothiazole-accelerated sulfur vulcanization. V. 2-Bisbenzothiazole-2,2′-disulfide/ZnO and 2-bisbenzothiazole-2,2′-disulfide/(2-mercaptobenzothiazole)zinc(II) as accelerators for 2,3-dimethyl-2-butene. Journal of the American Chemical Society, 121(1), 163-168.

• Maciejewska, M., Sowińska-Baranowska, A., & Kucharska, J. (2019). Mechanical properties and hardness of SBR vulcanizates (SE 100 -modulus... [Image]]. ResearchGate. Retrieved from [Link]

• Periasamy, K., Ali, A., & Ismail, H. (2024). Tensile test results a Comparison of tensile strength for different... [Image]. ResearchGate. Retrieved from [Link]

• Central-Rotary-Joint-Sealing. (2025, April 1). Study And Analysis Of Compression Set Of EPDM Rubber With Different Hardness. Retrieved from [Link]

• Das, S., & Roy, K. (2014). Some Tribological Characterization of “EPDM” Rubber. International Journal of Engineering Research & Technology, 3(10).
• Markovic, G., Marinovic-Cincovic, M., & Valent, I. (2011). COMPRESSION SET AND DAMPING PROPERTIES OF OIL- EXTENDED ELASTOMERS FOR SEALANTS PRODUCTION. Chemical Industry and Chemical Engineering Quarterly, 17(2), 175-181.
• Maciejewska, M., & Sowińska-Baranowska, A. (2021). The Synergistic Effect of Dibenzyldithiocarbamate Based Accelerator on the Vulcanization and Performance of the Silica-Filled Styrene–Butadiene Elastomer. Polymers, 13(1), 123.

• Das, C. K., Ghosh, A. K., & Chaki, T. K. (2019). (a) The compression set properties and (b) the hardness plots of EPDM,... [Image]. ResearchGate. Retrieved from [Link]

• Zhang, Y., Wang, Y., Zhang, Y., & Liu, F. (2020). Enhancing Natural Rubber Tearing Strength by Mixing Ultra-High Molecular Weight Polyethylene Short Fibers. Polymers, 12(11), 2533.

• Lusida Rubber Products. (n.d.). Vulcanization & Accelerators. Retrieved from [Link]

• Kisfaludy, M., & Tóth, L. (2012). Comparing strength properties of natural and synthetic rubber mixtures. Journal of Polymer Engineering, 32(8-9), 527-531.

• Sae-oui, P., Sirisinha, C., & Thepsuwan, U. (2007). Effects of styrene content on tear strength for SBR vulcanizates. [Image]. ResearchGate. Retrieved from [Link]

• Salaeh, S., Nakason, C., & Kaesaman, A. (2014). Tensile and structural properties of natural rubber vulcanizates with different mastication times. Polymer Testing, 33, 110-117.

• Sirisinha, C., & Limcharoen, S. (2003). The variation of elastic modulus of NR/SBR blends with the proportion of rubber and filler materials. [Image]. ResearchGate. Retrieved from [Link]

• Wisojodharmo, L. A., Fidyaningsih, R., Fitriani, D. A., & Susanto, H. (2017). Tensile strength of rubber compounds [Image]. ResearchGate. Retrieved from [Link]

• Maciejewska, M., & Sowińska-Baranowska, A. (2021). The Synergistic Effect of Dibenzyldithiocarbamate Based Accelerator on the Vulcanization and Performance of the Silica-Filled Styrene–Butadiene Elastomer. Polymers, 13(1), 123.

• Taizhou Huangyan Donghai Chemical Co.,Ltd. (n.d.). Vulcanization acceleration mechanism and performance characterization. Retrieved from [Link]

• Taylor, R., & Tink, R. (1957). — Effects of molecular weight on tensile strength of SBR vulcanizates.... [Image]. ResearchGate. Retrieved from [Link]

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Application Note: High-Throughput Analytical Strategies for the Quantification of Methyl Dimethyldithiocarbamate in Complex Matrices

Abstract

Methyl dimethyldithiocarbamate, a significant compound in various industrial and agricultural applications, necessitates robust and sensitive analytical methods for its detection and quantification. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the state-of-the-art analytical techniques for methyl dimethyldithiocarbamate analysis. We delve into the core principles and provide detailed, field-proven protocols for High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) and Tandem Mass Spectrometry (MS/MS) detection, as well as Gas Chromatography-Mass Spectrometry (GC-MS) based methods. The causality behind experimental choices, from sample preparation to instrumental parameters, is elucidated to ensure methodological transparency and reproducibility.

Introduction: The Analytical Imperative for Methyl Dimethyldithiocarbamate

Methyl dimethyldithiocarbamate, with the chemical formula (CH₃)₂NC(S)SCH₃, is the simplest ester of dimethyldithiocarbamic acid.[1] It is a white, volatile solid with poor solubility in water but good solubility in many organic solvents.[1] Historically used as a pesticide, its residues and metabolites can be present in environmental and biological samples, necessitating precise and accurate analytical methods for monitoring and risk assessment.[1][2] The analysis of dithiocarbamates (DTCs), including methyl dimethyldithiocarbamate, is challenging due to their low stability, particularly in acidic conditions where they readily decompose.[3]

This application note details validated protocols for the determination of methyl dimethyldithiocarbamate, addressing the common analytical hurdles and providing solutions for achieving high sensitivity and specificity.

Foundational Analytical Approaches: A Comparative Overview

The choice of analytical technique for methyl dimethyldithiocarbamate is dictated by the sample matrix, the required sensitivity, and the need to distinguish it from other dithiocarbamates. The two primary chromatographic approaches are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with mass spectrometry for definitive identification and quantification.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used and standardized technique for the analysis of dithiocarbamate fungicides.[4] The common approach involves the acidic hydrolysis of dithiocarbamates to carbon disulfide (CS₂), which is then quantified.[3][5] While robust, this method provides a total dithiocarbamate concentration and does not differentiate between individual compounds.[3][5] However, methods have been developed to analyze the methylated derivatives of dithiocarbamates, allowing for more specific detection.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC offers the advantage of analyzing thermally labile compounds like methyl dimethyldithiocarbamate without the need for high-temperature volatilization that can cause degradation. Coupled with UV or MS/MS detectors, HPLC provides high sensitivity and specificity.[4][6] Pre-column derivatization can be employed to enhance the chromatographic properties and detectability of the analyte.[7]

Protocol I: HPLC-UV Analysis of Methyl Dimethyldithiocarbamate in Wastewater

This protocol details a sensitive method for the determination of N,N-dimethyldithiocarbamate (a close analog and often the target analyte in wastewater) using pre-column derivatization followed by HPLC with UV detection.[7] This method can be adapted for methyl dimethyldithiocarbamate.

Principle

The method is based on the pre-column derivatization of the dithiocarbamate with an iodine/potassium iodide (I₂/KI) solution.[7] The resulting derivative is then separated by reverse-phase HPLC and detected by a UV detector at 254 nm.[7]

Experimental Workflow

Caption: HPLC-UV workflow for dithiocarbamate analysis.

Detailed Protocol

1. Reagents and Materials:

• Methanol (HPLC grade)
• Water (HPLC grade)
• Potassium iodide (KI)
• Iodine (I₂)
• n-Hexane (analytical grade)
• Methyl dimethyldithiocarbamate standard
• Sodium hydroxide and hydrochloric acid for pH adjustment

2. Sample Preparation and Derivatization:

• For wastewater samples, perform a liquid-liquid extraction with n-hexane to enrich the analyte.[7]
• Adjust the pH of the aqueous sample or standard solution to 9.0.[7][8]
• Add the I₂/KI derivatization reagent (molar ratio of I₂ to dithiocarbamate should be approximately 4:1).[7][8]
• Allow the reaction to proceed for 15 minutes at room temperature.[7][8]

3. HPLC-UV Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)
• Mobile Phase: Isocratic elution with Methanol:Water (40:60, v/v).[7]
• Flow Rate: 1.0 mL/min
• Injection Volume: 20 µL
• UV Detection: 254 nm.[7][8]

4. Calibration:

• Prepare a series of calibration standards of methyl dimethyldithiocarbamate in the range of 50-10,000 µg/L.[7]
• Derivatize the standards using the same procedure as the samples.
• Construct a calibration curve by plotting the peak area against the concentration.

Performance Characteristics

Parameter	Value	Reference
Linearity Range	50 - 10,000 µg/L	[7]
Limit of Detection (LOD)	12.8 µg/L	[7]
Limit of Quantification (LOQ)	42.6 µg/L	[7]
Recovery (Spiked Wastewater)	84.7% - 96.5%	[7]

Protocol II: GC-MS Analysis of Total Dithiocarbamates as Carbon Disulfide

This protocol is a widely accepted method for determining the total dithiocarbamate content in food and environmental samples by converting them to carbon disulfide (CS₂) through acid hydrolysis.[3][5]

Principle

Dithiocarbamates are quantitatively converted to carbon disulfide upon heating in the presence of an acidic solution containing stannous chloride (SnCl₂).[5] The volatile CS₂ is then partitioned into an organic solvent (iso-octane) and analyzed by GC-MS.[5]

Experimental Workflow

Caption: GC-MS workflow for total dithiocarbamate analysis.

Detailed Protocol

1. Reagents and Materials:

• Stannous chloride (SnCl₂)
• Concentrated hydrochloric acid (HCl)
• iso-Octane (analytical grade)
• Carbon disulfide (CS₂) standard
• Thiram (as a representative dithiocarbamate for recovery studies)

2. Sample Preparation and Hydrolysis:

• Weigh a representative portion of the homogenized sample (e.g., 25 g of fruit or vegetable) into a sealable glass bottle.[5]
• Add the hydrolysis reagent (a solution of SnCl₂ in HCl).[5][9]
• Add a known volume of iso-octane (e.g., 25 mL) to the bottle to trap the evolved CS₂.[5][9]
• Seal the bottle and heat it in a shaking water bath at 80°C for 2 hours.[5][9]
• Cool the reaction mixture to room temperature.[9]

3. GC-MS Conditions:

• GC Column: A suitable capillary column for volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)
• Injector Temperature: 250°C
• Oven Temperature Program: Start at 40°C, hold for 2 minutes, then ramp to 150°C at 10°C/min.
• Carrier Gas: Helium at a constant flow rate.
• MS Interface Temperature: 280°C
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Acquisition Mode: Selected Ion Monitoring (SIM) for target CS₂ ions (m/z 76, 78)

4. Calibration:

• Prepare a series of CS₂ calibration standards in iso-octane at concentrations ranging from 0.04 to 1.3 µg/mL.[5]
• Construct a calibration curve by plotting the peak area of the target ion against the concentration.

Performance Characteristics

Parameter	Value	Reference
Calibration Range (as Thiram)	0.04 - 1.300 µg/mL	[5]
Limit of Quantification (LOQ)	0.04 µg/mL	[5]
Recovery (Various Food Matrices)	79% - 104%	[5]

Advanced Method: Direct Analysis by LC-MS/MS

For the specific and highly sensitive quantification of methyl dimethyldithiocarbamate, LC-MS/MS is the method of choice. This technique combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry.[6][10]

Principle

The sample extract containing methyl dimethyldithiocarbamate is injected into the LC system, where it is separated from other matrix components. The analyte then enters the mass spectrometer, where it is ionized, and specific precursor-to-product ion transitions are monitored for unambiguous identification and quantification.

Protocol Outline

1. Sample Preparation:

• Extraction of the analyte from the sample matrix using an appropriate solvent (e.g., acetonitrile, methanol).
• Cleanup of the extract using Solid Phase Extraction (SPE) to remove interferences.[4]
• The complexity of the matrix will dictate the extent of cleanup required.[4]

2. LC-MS/MS Conditions:

• LC Column: C18 or similar reverse-phase column.
• Mobile Phase: A gradient of acetonitrile and water, often with a modifier like formic acid for better ionization.[11]
• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.
• MS/MS Transitions: Specific precursor and product ions for methyl dimethyldithiocarbamate need to be determined by direct infusion of a standard solution.

Trustworthiness and Self-Validating Systems

To ensure the trustworthiness of the analytical data, each protocol must be a self-validating system. This involves:

• Method Blanks: Analyzing a reagent blank with each batch of samples to check for contamination.

• Spiked Samples: Fortifying a blank sample with a known amount of the analyte to determine the method's recovery.

• Calibration Verification: Running a calibration standard periodically during the analytical run to check for instrument drift.

• Internal Standards: Using a structurally similar compound that is not present in the sample to correct for variations in extraction efficiency and instrument response.

Conclusion

The analytical methods presented in this application note provide a robust framework for the detection and quantification of methyl dimethyldithiocarbamate in various matrices. The choice between HPLC-UV, GC-MS, and LC-MS/MS will depend on the specific requirements of the analysis, including sensitivity, specificity, and the need to differentiate between various dithiocarbamates. By following the detailed protocols and incorporating self-validating quality control measures, researchers can generate reliable and accurate data for their studies.

References

• Analytical Methods for Dithiocarbamate Detection. Encyclopedia.pub. (2023-10-27). [Link]

• Determination of N,N-dimethyldithiocarbamate in wastewater using pre-column derivatization and high-performance liquid chromatography. ResearchGate. (2025-08-06). [Link]

• Analytical Method for Dithiocarbamates (Agricultural, Animal and Fishery Products). Japan Food Chemical Research Foundation. [Link]

• Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Taylor & Francis Online. (2022-07-25). [Link]

• Methyl dimethyldithiocarbamate. Wikipedia. [Link]

• Methyl dimethyldithiocarbamate. SIELC Technologies. (2018-05-16). [Link]

• Analysis of Dithiocarbamate Residues in Foods of Plant Origin involving Cleavage into Carbon Disulfide, Partitioning into Isooctane and Determinative Analysis by GC-ECD. eurl-pesticides.eu. [Link]

• Spectrophotometric Determination of Dithiocarbamate Residues in Food Crops. ACS Publications. [Link]

• Spectrophotometric determination of dithiocarbamates and methods for the analysis of dithiocarbamate-based fungicides in formulated products and residues. ResearchGate. [Link]

• Residue analysis of dithiocarbamate fungicides. ResearchGate. (2025-08-05). [Link]

• Method 630: The Determination of Dithiocarbamate Pesticides in Municipal and Industrial Wastewater. EPA. [Link]

• Analysis of Residues in Environmental Samples. PMC - NIH. (2023-03-29). [Link]

• LC-MS/MS Method for the determination of carbamathione in human plasma. PMC - NIH. [Link]

• Air sampling and analysis for pesticide residues and odorous chemicals in and around Waimea, Kauai. Hawaii State Department of Health. (2013-03-15). [Link]

• Determination of N,N-dimethyldithiocarbamate in wastewater using pre-column derivatization and high-performance liquid chromatography. Analytical Methods (RSC Publishing). [Link]

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Application Note: A Validated HPLC-UV Method for the Speciated Analysis of Dithiocarbamate Fungicides via Pre-Column Derivatization

Abstract

Dithiocarbamate (DTC) fungicides are critical components in global agriculture for controlling a broad spectrum of fungal diseases. However, their inherent instability and tendency to form metal-complexed polymers present significant analytical challenges. Traditional analytical methods, which rely on acid hydrolysis to carbon disulfide (CS₂), are non-specific and cannot distinguish between different DTC parent compounds, a critical limitation given their varying toxicological profiles.[1][2][3] This application note details a robust and validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the analysis of various DTC fungicides. The core of this method is a stabilization and derivatization protocol that transforms the unstable DTC anions into stable methyl esters, allowing for their separation and quantification by reverse-phase chromatography. This approach provides a specific, reliable, and accessible alternative to mass spectrometry-based techniques for routine monitoring in food safety and environmental analysis laboratories.

Introduction: The Analytical Challenge of Dithiocarbamates

Dithiocarbamates are a class of organosulfur fungicides widely used on fruits, vegetables, and cereals. They are broadly classified based on their chemical structure into groups such as dimethyldithiocarbamates (e.g., Ziram, Ferbam), ethylenebisdithiocarbamates (e.g., Zineb, Maneb, Mancozeb), and propylenebisdithiocarbamates (e.g., Propineb).[4]

The primary analytical difficulty stems from their chemical nature. Many DTCs are polymeric and insoluble in common organic solvents. Furthermore, they are highly unstable, readily degrading in acidic conditions or upon oxidation.[1][3] This instability has historically led to the widespread adoption of indirect analysis, where all DTCs in a sample are hydrolyzed with hot acid to evolve carbon disulfide (CS₂).[2][5] The total CS₂ is then measured, and the result is expressed as a sum parameter. This "total DTC" method has a major drawback: it cannot differentiate between the parent fungicides, which have distinct toxicological properties and regulatory limits.[1]

To overcome this, chromatographic methods that can separate and quantify individual or groups of DTCs are necessary. Direct analysis is often unfeasible, so a derivatization strategy is required. This protocol employs an alkaline extraction using a chelating agent to liberate the DTC anions from their metal complexes, followed by S-alkylation with methyl iodide to form stable, UV-active methyl esters suitable for HPLC analysis.[5]

Principle of the Method

The entire analytical workflow is built on a foundational principle: stabilize, derivatize, separate, and detect.

• Stabilization & Extraction: The DTC fungicides are extracted from the sample matrix using an alkaline solution containing ethylenediaminetetraacetic acid (EDTA). The alkaline pH prevents acid hydrolysis, while EDTA, a powerful chelating agent, complexes with the metal ions (e.g., Zn²⁺, Mn²⁺) that hold the polymeric DTCs (like Zineb and Mancozeb) together. This process releases the free dithiocarbamate anions into the solution. The addition of a reducing agent like L-cysteine can further help stabilize the DTCs against oxidation.[1][5]

• Ion-Pairing & Derivatization: The negatively charged DTC anions are formed into an ion-pair with a quaternary ammonium salt, such as tetrabutylammonium. This ion-pair is extractable into an organic solvent. In the same step, methyl iodide is introduced as an alkylating agent. It reacts with the sulfur atom of the DTC anion to form a stable, covalent methyl ester derivative. This reaction effectively "caps" the reactive moiety of the molecule, making it amenable to reverse-phase chromatography.

• Chromatographic Separation: The resulting methyl esters of the DTCs are separated on a C18 reverse-phase HPLC column using a gradient elution of acetonitrile and water.

• UV Detection: The derivatives possess strong chromophores, allowing for sensitive detection using a UV detector. A wavelength of 272 nm is commonly optimal for detecting the derivatized forms of various DTC groups.[6][7][8]

The logical flow of this process is visualized in the diagram below.

Caption: Workflow for HPLC-UV analysis of dithiocarbamates.

Materials and Methodology

Reagents and Chemicals

• Dithiocarbamate standards (e.g., Ziram, Zineb, Maneb, Thiram, Propineb)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC or Milli-Q grade)

• Disodium ethylenediaminetetraacetate (Na₂EDTA)

• L-cysteine hydrochloride

• Sodium hydroxide (NaOH)

• Tetrabutylammonium hydrogen sulfate

• Methyl iodide (CH₃I)

• Hydrochloric acid (HCl)

Equipment

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, and UV-Vis detector.

• Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Homogenizer (e.g., blender or stomacher)

• Centrifuge capable of 4000 rpm

• Vortex mixer

• Analytical balance

• pH meter

• Glassware: volumetric flasks, centrifuge tubes (50 mL), pipettes

Preparation of Solutions

• Extraction Solution (0.1 M EDTA, pH 9): Dissolve 37.2 g of Na₂EDTA and 1.0 g of L-cysteine hydrochloride in ~900 mL of water. Adjust pH to 9.0 with 1 M NaOH. Make up to 1 L with water. Store refrigerated.

• Derivatization Reagent: Dissolve 1.7 g of tetrabutylammonium hydrogen sulfate in 100 mL of water. In a separate container, prepare a 5% (v/v) solution of methyl iodide in a suitable organic solvent like iso-octane or dichloromethane. (Caution: Methyl iodide is toxic and volatile. Handle in a fume hood with appropriate personal protective equipment).

Experimental Protocol

Standard Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh 25 mg of each DTC standard. Due to solubility issues, individual dissolution solvents may be required. Thiram can be dissolved in methanol. For metal-complexed DTCs like Zineb, dissolve in the alkaline EDTA extraction solution. Bring to a final volume of 25 mL.

• Working Standard Mixture (10 µg/mL): Prepare a mixed working standard by diluting the stock solutions in the extraction solution.

• Calibration Standards: Create a series of calibration standards (e.g., 0.05, 0.1, 0.5, 1.0, 2.0, 5.0 µg/mL) by diluting the working standard mixture. These standards must be taken through the full derivatization procedure described below.

Sample Preparation and Derivatization

• Comminution: Due to the surface-level application of DTCs, it is critical to properly prepare the sample. For fruits and vegetables, chop the entire sample into small pieces instead of homogenizing to a puree, as acidic plant juices can degrade the analytes.[1] For dry samples, grinding may be necessary.[9]

• Extraction: Weigh 10 g (± 0.1 g) of the prepared sample into a 50 mL polypropylene centrifuge tube.

• Add 20 mL of the cold alkaline EDTA/L-cysteine extraction solution.

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Derivatization: Add 10 mL of the organic solvent containing the derivatizing agent (e.g., dichloromethane with methyl iodide) and 1 mL of the aqueous tetrabutylammonium solution.

• Seal the tube tightly and shake for 30 minutes on a mechanical shaker at room temperature. This allows for the ion-pair formation and subsequent methylation.

• Phase Separation: Centrifuge the tube at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the lower organic layer into a clean vial. If necessary, evaporate the solvent under a gentle stream of nitrogen and reconstitute in a smaller volume of mobile phase (e.g., 1 mL acetonitrile/water) to concentrate the sample.

• Filter the final extract through a 0.45 µm syringe filter into an HPLC vial for analysis.

HPLC-UV Operating Conditions

The following table provides a typical set of starting conditions. These should be optimized for the specific instrument and column in use.

Parameter	Condition
Column	C18 Reverse-Phase (4.6 x 250 mm, 5 µm)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 50% B; 5-20 min: 50-90% B; 20-25 min: 90% B; 25-30 min: 50% B
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection Wavelength	272 nm[6][7][8]

Method Validation: A Self-Validating System

To ensure trustworthiness, the method must be validated for its intended purpose. Key validation parameters are summarized below.

Parameter	Description & Typical Acceptance Criteria
Specificity	The ability to assess the analyte in the presence of matrix components. Demonstrated by analyzing blank matrix samples and spiked samples to ensure no interfering peaks at the retention times of the derivatized DTCs.
Linearity	The relationship between concentration and detector response. A calibration curve is constructed from at least five concentration levels. The coefficient of determination (R²) should be ≥ 0.99.[6]
LOD & LOQ	Limit of Detection (LOD): The lowest concentration that can be reliably detected. Limit of Quantification (LOQ): The lowest concentration that can be quantified with acceptable precision and accuracy. Typically determined from the signal-to-noise ratio (S/N ≥ 3 for LOD, S/N ≥ 10 for LOQ) or standard deviation of the response.
Accuracy (Recovery)	The closeness of the measured value to the true value. Determined by spiking blank matrix samples at multiple concentration levels (e.g., low, medium, high) and performing the entire analytical procedure. Typical acceptance criteria are 70-120% recovery.[1][3]
Precision	The closeness of agreement between a series of measurements. Repeatability (Intra-day): Analysis of replicate spiked samples on the same day. Intermediate Precision (Inter-day): Analysis performed by different analysts on different days. Expressed as Relative Standard Deviation (%RSD), which should typically be ≤ 20%.

Example Validation Data

The following data are representative of expected performance for this method.

Analyte Group	Linearity (R²)	LOQ (mg/kg)	Recovery (%)	Precision (%RSD)
DMDTCs (e.g., Ziram)	> 0.998	0.01 - 0.05	85 - 105	< 15
EBDTCs (e.g., Zineb)	> 0.995	0.02 - 0.10	80 - 110	< 15
PBDTCs (e.g., Propineb)	> 0.995	0.02 - 0.10	75 - 115	< 20
Note: Performance can be matrix-dependent. Data based on published literature values.[5][6]

Conclusion

The analytical method presented here provides a reliable and specific means for the determination of dithiocarbamate fungicides. By converting the unstable parent compounds into stable methyl esters, this HPLC-UV protocol overcomes the primary limitations of traditional CS₂ evolution methods. It allows for the separation of different DTC classes, providing more accurate data for risk assessment and regulatory compliance. The inclusion of robust sample stabilization and a thorough validation framework ensures that the results are both accurate and defensible, making this method a valuable tool for any laboratory involved in pesticide residue analysis. While UV detection is a cost-effective approach, the sample preparation and derivatization steps are also compatible with more sensitive detectors like mass spectrometry for applications requiring lower detection limits.[1][4]

References

• Encyclopedia.pub. (2023). Analytical Methods for Dithiocarbamate Detection. Available at: [Link]

• Wong, J. W. (2022). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Food Additives & Contaminants: Part A. Available at: [Link]

• Al-Alam, J., et al. (2016). Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry. Journal of Chromatographic Science. Available at: [Link]

• Calumpang, S. M. F., & Medina, M. J. B. (2021). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Molecules. Available at: [Link]

• Hayama, T., et al. (2018). A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry. Journal of Pesticide Science. Available at: [Link]

• Scribd. (n.d.). Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry. Available at: [Link]

• Semantic Scholar. (2016). Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry. Available at: [Link]

• Oxford Academic. (2016). Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry. Journal of Chromatographic Science. Available at: [Link]

• PubMed. (2017). Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry. Available at: [Link]

• European Union Reference Laboratory for Pesticides. (n.d.). Analysis of Dithiocarbamate Residues in Foods of Plant Origin involving Cleavage into Carbon Disulfide, Partitioning into Isooctane and Determinative Analysis by GC-ECD. Available at: [Link]

• MDPI. (2023). Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions. Available at: [Link]

• ResearchGate. (2014). Optimization and Validation of a Method Based on Derivatization with Methylating Agent Followed by HPLC-DAD for Determining Dithiocarbamates Residues. Available at: [Link]

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• 2. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]

Application Note: A Comprehensive Guide to the Determination of Total Dithiocarbamates in Complex Matrices by Gas Chromatography-Mass Spectrometry

Abstract

Dithiocarbamates (DTCs) are a critical class of fungicides extensively used in agriculture to protect a wide variety of crops. Due to their inherent chemical instability and non-volatile nature, direct analysis by gas chromatography is not feasible. This application note provides a detailed, scientifically grounded protocol for the determination of total dithiocarbamate residues in various matrices, with a focus on food products. The methodology is based on the widely accepted and robust technique of acidic hydrolysis to convert all dithiocarbamate species into carbon disulfide (CS₂), followed by quantification using Gas Chromatography-Mass Spectrometry (GC-MS). This document is intended for researchers, analytical scientists, and quality control professionals, offering both theoretical insights and practical, step-by-step guidance to ensure accurate and reproducible results.

Introduction: The Analytical Challenge of Dithiocarbamates

Dithiocarbamates are a group of nonsystemic fungicides prized for their broad-spectrum activity and cost-effectiveness.[1][2] They are classified based on their chemical structure, including ethylene-bis-dithiocarbamates (e.g., mancozeb, maneb, zineb), propylene-bis-dithiocarbamates (e.g., propineb), and dimethyl dithiocarbamates (e.g., ziram, thiram).[3] However, the very reactivity that makes them effective fungicides also renders them analytically challenging.

DTCs are thermally labile and readily degrade in acidic conditions, making direct extraction and chromatographic analysis problematic.[1][4][5] Consequently, regulatory bodies and standard methods have adopted an indirect approach for determining their residues. Maximum Residue Levels (MRLs) for dithiocarbamates are therefore expressed as the total amount of carbon disulfide (CS₂) generated per kilogram of the sample (mg CS₂/kg).[1][3] This "total dithiocarbamates" method provides a cumulative measure of all DTCs present. While this approach does not speciate individual DTC compounds, which possess varying toxicological profiles, it serves as a harmonized and effective regulatory tool.[4]

This guide will elucidate the principles behind the acid hydrolysis/CS₂ evolution method and provide a comprehensive protocol for its implementation using both liquid extraction and automated headspace GC-MS.

Principle of the Method: From Dithiocarbamate to Detectable Signal

The cornerstone of dithiocarbamate analysis by GC-MS is the quantitative conversion of the parent compounds into a single, volatile analyte: carbon disulfide (CS₂). This is achieved through hot acid hydrolysis in the presence of a reducing agent, typically stannous chloride (SnCl₂).

The reaction proceeds as follows:

• Acid Hydrolysis: In a heated, acidic environment, the dithiocarbamate molecule is cleaved, breaking down into its corresponding amine and carbon disulfide.

• Role of Stannous Chloride (SnCl₂): The addition of a reducing agent like SnCl₂ is crucial. It prevents the oxidation of dithiocarbamates and minimizes the formation of unwanted side products, such as ethylene thiourea (ETU), which is a degradation product of EBDC fungicides and a compound of toxicological concern.[6] The SnCl₂ ensures the reaction pathway strongly favors the quantitative release of CS₂.

Once generated, the volatile CS₂ is partitioned from the aqueous sample matrix into a non-polar organic solvent (e.g., isooctane) or allowed to accumulate in the vial's headspace. This prepared sample is then introduced into the GC-MS system for separation and detection.

Logical Workflow of DTC Analysis

Caption: Workflow for the analysis of total dithiocarbamates as carbon disulfide.

Detailed Protocols

Two primary approaches for the analysis of CS₂ derived from dithiocarbamates are presented: a classic liquid-liquid extraction method and a more automated headspace technique.

Protocol 1: Liquid-Liquid Extraction GC-MS

This robust method is suitable for a wide range of matrices and provides excellent recoveries.

3.1. Reagents and Materials

• Hydrochloric Acid (HCl): Concentrated, analytical grade.

• Stannous Chloride (SnCl₂) Solution: Prepare a solution of SnCl₂ in HCl (e.g., 5-10% w/v).

• Isooctane: HPLC or pesticide residue grade.

• Thiram or other DTC standard: For calibration and recovery checks. Note that 1 mg of Thiram theoretically yields 0.6333 mg of CS₂.[1]

• Sodium Sulfate (anhydrous): For drying the organic extract.

• Sample Vials: Gas-tight sealed vials (e.g., 20 mL headspace vials with septa).

• Water Bath or Heating Block: Capable of maintaining 80°C.

3.2. Sample Preparation and Hydrolysis

• Weighing: Accurately weigh a representative homogenized portion of the sample (e.g., 5-10 g) into a 20 mL headspace vial.

• Fortification (for QC): For recovery experiments, spike blank matrix samples with a known amount of a dithiocarbamate standard (e.g., Thiram) at relevant concentration levels.

• Reagent Addition: To each vial, add a specific volume of the acidified SnCl₂ solution (e.g., 5-10 mL).

• Solvent Addition: Immediately add a precise volume of isooctane (e.g., 5 mL) to the vial to act as the trapping solvent.

• Sealing: Promptly and securely seal the vial with a gas-tight cap and septum.

• Hydrolysis: Place the vial in a water bath or heating block set to 80°C for 1 hour.[1][3] Intermittently shake the vials (e.g., every 20 minutes) to ensure efficient partitioning of the CS₂ into the isooctane layer.[1][7]

• Cooling: After hydrolysis, cool the vials to room temperature. Placing them in an ice bath can expedite this process.[1]

• Extraction: Carefully transfer an aliquot of the upper isooctane layer into a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer: Transfer the dried extract into a GC vial for analysis.

Protocol 2: Automated Headspace GC-MS

This method reduces solvent usage and can be fully automated, increasing sample throughput.[6][8]

3.1. Reagents and Materials

• Same as Protocol 1, excluding isooctane as an extraction solvent (though a small amount can be used as a trapping agent if desired).

• Headspace Autosampler: Required for this protocol.

3.2. Sample Preparation and Hydrolysis

• Weighing: Accurately weigh a representative homogenized portion of the sample (e.g., 2-5 g) into a 20 mL headspace vial.

• Fortification (for QC): Spike blank matrix samples as described in Protocol 1.

• Reagent Addition: Add the acidified SnCl₂ solution to each vial.

• Sealing: Immediately seal the vial.

• Incubation: Place the vials in the heated agitator of the headspace autosampler. The hydrolysis conditions (temperature and time) are programmed into the autosampler's method (e.g., 80°C for 60 minutes).

• Analysis: The headspace autosampler will automatically handle the pressurization, loop filling, and injection of the headspace gas onto the GC-MS system.

GC-MS Instrumental Parameters

The following table provides typical starting parameters for the GC-MS analysis of carbon disulfide. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Setting	Rationale
GC System	Agilent, Thermo Fisher, Shimadzu, or equivalent
Injector	Split/Splitless
Injection Mode	Split (e.g., 10:1) or Cold Splitless	A cold splitless injection can improve the peak shape for the highly volatile CS₂, as a hot injection with a higher boiling point solvent like isooctane can cause poor solvent effects.[3]
Injector Temp	200-250°C
GC Column	Mid-polarity column (e.g., DB-5ms, HP-5ms, TG-5MS), 30 m x 0.25 mm x 0.25 µm	Provides good separation and peak shape for CS₂.
Oven Program	Isothermal at 40-50°C for 2-3 min, then ramp to 250°C at 20°C/min	An initial low temperature ensures good focusing of the volatile CS₂ on the column.
Carrier Gas	Helium, constant flow (e.g., 1.0-1.2 mL/min)
MS System	Quadrupole or Ion Trap
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan	SIM mode offers higher sensitivity and selectivity for trace-level quantification.[9]
SIM Ions (m/z)	Quantifier: 76Qualifier: 78	m/z 76 is the molecular ion for CS₂. m/z 78 corresponds to the ³⁴S isotope, and its ratio to m/z 76 should be constant, confirming the identity of the peak.[1]
MS Source Temp	230°C
MS Quad Temp	150°C

Data Analysis and Quality Control

5.1. Calibration

Due to matrix effects, it is imperative to prepare matrix-matched calibration standards.[3] This involves taking a blank sample matrix (known to be free of dithiocarbamates) and fortifying it with known concentrations of a dithiocarbamate standard (e.g., Thiram) across the desired calibration range (e.g., 0.01 to 1.0 mg/kg). These standards must be subjected to the exact same hydrolysis and extraction procedure as the unknown samples.[7]

5.2. Quantification

The concentration of total dithiocarbamates (expressed as mg CS₂/kg) in the sample is calculated using the calibration curve generated from the matrix-matched standards.

5.3. Quality Control Measures

• Matrix Blank: Analyze an unfortified sample of the matrix to check for interferences and contamination.

• Recovery Samples: Analyze matrix samples spiked at low, medium, and high concentration levels to assess the method's accuracy. Recoveries should typically fall within 70-120%.[9]

• Ion Ratio Confirmation: The ratio of the qualifier ion (m/z 78) to the quantifier ion (m/z 76) in the samples should match that of the calibration standards within a specified tolerance (e.g., ±20%).

Advanced Considerations: Speciation of Dithiocarbamates

While the total CS₂ method is the regulatory standard, it does not differentiate between various DTCs. For research or specific risk assessments, speciation may be necessary. This typically involves avoiding the harsh acid hydrolysis step and instead using a milder extraction followed by derivatization.

One approach involves an alkaline extraction with a stabilizing agent (e.g., EDTA/cysteine) followed by methylation (e.g., with iodomethane or dimethyl sulfate) to form the more stable and volatile methyl esters of the dithiocarbamates.[5] These derivatives can then be analyzed by GC-MS or LC-MS/MS, allowing for the separation and quantification of different DTC classes (e.g., dimethyldithiocarbamates, ethylenebisdithiocarbamates).[5][10]

Derivatization Workflow for Speciation

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. technologynetworks.com [technologynetworks.com]
• 3. agilent.com [agilent.com]
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• 8. researchgate.net [researchgate.net]
• 9. Development and validation of a GC-MS method for analysis of Dithiocarbamate Fungicide residues in the Spices Cardamom (Elettaria cardamomom) and black pepper (Piper nigrum) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: A Modified QuEChERS Protocol for the Sensitive Determination of Dithiocarbamate Fungicide Residues in Food Matrices

Abstract

Dithiocarbamates (DTCs) are a widely utilized class of fungicides in agriculture, essential for protecting a variety of crops from fungal diseases.[1][2] However, their potential risks to human health and the environment necessitate stringent monitoring of their residues in food products.[2][3] The analysis of DTCs is notoriously challenging due to their inherent chemical instability, low solubility in common organic solvents, and the polymeric nature of some compounds within this class.[4][5][6] Traditional methods often rely on the indirect analysis of carbon disulfide (CS₂), a common degradation product, which lacks the specificity to distinguish between different DTCs.[2][6][7] This application note presents a robust and sensitive method for the extraction and quantification of various dithiocarbamates from food samples, employing a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol. This method incorporates a crucial derivatization step, converting the unstable DTCs into stable methylated analogues, enabling their subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][8] The described protocol offers a streamlined and effective approach for food safety laboratories, researchers, and professionals in the drug development sector to accurately monitor DTC residues.

Introduction: The Analytical Challenge of Dithiocarbamates

Dithiocarbamates are classified into several groups based on their chemical structure, including ethylene-bis-dithiocarbamates (e.g., mancozeb, maneb, zineb), propylene-bis-dithiocarbamates (e.g., propineb), and dimethyl dithiocarbamates (e.g., thiram, ziram).[1] A significant hurdle in DTC analysis is their rapid degradation in the presence of acidic conditions, such as those found in plant tissues, which leads to the formation of carbon disulfide (CS₂) and the corresponding amine.[4][9] This instability makes direct extraction with organic solvents largely ineffective.[5][9]

The QuEChERS methodology, renowned for its simplicity and efficiency in multi-residue pesticide analysis, offers a promising framework for DTC extraction.[1] However, a standard QuEChERS protocol is insufficient for the direct analysis of these polar and unstable compounds. The innovation of the presented method lies in the integration of an in-situ methylation step prior to the QuEChERS extraction and cleanup. This derivatization transforms the DTCs into their more stable and less polar methyl esters, which are amenable to chromatographic analysis.[1][8]

Principle of the Method

The core of this protocol is a three-stage process:

• Solubilization and Derivatization: The food sample is first homogenized. Dithiocarbamates are then converted into water-soluble sodium salts in an alkaline medium (sodium bicarbonate). This is immediately followed by methylation using dimethyl sulfate, which converts the DTC salts into their stable, corresponding methyl esters.[1][8]

• QuEChERS Extraction: The methylated DTCs are then extracted from the aqueous sample matrix into an organic solvent (acetonitrile) using a buffered QuEChERS extraction salt mixture. This partitioning step isolates the analytes of interest from the bulk of the sample matrix.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: The resulting acetonitrile extract is further purified using a d-SPE cleanup step. This involves treating the extract with a combination of sorbents to remove interfering matrix components such as pigments, sugars, and lipids, ensuring a clean final extract for instrumental analysis.

Materials and Reagents

• Solvents: Acetonitrile (ACN), HPLC grade or higher.

• Reagents:

  • Dimethyl sulfate (DMS), 99%

  • Sodium bicarbonate (NaHCO₃)

  • Magnesium sulfate (MgSO₄), anhydrous

  • Sodium chloride (NaCl)

  • Sodium citrate dibasic sesquihydrate

  • Sodium citrate tribasic dihydrate

  • Primary secondary amine (PSA) sorbent

  • C18 sorbent

  • Graphitized carbon black (GCB) - use with caution, may adsorb planar analytes

• Standards: Analytical standards of dithiocarbamate fungicides (e.g., mancozeb, zineb, propineb, thiram, ziram).

• Equipment:

  • High-speed homogenizer

  • Centrifuge capable of 4000 rpm

  • 50 mL polypropylene centrifuge tubes

  • Vortex mixer

  • Analytical balance

  • Micropipettes

  • LC-MS/MS system

Experimental Protocol

Sample Preparation and Homogenization

• Weigh a representative portion (e.g., 10-15 g) of the food sample into a blending vessel.

• For samples with low water content, add a proportional amount of deionized water to facilitate homogenization.

• Homogenize the sample at high speed until a uniform consistency is achieved. To minimize degradation, especially for heat-sensitive compounds, cryogenic milling with liquid nitrogen can be employed.[5]

Derivatization and QuEChERS Extraction

The following diagram illustrates the workflow for the derivatization and extraction steps:

Sources

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• 3. semanticscholar.org [semanticscholar.org]
• 4. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. encyclopedia.pub [encyclopedia.pub]
• 8. A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]

experimental protocol for methyl dimethyldithiocarbamate synthesis in the lab

An Application Note for the Laboratory Synthesis of Methyl Dimethyldithiocarbamate

Abstract

This application note provides a comprehensive and technically grounded protocol for the laboratory synthesis of methyl dimethyldithiocarbamate, an important organosulfur compound. The procedure detailed herein is designed for researchers and professionals in chemical synthesis and drug development. It follows a robust two-step, one-pot synthesis methodology, beginning with the formation of a sodium dimethyldithiocarbamate intermediate, followed by S-alkylation using dimethyl sulfate. This guide emphasizes not only the procedural steps but also the underlying chemical principles, safety imperatives, and rigorous analytical validation required for ensuring the synthesis of a high-purity final product.

Introduction and Scientific Context

Methyl dimethyldithiocarbamate, with the chemical formula (CH₃)₂NC(S)SCH₃, is a dithiocarbamate ester with applications ranging from its historical use as a pesticide to its current role as a valuable chemical reagent and intermediate.[1] Its utility in modern synthetic chemistry includes serving as a building block for more complex molecules, such as novel inhibitors for the Jak/STAT signaling pathway, which are crucial in drug development.[2]

The synthesis is a classic example of nucleophilic substitution, providing an excellent model for teaching and research purposes. The protocol described is optimized for high yield and purity, incorporating essential safety measures for handling hazardous reagents.

Chemical Principle and Reaction Mechanism

The synthesis of methyl dimethyldithiocarbamate is efficiently achieved through a two-step process executed in a single reaction vessel ("one-pot").

Step 1: Nucleophilic Addition to Form Sodium Dimethyldithiocarbamate

The synthesis begins with the formation of the sodium salt of dimethyldithiocarbamic acid. This is accomplished by the nucleophilic addition of a secondary amine (dimethylamine) to carbon disulfide. The reaction is conducted in the presence of sodium hydroxide, which deprotonates the initially formed dithiocarbamic acid to yield the highly water-soluble and stable sodium salt.[3][4][5]

Reaction: (CH₃)₂NH + CS₂ + NaOH → NaS₂CN(CH₃)₂ + H₂O[4][5]

Causality: The lone pair of electrons on the nitrogen atom of dimethylamine acts as a nucleophile, attacking the electrophilic carbon atom of carbon disulfide. The presence of NaOH ensures the equilibrium is driven towards the formation of the sodium salt, a necessary precursor for the subsequent step.

Step 2: S-Alkylation via Sₙ2 Reaction

The dithiocarbamate anion, a potent sulfur nucleophile, is then methylated using an electrophilic methylating agent, dimethyl sulfate. The reaction proceeds via a classic Sₙ2 (bimolecular nucleophilic substitution) mechanism.[6]

Reaction: NaS₂CN(CH₃)₂ + (CH₃O)₂SO₂ → (CH₃)₂NC(S)SCH₃ + Na(CH₃SO₄)[1][6]

Causality: One of the sulfur atoms of the dimethyldithiocarbamate anion attacks one of the methyl groups of dimethyl sulfate, displacing the methyl sulfate anion as the leaving group. This step is highly efficient but requires careful temperature control due to the exothermic nature of the reaction and the high reactivity of the alkylating agent.

Below is a diagram illustrating the overall reaction pathway.

Caption: Experimental workflow for synthesis and purification.

Product Characterization and Validation

To ensure the successful synthesis of methyl dimethyldithiocarbamate, the following analytical techniques are essential for validating the product's identity and purity.

Analysis Technique	Parameter	Expected Result	Reference
Appearance	Physical State	White Crystalline Solid	[1]
Melting Point	Temperature Range	43 - 47 °C	[1][2]
FT-IR	Thioureide (C-N) band	~1485 - 1495 cm⁻¹	[7]
C-S Stretch	~980 - 1000 cm⁻¹	[7]
¹H NMR	N-(CH₃)₂ Protons	Singlet, ~3.4 ppm	[8]
S-CH₃ Protons	Singlet, ~2.6 ppm
¹³C NMR	N-(C H₃)₂ Carbons	~45 ppm	[8]
S-C H₃ Carbon	~18 ppm
NC S₂ Carbon	~200 ppm	[7]
Mass Spec (GC-MS)	Molecular Ion [M]⁺	m/z = 135	[2][8]

Critical Safety and Hazard Management

The synthesis of methyl dimethyldithiocarbamate involves several hazardous substances that require strict adherence to safety protocols.

• Personal Protective Equipment (PPE): At all times, wear a lab coat, chemical safety goggles, and chemical-resistant gloves (nitrile or neoprene). [9]All operations must be conducted within a certified chemical fume hood.

• Reagent Hazards:

  • Dimethyl Sulfate: EXTREMELY HAZARDOUS. It is a potent alkylating agent, highly toxic, corrosive, and a suspected human carcinogen. [10]Avoid all contact with skin, eyes, and respiratory tract. Prepare a quenching solution (e.g., 1.5 M ammonium hydroxide) to neutralize any spills and decontaminate glassware. [10] * Carbon Disulfide: Highly flammable with a very low flash point and is toxic upon inhalation. Ensure there are no ignition sources nearby.

  • Sodium Hydroxide: Corrosive and can cause severe burns.

  • Methyl Dimethyldithiocarbamate (Product): Classified as harmful if swallowed, inhaled, or in contact with skin. It causes skin and serious eye irritation. [1][8]* Waste Disposal:

  • Neutralize any residual dimethyl sulfate in the reaction mixture by adding an excess of ammonium hydroxide solution before disposal.

  • All chemical waste, including aqueous and organic filtrates, must be collected in appropriately labeled hazardous waste containers. Do not dispose of down the drain. * Contaminated materials (gloves, paper towels) should be sealed in a plastic bag and disposed of as solid hazardous waste. [11]

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 19526, Methyl dimethyldithiocarbamate. Retrieved from [Link].

• Al-Masoudi, W. A. (2018). Preparation and Characterization of New Dithiocarbamate Derivatives and Using them for Spectrophotometric Determination of Micro Amounts of Metal ions. University of Kerbala.

• LookChem (n.d.). Cas 3735-92-0, METHYL DIMETHYLDITHIOCARBAMATE. Retrieved from [Link].

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Methyl Dimethyldithiocarbamate and its Analogs as Single-Source Precursors for Metal Sulfide Nanoparticle Synthesis

An Application Guide for Researchers

Foundational Concepts: The Power of Single-Source Precursors

The synthesis of nanomaterials with precisely controlled properties is fundamental to advancing their application.[1] Traditional multi-precursor methods, which involve separate sources for the metal and the chalcogen, can present challenges in controlling stoichiometry and reaction kinetics. The single-source precursor (SSP) approach elegantly circumvents these issues by incorporating all necessary elements within a single, well-defined molecule.

Metal dithiocarbamates are a class of organosulfur compounds that have emerged as exceptionally effective SSPs for synthesizing metal sulfide nanoparticles.[2][3] These complexes, with the general formula M(S₂CNR₂)ₓ, are typically air- and moisture-stable solids that are straightforward to prepare and handle.[4] The inherent M-S and C-S bonds within the precursor molecule can be controllably broken through thermal decomposition, leading to the formation of metal sulfide nanocrystals with high purity and crystallinity.[3] This method offers a direct and efficient route to various binary (e.g., ZnS, CdS, PbS) and even ternary metal sulfides.[3][5][6][7]

Mechanism of Nanoparticle Formation

The transformation of a metal dithiocarbamate complex into a metal sulfide nanoparticle is typically achieved via solvothermal decomposition. The process can be visualized as a sequence of key events:

• Decomposition: Upon heating in a high-boiling point solvent, the precursor complex absorbs thermal energy, leading to the cleavage of C-S and M-S bonds.[8]

• Nucleation: This decomposition releases reactive metal and sulfide species that reach a state of supersaturation in the solvent, initiating the formation of tiny, stable nuclei. This is the critical first step in particle formation.[9]

• Growth: Monomers from the solution deposit onto the existing nuclei, causing the particles to grow.

• Capping and Stabilization: The solvent itself, or an added capping agent (typically a long-chain amine or thiol like oleylamine), coordinates to the nanoparticle surface. This dynamic capping process controls the growth rate, prevents uncontrolled aggregation, and provides colloidal stability to the final nanoparticles.[6][10]

The solvent is not always an innocent bystander. In amine-based solvents like oleylamine, studies have shown that the solvent can actively participate in the reaction, for instance, through an amide exchange with the dithiocarbamate backbone, forming an intermediate that is the active decomposition precursor.[6]

Caption: General mechanism of nanoparticle formation via solvothermal decomposition.

Mastering the Synthesis: Key Experimental Parameters

The ability to tune the final properties of the nanoparticles (e.g., size, shape, crystal phase) stems from the precise control of key experimental parameters. Understanding their influence is crucial for reproducible and targeted synthesis.

Parameter	Effect on Nanoparticle Properties	Scientific Rationale & Causality
Temperature	Generally, higher temperatures lead to larger particle sizes.[11] Can also influence the crystalline phase of the product (e.g., metastable vs. thermodynamic phases).[6]	Temperature dictates the reaction kinetics. Higher temperatures accelerate both precursor decomposition and monomer diffusion, favoring faster particle growth. At certain thresholds, higher energy input can favor the formation of the most thermodynamically stable crystal structure.[6][11]
Precursor Concentration	Lower concentrations tend to produce smaller, more monodispersed nanoparticles.[11] Higher concentrations can lead to larger particles or different morphologies.	At lower concentrations, the nucleation rate can be controlled more effectively, leading to a single, short nucleation event followed by uniform growth. High concentrations can lead to extended nucleation or secondary nucleation events, resulting in a broader size distribution or aggregation.[11]
Capping Agent / Solvent	The choice and concentration of the capping agent are critical for size and shape control and for ensuring colloidal stability. Long-chain amines (e.g., HDA, ODA, oleylamine) are common.	The capping agent dynamically binds to the nanoparticle surface, passivating it and preventing uncontrolled growth and aggregation. Different agents have varying binding affinities to different crystal facets, which can be exploited to induce anisotropic growth and control particle shape.[12]
Reaction Time	Longer reaction times typically allow for more complete precursor conversion and can lead to larger, more crystalline particles through processes like Ostwald ripening.	Initially, particle size increases with time as monomers are consumed. Once the precursor is depleted, further heating can initiate Ostwald ripening, where larger particles grow at the expense of smaller, less stable ones, leading to an increase in average particle size and improved crystallinity.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a robust framework for the synthesis of metal sulfide nanoparticles. They are designed to be adaptable for various metal systems (e.g., Zn, Cd, Pb, Co).

Safety First:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• Handle organic solvents and metal precursors with care, consulting their respective Safety Data Sheets (SDS).

• Be cautious when working with heated oil baths and pressurized reaction vessels.

Protocol 1: Synthesis of Zinc Sulfide (ZnS) Nanoparticles

This protocol is adapted from methodologies used for synthesizing high-quality quantum dots from dithiocarbamate precursors.[7]

Materials & Equipment:

• Zinc(II) bis(dimethyldithiocarbamate) or another zinc dialkyldithiocarbamate precursor

• Oleylamine (technical grade, ~70%) or Hexadecylamine (HDA)[7]

• Toluene and Methanol (ACS grade)

• Three-neck round-bottom flask

• Schlenk line or inert gas (N₂ or Ar) manifold

• Heating mantle with a temperature controller and thermocouple

• Magnetic stirrer and stir bar

• Condenser

• Centrifuge and centrifuge tubes

Procedure:

• Reaction Setup: In a three-neck flask, combine the capping agent (e.g., 10-15 mL of oleylamine) and the zinc dithiocarbamate precursor (e.g., 0.25 g).[11] Equip the flask with a magnetic stir bar, a condenser, and a thermocouple connected to the temperature controller.

• Inert Atmosphere: Connect the flask to a Schlenk line. Degas the mixture by heating to ~100-120 °C under vacuum for 30-60 minutes to remove water and oxygen. Then, backfill the flask with an inert gas (N₂ or Ar). Maintain a positive inert gas flow throughout the reaction.

• Heating and Reaction: Under vigorous stirring, rapidly heat the mixture to the desired reaction temperature (e.g., 210 °C).[11] The solution will typically change color as the precursor decomposes and nanoparticles begin to form.

• Controlled Growth: Maintain the reaction at the set temperature for a specific duration (e.g., 60 minutes).[11] The reaction time can be varied to control particle size.

• Cooling: After the desired reaction time, remove the heating mantle and allow the flask to cool to room temperature.

• Purification:

  • Add an excess of a non-solvent, typically methanol, to the crude reaction mixture. This will cause the nanoparticles to flocculate.

  • Transfer the mixture to centrifuge tubes and centrifuge to pellet the nanoparticles.

  • Discard the supernatant, which contains unreacted precursor and excess capping agent.

  • Re-disperse the nanoparticle pellet in a small amount of a non-polar solvent like toluene. Repeat the precipitation and centrifugation steps at least two more times to ensure high purity.

• Storage: After the final wash, disperse the purified ZnS nanoparticles in a suitable non-polar solvent (e.g., toluene or chloroform) for storage and characterization.

Caption: A typical experimental workflow for nanoparticle synthesis.

Nanoparticle Characterization

Once synthesized, a suite of characterization techniques is essential to validate the success of the protocol and understand the properties of the resulting nanoparticles.

• Transmission Electron Microscopy (TEM): Provides direct visualization of the nanoparticles, allowing for the determination of their size, size distribution, and morphology (e.g., spherical, rod-like).[5][7]

• X-Ray Diffraction (XRD): Used to identify the crystalline phase (e.g., cubic zinc-blende vs. hexagonal wurtzite for ZnS) and estimate the average crystallite size.[7][13]

• UV-Visible Absorption Spectroscopy: Reveals the optical properties of the nanoparticles. Due to quantum confinement effects, the absorption onset will be blue-shifted to higher energies (shorter wavelengths) compared to the bulk material, an effect that can be used to estimate particle size.[7]

• Photoluminescence (PL) Spectroscopy: Measures the emission properties of the nanoparticles, which is critical for applications in bioimaging and optoelectronics.[5]

• Energy-Dispersive X-ray Spectroscopy (EDX): Confirms the elemental composition of the nanoparticles, ensuring the expected stoichiometry (e.g., a near 1:1 ratio of Zn to S).[13]

Conclusion

The use of methyl dimethyldithiocarbamate and its structural analogs as single-source precursors offers a powerful, reliable, and highly tunable platform for the synthesis of metal sulfide nanoparticles. By carefully controlling key parameters such as temperature, precursor concentration, and capping agents, researchers can precisely engineer the size, morphology, and crystalline phase of the resulting nanomaterials. The protocols and principles outlined in this guide provide a solid foundation for both newcomers and experienced scientists to explore and optimize this versatile synthetic methodology for a wide range of applications, from catalysis and electronics to drug development and bioimaging.

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• University of Kerbala. (2022). Synthesis and Characterization of Zinc Sulfide Nanoparticles and its Application in Removal of Methylene blue Dye from its Aqueous Solutions. Retrieved from [Link]

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Application Note: Enhancing Dithiocarbamate Analysis through Derivatization for Superior Sensitivity

Abstract

Dithiocarbamates (DTCs) are a critical class of organosulfur compounds widely used as fungicides in agriculture and as vulcanization accelerators.[1] However, their direct analysis presents significant challenges due to inherent chemical instability, low volatility, and poor solubility in common organic solvents.[2][3] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of chemical derivatization to overcome these analytical hurdles. We will explore the underlying principles, present a detailed protocol for S-alkylation using methyl chloroformate, and demonstrate the significant improvements in analytical sensitivity achievable with this method, particularly for gas chromatography-mass spectrometry (GC-MS) applications.

The Challenge of Direct Dithiocarbamate Analysis

The direct analysis of DTCs is hampered by their chemical nature. As salts, they are non-volatile and thermally labile, making them unsuitable for direct GC analysis.[4] Furthermore, their polymeric structure and poor solubility in many solvents complicate sample preparation and extraction for liquid chromatography (LC) as well.[3][5]

Traditional methods often involve a non-specific approach where DTCs are degraded by hot acid to evolve carbon disulfide (CS₂), which is then measured.[6] This "total DTC" method lacks specificity, as it cannot distinguish between different DTC fungicides and can be prone to interference from naturally occurring sulfur compounds in certain matrices.[6] To achieve the specificity and sensitivity required for modern regulatory standards and research applications, a more robust strategy is necessary.

The Principle of Derivatization for Enhanced Sensitivity

Chemical derivatization transforms the analyte of interest into a new compound with properties that are more amenable to a specific analytical technique. For DTCs, the primary goals of derivatization are to:

• Increase Thermal Stability: By converting the ionic dithiocarbamate salt into a more stable covalent ester, thermal decomposition during GC analysis is prevented.

• Enhance Volatility: The resulting ester derivative is significantly more volatile than the parent salt, allowing it to be readily analyzed by GC.

• Improve Chromatographic Properties: Derivatization reduces the polarity of the DTC, leading to better peak shape and separation on common GC columns.

• Increase Detector Response: The derivative may have better ionization efficiency in a mass spectrometer, leading to a stronger signal and lower detection limits.

The most common and effective derivatization strategy for dithiocarbamates is S-alkylation , where an alkyl group is attached to one of the sulfur atoms.[7] This reaction effectively "caps" the reactive thiol group, creating a stable, volatile dithiocarbamate ester.[8]

Key Derivatization Strategy: Alkylation with Methyl Chloroformate

Alkyl chloroformates, such as methyl chloroformate (MCF), are highly effective derivatizing agents for compounds containing active hydrogens, including amines and carboxylic acids.[9] In the context of DTCs, MCF facilitates a rapid and efficient conversion of the dithiocarbamate anion into its corresponding methyl ester. This reaction proceeds quickly in an aqueous medium, simplifying sample preparation.[10][11]

The derivatization of a dithiocarbamate (represented as R₂NCS₂⁻) with Methyl Chloroformate (CH₃OCOCl) proceeds by nucleophilic attack of the sulfur anion on the electrophilic carbonyl carbon of MCF. This forms a stable S-methyl ester derivative (R₂NC(S)SCH₃), which is volatile and thermally stable.

Caption: Chemical derivatization reaction of a dithiocarbamate.

Application Protocol: Derivatization using Methyl Chloroformate (MCF)

This protocol describes a robust method for the derivatization of DTCs in aqueous samples or extracts for subsequent GC-MS analysis.

Materials:

• Sample extract containing dithiocarbamates

• Methyl Chloroformate (MCF)

• Pyridine (as catalyst)

• Sodium Hydroxide (NaOH) solution (1 M)

• Methanol

• Chloroform (or other suitable extraction solvent like hexane)

• Sodium Sulfate (anhydrous)

• Vortex mixer

• Centrifuge

• GC vials

Step-by-Step Protocol:

• Sample Preparation:

  • Pipette 1 mL of the aqueous sample or standard into a 10 mL glass centrifuge tube.

  • Add 2 mL of a Methanol:Pyridine (4:1 v/v) solution. This acts as a buffer and catalyst.[12]

  • Add 200 µL of 1 M NaOH to ensure the medium is alkaline, which facilitates the reaction.[12]

• Derivatization Reaction:

  • Vortex the mixture for 30 seconds.

  • Add 100 µL of Methyl Chloroformate (MCF) to the tube. Caution: MCF is toxic and corrosive. Handle in a fume hood with appropriate personal protective equipment.

  • Immediately cap the tube and vortex vigorously for 1 minute. The reaction is rapid.

• Extraction of Derivative:

  • Add 2 mL of chloroform to the tube to extract the newly formed volatile methyl-DTC ester.

  • Vortex for 1 minute to ensure thorough mixing and extraction.

  • Centrifuge the tube at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

• Sample Cleanup and Final Preparation:

  • Carefully transfer the bottom organic layer (chloroform) to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Allow the extract to stand for 5 minutes.

  • Transfer the dried extract into a GC vial for analysis.

Caption: Experimental workflow for MCF derivatization.

Expected Results & Performance Improvement

The primary benefit of derivatization is a dramatic improvement in analytical sensitivity. Direct injection of DTCs is often not feasible, but the derivatized products yield sharp, well-defined peaks in GC-MS. The conversion to a specific ester allows for the development of highly selective and sensitive methods using Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) modes in mass spectrometry.

The table below summarizes typical performance data before and after derivatization. "Before" refers to the non-specific, indirect CS₂ evolution method, while "After" refers to the specific analysis of a derivatized DTC ester.

Parameter	Method	Typical LOD (mg/kg)	Typical LOQ (mg/kg)	Specificity	Reference
Before Derivatization	CS₂ Evolution / GC-MS	0.025	0.05	Low (non-specific)	[13]
After Derivatization	Alkylation / HPLC-DAD	0.003 - 0.026	0.011 - 0.105	High (compound-specific)	[14]
After Derivatization	Alkylation / LC-MS/MS	~0.0005	0.003	High (compound-specific)	[14][15]

As the data shows, derivatization followed by modern chromatographic techniques can lower the limit of quantification by an order of magnitude or more, enabling trace-level detection that meets stringent regulatory requirements.[2][14]

Troubleshooting and Key Considerations

• Incomplete Derivatization: If results show low recovery, ensure the pH of the reaction mixture is sufficiently alkaline before adding MCF. Also, verify the purity and reactivity of the MCF reagent, as it can degrade over time.

• Matrix Interference: Complex sample matrices can sometimes interfere with the derivatization or extraction steps. A solid-phase extraction (SPE) cleanup step prior to derivatization may be necessary for particularly "dirty" samples.

• Derivative Stability: While the S-methyl esters are far more stable than the parent DTCs, they can still degrade under certain conditions. It is recommended to analyze derivatized samples within 24 hours for best results.

• Reagent Blanks: Always include a reagent blank in your analytical run to ensure that no contamination is introduced from the solvents or derivatizing agents. It is known that rubber materials can contain DTCs, so avoid their use during sample preparation.[6]

Conclusion

Chemical derivatization, particularly S-alkylation with methyl chloroformate, is an indispensable tool for the sensitive and specific analysis of dithiocarbamates. By converting these thermally labile and non-volatile compounds into stable, volatile esters, analysts can fully leverage the separation power and sensitivity of GC-MS. This approach overcomes the limitations of traditional, non-specific methods, providing the accuracy and low detection limits required for rigorous scientific research, food safety monitoring, and quality control in industrial applications.

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• 7. S-Alkylation of dithiocarbamates via a hydrogen borrowing reaction strategy using alcohols as alkylating agents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Dithiocarbamate - Wikipedia [en.wikipedia.org]
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• 13. Development and validation of a GC-MS method for analysis of Dithiocarbamate Fungicide residues in the Spices Cardamom (Elettaria cardamomom) and black pepper (Piper nigrum) - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Advances in the Detection of Dithiocarbamate Fungicides: Opportunities for Biosensors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Dithiocarbamate Compounds

Welcome to the Technical Support Center for dithiocarbamate synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of these versatile organosulfur compounds. Here, we provide in-depth, field-proven insights in a question-and-answer format to directly address specific issues you may face in your laboratory.

I. Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing dithiocarbamates, and what are the key reactants?

A1: The most common method for synthesizing dithiocarbamates is the reaction of a primary or secondary amine with carbon disulfide (CS₂) in the presence of a base.[1][2][3] This is often a one-pot synthesis.[1] The base, typically an alkali metal hydroxide like sodium hydroxide (NaOH) or potassium hydroxide (KOH), is crucial for deprotonating the intermediate zwitterion formed from the amine and CS₂, driving the reaction to completion to form the dithiocarbamate salt.[1][4]

Q2: I'm observing low yields in my dithiocarbamate synthesis. What are the likely causes?

A2: Low yields in dithiocarbamate synthesis can stem from several factors:

• Instability of the Dithiocarbamic Acid Intermediate: The initial product of the reaction between an amine and carbon disulfide is a dithiocarbamic acid, which is generally unstable.[5][6] In the absence of a base, this intermediate can decompose back to the starting amine and carbon disulfide, thus lowering the yield.[6]

• Improper Stoichiometry: Ensuring the correct molar ratios of the amine, carbon disulfide, and base is critical for maximizing the yield.[1]

• Reaction Temperature: The reaction is typically carried out at low temperatures (e.g., in an ice bath) to control the exothermic reaction and minimize the decomposition of the dithiocarbamic acid intermediate.[1]

• Choice of Base: Strong bases like NaOH or KOH are generally preferred as they effectively deprotonate the intermediate and form stable dithiocarbamate salts.[1] Weaker bases may not be as effective, leading to lower yields.

Q3: My purified dithiocarbamate product seems to be degrading over time. How can I improve its stability?

A3: The stability of dithiocarbamate compounds is highly dependent on their structure and storage conditions.[7][8]

• pH Sensitivity: Dithiocarbamates are susceptible to decomposition in acidic conditions, breaking down into the parent amine and carbon disulfide.[6][7][8] Therefore, it is crucial to store them in a neutral or slightly alkaline environment.

• Air and Moisture Sensitivity: Some dithiocarbamates, particularly ammonium salts, are sensitive to air and moisture.[1][7] Storing these compounds under an inert atmosphere (e.g., nitrogen or argon) and in a desiccator can significantly enhance their shelf life.[7] For particularly unstable compounds, refrigeration may be necessary.[7]

• Light Sensitivity: Exposure to light can also promote the degradation of some dithiocarbamate derivatives. Storing them in amber vials or in the dark is recommended.

Q4: What are the primary safety concerns when working with carbon disulfide (CS₂)?

A4: Carbon disulfide is a highly flammable, volatile, and toxic liquid that requires careful handling in a well-ventilated fume hood.[9][10][11]

• Flammability: CS₂ has a very low autoignition temperature and a low flash point, meaning it can be ignited by hot surfaces, sparks, or even static discharge.[9][10]

• Toxicity: It is a neurotoxin, and exposure can occur through inhalation, skin absorption, or ingestion.[12] Chronic exposure can lead to serious health issues.

• Handling Precautions: Always wear appropriate personal protective equipment (PPE), including gloves (with awareness that CS₂ can permeate some types), safety goggles, and a lab coat.[9] Transfers should be conducted with care to avoid spills, and waste should be disposed of according to institutional safety guidelines.[9]

II. Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter during your dithiocarbamate synthesis experiments.

Problem 1: The reaction mixture turns cloudy or forms an unexpected precipitate.

• Possible Cause: This could be due to the low solubility of the dithiocarbamate salt being formed in the chosen solvent. It can also indicate the formation of side products.

• Troubleshooting Steps:

  • Solvent Selection: Ensure that the solvent used can dissolve both the reactants and the resulting dithiocarbamate salt. A mixture of solvents, such as an alcohol and water, can sometimes improve solubility.

  • Order of Addition: While some studies suggest the order of reagent addition has no significant impact, others have noted its importance.[1] A common and effective method is to first dissolve the amine in the solvent and then slowly add the carbon disulfide, followed by the dropwise addition of the base solution while maintaining a low temperature.[1]

  • Temperature Control: Maintain the reaction at a low temperature (0-5 °C) using an ice bath to control the reaction rate and minimize the formation of byproducts.

Problem 2: Difficulty in purifying the dithiocarbamate product.

• Possible Cause: Dithiocarbamates can be challenging to purify due to their potential instability and the presence of unreacted starting materials or side products.[13]

• Troubleshooting Steps:

  • Recrystallization: This is a common purification technique. However, "oiling out" can occur if the compound melts in the hot solvent instead of dissolving.[7]

    • To prevent this, use a solvent system in which the dithiocarbamate is sparingly soluble at room temperature but readily soluble at higher temperatures.

    • If oiling out occurs, try adding more solvent or using a different solvent combination.[7]

  • Washing: The crude product should be washed with a suitable solvent to remove impurities.[2] For example, washing with cold diethyl ether can remove unreacted carbon disulfide and other organic impurities.

  • Drying: Thoroughly dry the purified product to remove any residual solvent or moisture, which can affect its stability.[1] For air-sensitive compounds, drying under a vacuum or in a desiccator is recommended.[7] An infrared lamp can also be used for rapid drying.[1]

Problem 3: Characterization of the synthesized dithiocarbamate is inconclusive.

• Possible Cause: Incomplete reaction or the presence of impurities can lead to ambiguous characterization data.

• Troubleshooting Steps:

  • NMR Spectroscopy: ¹H and ¹³C NMR are powerful tools for characterizing dithiocarbamates.[14][15][16][17] The chemical shift of the carbon atom in the NCS₂ group is particularly diagnostic, typically appearing far downfield.[18] Ensure your sample is sufficiently pure for clear spectral interpretation.

  • Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the thioureide C-N bond and the C-S bond.[18]

  • Elemental Analysis: This can confirm the empirical formula of your compound and is a good indicator of purity.

III. Experimental Protocols & Workflows

General Protocol for the Synthesis of a Sodium Dithiocarbamate Salt

This protocol provides a general guideline. Specific amounts and conditions should be optimized for your particular amine.

Materials:

• Secondary Amine (e.g., Diethylamine)

• Carbon Disulfide (CS₂)

• Sodium Hydroxide (NaOH)

• Ethanol

• Diethyl Ether (cold)

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, dissolve the secondary amine in ethanol.

• While stirring vigorously, slowly add carbon disulfide dropwise to the amine solution. The reaction is exothermic, so maintain the temperature below 10 °C.

• Prepare a solution of sodium hydroxide in deionized water and cool it in the ice bath.

• Add the cold NaOH solution dropwise to the reaction mixture. A precipitate of the sodium dithiocarbamate salt should form.

• Continue stirring the mixture in the ice bath for an additional 1-2 hours to ensure the reaction goes to completion.

• Collect the precipitate by vacuum filtration.

• Wash the solid product with cold diethyl ether to remove any unreacted starting materials and organic impurities.

• Dry the purified sodium dithiocarbamate salt under vacuum or in a desiccator.

Workflow for Troubleshooting Low Yields

Caption: A logical workflow for diagnosing and resolving low yields in dithiocarbamate synthesis.

Purification Strategy for Dithiocarbamate Products

Caption: A step-by-step decision-making process for the purification of dithiocarbamate compounds.

IV. Data Summary

Table 1: Common Solvents for Dithiocarbamate Synthesis and Recrystallization

Solvent/Solvent System	Use in Synthesis	Use in Recrystallization	Notes
Ethanol/Water	Common	Good for many salts	Adjusting the ratio can optimize solubility.
Methanol	Common	Effective for some derivatives
Acetone	Less Common	Can be used	Volatility can be a challenge.
Dichloromethane	For extraction	For less polar derivatives
Diethyl Ether	For washing	Not typically used	Good for removing non-polar impurities.

Table 2: Key Spectroscopic Data for Dithiocarbamate Characterization

Spectroscopic Technique	Key Feature	Typical Range/Value	Significance
¹³C NMR	NCS₂ Carbon	190-220 ppm	Highly deshielded, characteristic of the dithiocarbamate group.[18]
¹H NMR	Protons α to Nitrogen	Varies with R groups	Shows the electronic environment of the substituents on the nitrogen.
IR Spectroscopy	C-N (Thioureide)	1450-1550 cm⁻¹	Indicates the partial double bond character.[18]
IR Spectroscopy	C-S	950-1050 cm⁻¹	Confirms the presence of the dithiocarbamate moiety.[18]

V. References

• Andrew, F. P., & Anten, M. J. (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Bioinorganic Chemistry and Applications, 2019, 8917327. [Link]

• Andrew, F. P., & Anten, M. J. (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. ResearchGate. [Link]

• Joris, S. J., Aspila, K. I., & Chakrabarti, C. L. (1969). Studies on the stability of dithiocarbamic acids. Talanta, 16(7), 1099–1102. [Link]

• Stability of dithiocarbamates during the preparation and extraction of food samples. (n.d.). CVUA Stuttgart. [Link]

• Ahmed, A. J. (2018). Metal Complexes of Dithiocarbamate Derivatives and its Biological Activity. ResearchGate. [Link]

• Massarelli, I., & De Luca, M. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 11(10), 851. [Link]

• Hogarth, G. (2012). Dithiocarbamate Complexes of Platinum Group Metals: Structural Aspects and Applications. Molecules, 17(8), 9405–9439. [Link]

• van der Linden, J. G. M., & van de Roer, T. G. G. (1975). Carbon-13 NMR spectra of dithiocarbamates. Chemical shifts, carbon-nitrogen stretching vibration frequencies and .pi.-bonding in the NCS2 fragment. Inorganic Chemistry, 14(10), 2517–2519. [Link]

• Andrew, F. P., & Anten, M. J. (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Semantic Scholar. [Link]

• Gill, S., et al. (2025). Review Article Communication. Journal of Chemical and Pharmaceutical Research, 17(1), 01-07. [Link]

• Review of Transition Metal Dithiocarbamate Complexes: Novel Fluorescent Materials for Biosensor Applications. (2025). ETDC. [Link]

• National Center for Biotechnology Information. (n.d.). Ethylenebisdithiocarbamic acid. PubChem. [Link]

• Tsiafoulis, C. G., Tsoleridis, C. A., & Stephanidou-Stephanatou, J. (2006). Structure elucidation of a novel group of dithiocarbamate derivatives using 1D and 2D NMR spectroscopy. Magnetic Resonance in Chemistry, 44(8), 794–801. [Link]

• Synthesis and study of dithiocarbamate transition metal complexes. (2024). WJPR. [Link]

• Carbon disulfide handling. (2025). Reddit. [Link]

• Dithiocarbamate synthesis by thiocarbomoylation. (n.d.). Organic Chemistry Portal. [Link]

• Hogarth, G. (2015). Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions, 44(30), 13445–13459. [Link]

• Dithiocarbamate synthesis by amination. (n.d.). Organic Chemistry Portal. [Link]

• Li, F., et al. (n.d.). Base-mediated synthesis of cyclic dithiocarbamates from 1-amino-3-chloropropan-2-ol derivatives and carbon disulfide. Organic & Biomolecular Chemistry. [Link]

• Kwong, C. K., et al. (2015). PRACTICAL SYNTHESIS OF AROMATIC DITHIOCARBAMATES. NIH Public Access. [Link]

• Thirumaran, S., et al. (2023). Supramolecular architecture of sodium heterocyclic dithiocarbamate salt: Insights from spectral analysis and bond valence sum characterization. Inorganica Chimica Acta, 557, 121697. [Link]

• Golding, R. M., et al. (1970). NMR and Magnetic Susceptibility Measurements of a Series of Manganic Dithiocarbamates. The Journal of Chemical Physics, 52(6), 3090–3095. [Link]

• Golding, R. M., et al. (1966). NMR Studies of a Series of Iron (III) Dithiocarbamate Complexes. The Journal of Chemical Physics, 45(7), 2688–2693. [Link]

• What are the precautions one must take while handling CS2 (Carbon disulfide) for organic reactions?. (2023). ResearchGate. [Link]

• Dithiocarbamate. (n.d.). Wikipedia. [Link]

• Fletcher, A. J. (2010). Radical mediated reactions of dithiocarbamates. University of Birmingham. [Link]

• Carbon disulfide. (2022). Australian Government Department of Climate Change, Energy, the Environment and Water. [Link]

• Dithiocarbamic Acid and Derivatives. (n.d.). ResearchGate. [Link]

• Joris, S. J., Aspila, K. I., & Chakrabarti, C. L. (1970). Instability of Diethyldithiocarbamic Acid at Low pH. Analytical Chemistry, 42(6), 647–651. [Link]

• Wang, Y., et al. (2023). S-alkyl Dithiocarbamates Synthesis through Electrochemical Multicomponent Reaction of Thiols, Hydrogen Sulfide, and Isocyanides. The Journal of Organic Chemistry, 88(17), 12284–12293. [Link]

• Andrew, F. P., & Anten, M. J. (2020). The Versatility in the Applications of Dithiocarbamates. Molecules, 25(16), 3582. [Link]

• Carbon disulfide. (n.d.). Wikipedia. [Link]

• Boruah, M., & Sarma, B. (2021). S-alkylation of dithiocarbamates via a hydrogen borrowing reaction strategy using alcohols as alkylating agents. Organic & Biomolecular Chemistry, 19(27), 6046–6051. [Link]

• S-alkyl Dithiocarbamates Synthesis through Electrochemical Multicomponent Reaction of Thiols, Hydrogen Sulfide, and Isocyanides. (2023). ResearchGate. [Link]

• Dithiocarbamate salts: biological activity, preparation, and utility in organic synthesis. (n.d.). Thieme. [Link]

• Dithiocarbamates: Reagents for the Removal of Transition Metals from Organic Reaction Media. (2025). ResearchGate. [Link]

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• 3. Dithiocarbamate - Wikipedia [en.wikipedia.org]
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• 18. Supramolecular architecture of sodium heterocyclic dithiocarbamate salt: Insights from spectral analysis and bond valence sum characterization - PMC [pmc.ncbi.nlm.nih.gov]

improving the yield and purity of methyl dimethyldithiocarbamate synthesis

Welcome to the technical support center for the synthesis of methyl dimethyldithiocarbamate, (CH₃)₂NC(S)SCH₃. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yield and purity. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and achieve consistent, high-quality results.

I. Foundational Synthesis Protocol

The most common and reliable method for preparing methyl dimethyldithiocarbamate is through the S-methylation of a dimethyldithiocarbamate salt, typically the sodium salt, using a suitable methylating agent.[1] The reaction proceeds via a nucleophilic substitution (Sₙ2) mechanism.

Core Experimental Protocol: Methylation of Sodium Dimethyldithiocarbamate

This protocol details the synthesis using dimethyl sulfate, a potent and cost-effective methylating agent.

Materials:

• Sodium dimethyldithiocarbamate (NaS₂CN(CH₃)₂, dihydrate or anhydrous)

• Dimethyl sulfate ((CH₃O)₂SO₂)

• Acetone, ACS grade

• Dichloromethane (DCM), ACS grade

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve sodium dimethyldithiocarbamate (1.0 eq) in a minimal amount of water at room temperature. To this, add acetone (approx. 5-10 mL per gram of salt). Cool the flask in an ice-water bath to 0-5 °C.

• Addition of Methylating Agent: While stirring vigorously, add dimethyl sulfate (1.05 eq) dropwise to the cooled solution over 15-20 minutes. Caution: Dimethyl sulfate is extremely toxic and a suspected carcinogen. Handle only in a certified chemical fume hood with appropriate personal protective equipment (PPE), including nitrile gloves (double-gloved), safety goggles, and a lab coat.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system (e.g., 4:1). The product should have a higher Rf than the highly polar starting salt.

• Workup & Extraction:

  • Once the reaction is complete, carefully quench any unreacted dimethyl sulfate by adding a saturated solution of sodium bicarbonate and stirring for 1 hour.[2]

  • Reduce the volume of the mixture under reduced pressure to remove most of the acetone.

  • Transfer the remaining aqueous mixture to a separatory funnel and extract with dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic layers and wash sequentially with water (1x) and brine (1x).

• Drying and Concentration: Dry the combined organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent in vacuo to yield the crude product, which is typically an off-white or pale yellow solid.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as ethanol/water or hexanes, to obtain pure methyl dimethyldithiocarbamate as a white crystalline solid.[1]

II. Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis, providing explanations and actionable solutions.

Low Reaction Yield

Q1: My final yield of methyl dimethyldithiocarbamate is consistently low. What are the primary causes?

Low yields can stem from several factors, from reagent stability to reaction conditions.[3]

• Cause 1: Degradation of Sodium Dimethyldithiocarbamate (SDDC) Salt. The starting material, SDDC, can be sensitive to air and moisture, especially if it is the ammonium salt form.[3][4] Over time, it can degrade. Ensure you are using a high-purity, dry salt. If the salt appears discolored or clumpy, its quality may be compromised.

• Solution: Store SDDC in a tightly sealed container in a desiccator. For particularly sensitive reactions, use freshly purchased or recrystallized starting material.

• Cause 2: Suboptimal Reaction Temperature. While the methylation reaction itself is robust, controlling the temperature is crucial. Adding the methylating agent at too high a temperature can lead to side reactions and degradation.

• Solution: Always perform the initial addition of dimethyl sulfate or other reactive methylating agents in an ice bath (0-5 °C) to manage any exotherm.[3]

• Cause 3: Hydrolysis of the Methylating Agent. Dimethyl sulfate can be hydrolyzed by water, especially under basic conditions, forming methanol and sodium methyl sulfate, which will not methylate the dithiocarbamate.[1][2]

• Solution: While some water is necessary to dissolve the SDDC salt, using a large excess should be avoided. A biphasic system with a solvent like acetone or THF can improve reagent mixing and minimize hydrolysis.

• Cause 4: Incomplete Reaction. The reaction may not have proceeded to completion.

• Solution: Always monitor the reaction by TLC or LC-MS until the starting dithiocarbamate salt spot is no longer visible. If the reaction stalls, consider extending the reaction time or allowing it to stir overnight at room temperature.

• Cause 5: Oxidation to Thiuram Disulfide. A common side reaction is the oxidation of two dithiocarbamate molecules to form tetramethylthiuram disulfide. This is more prevalent if the dithiocarbamate salt is exposed to oxidizing agents or even air over long periods.[5]

• Solution: For highly sensitive substrates, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions and improve yield.[3]

Product Purity and Purification

Q2: My crude product is an oil/waxy solid and difficult to purify. What are the likely impurities?

The physical state of the crude product can indicate specific impurities.

• Impurity 1: Unreacted Dimethyl Sulfate. As a toxic, non-volatile liquid, this is a critical impurity to remove.

• Removal: A thorough quench with a base like ammonium hydroxide or sodium bicarbonate is essential.[2] The subsequent aqueous washes during workup will also help remove its hydrolysis byproducts.

• Impurity 2: Tetramethylthiuram Disulfide. This common byproduct of oxidation is a solid and can co-crystallize with the product.

• Removal: Careful recrystallization is usually effective. Thiuram disulfide has different solubility profiles than the desired product. Column chromatography on silica gel can also be used for separation.

• Impurity 3: Unreacted Sodium Dimethyldithiocarbamate. Being a salt, this is highly polar and should be removed during the aqueous workup.

• Removal: If your product is still contaminated, it suggests an inefficient extraction or washing step. Ensure thorough mixing in the separatory funnel and perform multiple extractions with an organic solvent.

Q3: During recrystallization, my product is "oiling out" instead of forming crystals. How can I resolve this?

"Oiling out" occurs when the solute is insoluble in the solvent at a high temperature and separates as a liquid phase.[3]

• Solution 1: Adjust the Solvent System. You may be using a solvent that is too nonpolar or cooling the solution too rapidly. Try a more polar solvent or a solvent pair (e.g., ethanol/water, ethyl acetate/hexanes). Add the anti-solvent (e.g., water or hexanes) dropwise to the warm solution until it just becomes cloudy, then add a drop of the primary solvent to clarify and allow it to cool slowly.

• Solution 2: Slow Cooling. Do not place the hot flask directly into an ice bath. Allow it to cool slowly to room temperature first, then transfer it to a refrigerator. Slow cooling encourages the formation of a stable crystal lattice.

• Solution 3: Scratching and Seeding. Vigorously scratching the inside of the flask with a glass rod at the solvent-air interface can initiate crystallization. If you have a pure crystal from a previous batch, adding a tiny "seed" crystal can provide a nucleation site for crystal growth.

Analytical Characterization

Q4: How do I confirm the identity and purity of my final product?

A combination of spectroscopic and physical methods should be used.

• NMR Spectroscopy: ¹H and ¹³C NMR are definitive. The proton NMR should show two distinct singlets for the N-methyl and S-methyl groups.

• Mass Spectrometry (MS): GC-MS or LC-MS can confirm the molecular weight (135.25 g/mol ) and provide an indication of purity.[6]

• Melting Point: Pure methyl dimethyldithiocarbamate is a white solid with a sharp melting point between 45-47 °C.[1] A broad or depressed melting range indicates impurities.

• HPLC: High-Performance Liquid Chromatography is an excellent method for assessing purity quantitatively.[7][8]

III. Data & Visualization

Tables for Quick Reference

Table 1: Troubleshooting Summary

Issue	Probable Cause(s)	Recommended Solution(s)
Low Yield	Degraded starting salt	Use fresh, dry sodium dimethyldithiocarbamate. Store in a desiccator.
Improper temperature control	Add methylating agent at 0-5 °C.
Hydrolysis of methylating agent	Avoid large excess of water; use a co-solvent like acetone.
Oxidation to thiuram disulfide	Conduct reaction under an inert atmosphere (N₂ or Ar).
Impure Product	Residual methylating agent	Quench reaction thoroughly with NaHCO₃ or NH₄OH solution.
"Oiling out" during purification	Adjust recrystallization solvent; cool slowly; scratch or seed the solution.[3]
Presence of polar impurities	Ensure efficient aqueous workup with multiple extractions and washes.

Table 2: Recommended Solvents for Recrystallization

Solvent System	Notes
Ethanol/Water	Dissolve crude product in minimal hot ethanol. Add water dropwise until turbidity persists. Cool slowly.
Hexanes or Heptane	Good for removing more polar impurities. Can be used as a single solvent or with a small amount of ethyl acetate.
Isopropanol	A good single-solvent option. Dissolve in hot isopropanol and cool slowly.

Table 3: Key Analytical Data for Methyl Dimethyldithiocarbamate [1][6]

Property	Value
Molecular Formula	C₄H₉NS₂
Molar Mass	135.25 g/mol
Appearance	White to pale yellow crystalline solid
Melting Point	45–47 °C
¹H NMR (CDCl₃)	δ ~3.4 (s, 6H, N(CH₃)₂), δ ~2.6 (s, 3H, SCH₃)
¹³C NMR (CDCl₃)	δ ~200 (C=S), δ ~43 (N(CH₃)₂), δ ~19 (SCH₃)
MS (EI)	m/z 135 (M⁺), 88, 76

Process and Logic Diagrams

The following diagrams illustrate the standard synthesis workflow and a decision-making process for troubleshooting common yield issues.

Caption: Standard workflow for synthesis and purification of methyl dimethyldithiocarbamate.

Caption: Decision tree for troubleshooting low reaction yields.

IV. References

• Wikipedia. Methyl dimethyldithiocarbamate. [Link]

• ResearchGate. The reaction for the synthesis of S‐methyl dithiocarbamates using... [Link]

• ResearchGate. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. [Link]

• Semantic Scholar. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. [Link]

• National Center for Biotechnology Information. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. [Link]

• LookChem. METHYL DIMETHYLDITHIOCARBAMATE. [Link]

• Ministry of Food and Drug Safety. Analytical Methods. [Link]

• Ministry of Health, Labour and Welfare, Japan. Analytical Method for Dithiocarbamates. [Link]

• Semantic Scholar. Dithiocarbamate salts: biological activity, preparation, and utility in organic synthesis. [Link]

• Royal Society of Chemistry. Addressing misconceptions in dithiocarbamate chemistry. [Link]

• Encyclopedia.pub. Analytical Methods for Dithiocarbamate Detection. [Link]

• National Center for Biotechnology Information. Validation of techniques for the destruction of dimethyl sulfate. [Link]

• National Center for Biotechnology Information. Methyl dimethyldithiocarbamate. [Link]

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• 2. Validation of techniques for the destruction of dimethyl sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Addressing misconceptions in dithiocarbamate chemistry - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01085C [pubs.rsc.org]
• 6. Methyl dimethyldithiocarbamate | C4H9NS2 | CID 19526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3735-92-0・Methyl Dimethyldithiocarbamate Standard・131-14371・137-14373[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 8. 3735-92-0・Methyl Dimethyldithiocarbamate Standard・131-14371・137-14373[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

stability of methyl dimethyldithiocarbamate in aqueous solutions

Introduction

Welcome to the technical support guide for Methyl Dimethyldithiocarbamate (MDDTC). This resource is designed for researchers, scientists, and drug development professionals who utilize MDDTC in their experiments. MDDTC, the methyl ester of dimethyldithiocarbamic acid, is a valuable chemical reagent, but its utility is intrinsically linked to its stability, particularly in aqueous environments.[1] Understanding the factors that govern its integrity in solution is paramount for obtaining reproducible and accurate experimental results.

This guide provides in-depth answers to frequently asked questions, troubleshooting workflows for common experimental challenges, and validated protocols. Our goal is to empower you with the technical knowledge to anticipate stability issues, mitigate degradation, and ensure the scientific integrity of your work.

Section 1: Frequently Asked Questions (FAQs) on MDDTC Stability

This section addresses fundamental questions regarding the stability and handling of methyl dimethyldithiocarbamate in aqueous solutions.

Q1: What is the primary cause of methyl dimethyldithiocarbamate (MDDTC) instability in aqueous solutions?

A1: The primary cause of instability for dithiocarbamates, including MDDTC, in aqueous solutions is hydrolysis. The rate of this degradation is highly dependent on the pH of the solution. Dithiocarbamate salts and their parent acids are known to decompose rapidly under acidic conditions to form carbon disulfide (CS₂) and a secondary amine (dimethylamine). While MDDTC is an ester, it is also susceptible to hydrolysis, which can be catalyzed by both acid and base, breaking the ester linkage.

Q2: How does pH affect the stability of MDDTC solutions?

A2: pH is the most critical factor influencing MDDTC stability.

• Acidic Conditions (pH < 7): In acidic environments, the dithiocarbamate moiety can be protonated, leading to rapid decomposition. For the related sodium dimethyldithiocarbamate, the hydrolysis half-life is significantly shorter at pH 5 (18 minutes) compared to neutral or alkaline conditions.

• Neutral Conditions (pH ≈ 7): Stability is generally greatest near neutral pH, though gradual degradation still occurs.

• Alkaline Conditions (pH > 7): While the dithiocarbamate anion is more stable in alkaline solutions, the ester functional group of MDDTC becomes susceptible to base-catalyzed hydrolysis.[2] This process may be slower than acid-catalyzed decomposition but is still a significant degradation pathway over time. Therefore, preparing fresh solutions is always the best practice.

Q3: My experiment requires dissolving MDDTC for a cell culture assay in a buffered medium (e.g., pH 7.4). How long can I expect my solution to be stable?

A3: At a physiological pH of 7.4, MDDTC will still undergo hydrolysis. While more stable than at acidic pH, it is not indefinitely stable. For maximum consistency, you should prepare the final dilution in your aqueous buffer or cell culture medium immediately before adding it to your experiment. Avoid preparing large batches of diluted aqueous solutions for use over several hours or days. A study on related bis-dithiocarbamates showed that hydrolysis was first-order with respect to OH⁻ concentration even at pH 7.4, indicating that degradation is actively occurring.[2]

Q4: What are the best practices for preparing and storing a concentrated stock solution of MDDTC?

A4: Since MDDTC is poorly soluble in water, a concentrated stock solution should be prepared in an anhydrous, water-miscible organic solvent like DMSO or ethanol.[3] Store this stock solution at -20°C or lower in a tightly sealed vial with desiccant to protect it from moisture.[4] Under these anhydrous conditions, the stock solution is significantly more stable. When preparing your working aqueous solution, add the required small volume of the organic stock to your aqueous buffer just before use to minimize the time MDDTC spends in the aqueous environment.

Q5: Besides pH, what other factors can accelerate MDDTC degradation?

A5: Other key factors include:

• Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis.[2] Therefore, aqueous solutions of MDDTC should be kept on ice if they are not for immediate use, and long-term storage should be at low temperatures (-20°C or below) in an anhydrous solvent.

• Oxidizing Agents: Dithiocarbamates can be oxidized. The presence of strong oxidizing agents in your solution can lead to degradation through pathways other than hydrolysis.

• Presence of Metal Ions: Dithiocarbamates are strong chelating agents for many metal ions.[5] While complexation can sometimes stabilize the dithiocarbamate moiety, it can also alter the compound's chemical properties and bioavailability in your experiment. Use high-purity water and reagents to control for metal ion contamination.

Section 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments with MDDTC.

Problem 1: I am seeing significant variability and poor reproducibility between my experimental replicates.

• Possible Cause: Degradation of MDDTC after dilution into your aqueous experimental buffer. The time between preparing the solution and applying it to your system may be inconsistent.

• Solution:

  • Standardize Timing: Prepare your final aqueous dilution of MDDTC from a frozen organic stock immediately before each experiment. Ensure the time from dilution to application is identical for all replicates and batches.

  • Verify pH: Confirm the pH of your final aqueous buffer. Small shifts in pH can lead to significant changes in the degradation rate.

  • Perform a Stability Test: Analyze the concentration of your freshly prepared MDDTC solution and re-analyze it after the maximum time you would typically wait before using it in an experiment. This will quantify the extent of degradation. (See Protocol 2).

dot

Caption: Troubleshooting flowchart for inconsistent experimental results.

Problem 2: My analytical method (e.g., HPLC) shows a rapidly decreasing peak for MDDTC, even in my standards.

• Possible Cause: The mobile phase of your HPLC system is aqueous and has a pH that promotes on-column or in-autosampler degradation.

• Solution:

  • Adjust Mobile Phase pH: If possible, adjust the pH of your mobile phase to be as close to neutral as your separation method allows.

  • Cool the Autosampler: Use a refrigerated autosampler (e.g., set to 4°C) to slow the degradation of samples waiting in the queue for injection.

  • Minimize Analysis Time: Develop a rapid HPLC method with a short run time to minimize the compound's exposure to the aqueous mobile phase.

  • Consider Derivatization: For robust quantification, consider methods that involve derivatization of the dithiocarbamate into a more stable compound prior to analysis.[6] This is a common strategy for dithiocarbamate analysis in various sample matrices.[7]

Problem 3: I observe a lower-than-expected biological effect in my cell-based assay compared to the nominal concentration of MDDTC I added.

• Possible Cause: Significant degradation of MDDTC has occurred in the cell culture medium before it can exert its full biological effect. The actual effective concentration is much lower than the calculated concentration.

• Solution:

  • Quantify Stability in Medium: Perform a time-course experiment. Spike your cell culture medium with MDDTC, incubate it under your exact experimental conditions (e.g., 37°C, 5% CO₂), and sample at various time points (e.g., 0, 15 min, 30 min, 1 hr, 4 hr). Quantify the remaining MDDTC at each point using a suitable analytical method like HPLC-UV or LC-MS.

  • Adjust Dosing Strategy: Based on the stability data, you may need to use a higher initial concentration or consider a repeated dosing strategy to maintain a target concentration range over the course of the experiment.

  • Acknowledge Instability: When reporting your results, it is crucial to discuss the inherent instability of the compound under your experimental conditions and report the effective concentration or degradation kinetics if measured.

Section 3: Key Experimental Protocols

Protocol 1: Preparation of MDDTC Stock and Working Solutions

This protocol describes the standard procedure for preparing MDDTC solutions to maximize stability and reproducibility.

dot

Sources

• 1. METHYL DIMETHYLDITHIOCARBAMATE CAS#: 3735-92-0 [m.chemicalbook.com]
• 2. Kinetics and mechanistic studies of the hydrolysis of diisocyanate-derived bis-thiocarbamates of cysteine methyl ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methyl dimethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 4. lookchem.com [lookchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. encyclopedia.pub [encyclopedia.pub]

degradation pathways of dimethyldithiocarbamates under acidic conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dimethyldithiocarbamates (DMDTCs). This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) regarding the degradation pathways of DMDTCs under acidic conditions. Our goal is to equip you with the foundational knowledge and practical insights necessary to anticipate challenges, interpret results accurately, and ensure the integrity of your experiments.

Introduction: The Inherent Instability of Dithiocarbamates in Acidic Media

A common misconception, particularly in biological research, is the stability of dithiocarbamic acids.[1] In reality, dimethyldithiocarbamates, which are salts of dimethyldithiocarbamic acid, are fundamentally unstable in acidic environments.[1][2][3] At a pH of 7 or below, they are protonated to form the corresponding dithiocarbamic acid, which rapidly decomposes.[1] This decomposition is not a minor side reaction but the dominant chemical pathway, a principle that is both a challenge in experimental design and the cornerstone of classical analytical techniques.[4][5] The rate of this degradation is accelerated as the pH decreases.[1]

This guide will explore the mechanism of this degradation, its analytical implications, and how to troubleshoot common issues encountered in the laboratory.

Part 1: Frequently Asked Questions (FAQs) - The Chemistry of Degradation

This section addresses the core principles governing the stability and breakdown of dimethyldithiocarbamates.

Q1: What is the primary degradation pathway for dimethyldithiocarbamates in an acidic solution?

A1: Under acidic conditions, the dimethyldithiocarbamate anion is protonated to form the unstable dimethyldithiocarbamic acid. This acid then rapidly decomposes into carbon disulfide (CS₂) and dimethylamine .[1][6] The overall reaction is an acid-catalyzed hydrolysis.[7]

The accepted mechanism involves the formation of a hydrogen-bonded intermediate, which facilitates the cleavage of the carbon-nitrogen (C-N) bond, rather than the formation of a zwitterion.[1][8]

Q2: Why are dimethyldithiocarbamates synthesized under basic conditions?

A2: Dithiocarbamates are synthesized from a secondary amine (dimethylamine) and carbon disulfide, typically in the presence of a base like sodium hydroxide.[9][10] The basic medium is crucial because it deprotonates the initially formed dithiocarbamic acid, trapping it as the much more stable dithiocarbamate salt and driving the reaction to completion.[1] Attempting the synthesis in acidic or neutral conditions would lead to the immediate decomposition of the product.[1]

Q3: How does pH affect the degradation rate of dimethyldithiocarbamates?

A3: The degradation rate is highly dependent on pH. The decomposition is significantly accelerated as the pH is lowered.[1] For instance, studies on the related dithiocarbamate, thiram, have shown a dramatic decrease in half-life as the pH drops from the alkaline to the acidic range. While stable in alkaline solutions, its persistence is significantly lower in acidic media.[11]

pH	Half-life (t½) of Thiram in Water at 30°C (Days)
8.0	2.4
7.0	5.7
5.0	28.1
Data adapted from a study on thiram degradation, which follows a similar principle to DMDTCs.[11]

Q4: Are there any secondary degradation products I should be aware of?

A4: While carbon disulfide and dimethylamine are the primary products, other compounds can form, particularly with more complex dithiocarbamates like thiram (a disulfide-linked dimer of DMDTC). Acid hydrolysis of thiram can also yield carbonyl sulfide (COS) and hydrogen sulfide (H₂S) at the expense of CS₂.[5][7] This is a critical consideration in quantitative analyses that rely on CS₂ measurement, as it can lead to underestimation of the parent compound.

Part 2: Troubleshooting Guide for Analytical Experiments

The acid-lability of dimethyldithiocarbamates is the basis for their quantitative analysis, most notably the "CS₂ evolution" method. This section provides troubleshooting for common issues encountered during such analyses.

Q5: My blank samples show a signal for CS₂. What is the likely source of this interference?

A5: This is a common and significant issue. There are two primary sources of false positives in CS₂ analysis:

• Matrix-Induced Interference: Certain samples, particularly cruciferous crops from the Brassica family (e.g., cabbage, broccoli, rapeseed), contain naturally occurring glucosinolates.[5][7] During hot acid digestion, these compounds can also decompose to produce CS₂, leading to a significant overestimation of dithiocarbamate content.[7][12]

• Laboratory Contamination: Natural and synthetic rubber materials often contain dithiocarbamates as vulcanization accelerators.[4] Using rubber gloves, septa, or tubing during sample preparation or analysis can introduce contamination and generate false positive signals. It is recommended to use materials like silicone or polyethylene, which do not contain dithiocarbamates.[4]

Q6: I am experiencing poor reproducibility and low recovery in my quantitative analysis. What should I check?

A6: Poor reproducibility and low recovery often stem from the incomplete conversion of the dithiocarbamate to CS₂ or the loss of the volatile CS₂ product.

• Incomplete Digestion: Ensure the acid digestion is performed under validated conditions. The standard procedure involves heating the sample in a strong acid (e.g., hydrochloric acid) with a reducing agent, typically tin(II) chloride (SnCl₂).[4][12][13] The elevated temperature (e.g., 80-100°C) is necessary to drive the hydrolysis to completion.[4][5]

• Loss of CS₂: Carbon disulfide is a highly volatile compound (boiling point: 46.3°C).[13] Your experimental setup must be a closed system to prevent the escape of the evolved CS₂ gas before it is trapped in the collection solvent (e.g., isooctane).[4][13] Check all seals, septa, and connections for leaks.

• Sample Storage: Dithiocarbamates can degrade in samples over time, especially if not stored properly. Samples should be kept frozen (e.g., <-10°C) and analyzed promptly to minimize degradation before analysis.[4]

Q7: My CS₂ peak has poor shape (e.g., tailing or splitting) in my gas chromatography (GC) analysis. How can I improve it?

A7: Poor peak shape for CS₂ is often related to the injection technique and the properties of the solvent.

• Solvent Effects: The common solvent for trapping CS₂, isooctane, has a much higher boiling point (99°C) than CS₂ (46.3°C).[13] This mismatch can lead to poor solvent focusing on the GC column, especially with hot splitless injections.

• Injection Technique: Switching to a cold injection in split mode often results in a significantly better peak shape for volatile analytes like CS₂ in a higher-boiling solvent.[13]

• Liner Choice: Using a multibaffled liner in the GC inlet can further improve vaporization and transfer of the sample to the column, leading to sharper peaks.[13]

Part 3: Experimental Protocols & Visual Guides

This section provides a standardized protocol for the determination of dimethyldithiocarbamates via acid digestion and CS₂ quantification, along with diagrams illustrating the key chemical pathways.

Protocol: Total Dithiocarbamate Analysis by Acid Digestion and GC-MS

This protocol is based on the widely accepted CS₂ evolution method.[4][12][13] It is a non-specific method that measures the total dithiocarbamate content, expressed as mg of CS₂ per kg of sample.[4]

1. Reagent Preparation:

• Hydrolysis Reagent: Prepare a solution of tin(II) chloride in 4 M hydrochloric acid. For example, dissolve 75 g of SnCl₂ in 5 L of 4 M HCl.[12] The SnCl₂ acts as a reducing agent to prevent oxidation of other sample components.
• CS₂ Trapping Solvent: Use HPLC-grade isooctane.
• CS₂ Calibration Standards: Prepare a stock solution of CS₂ in isooctane (e.g., 1.0 mg/mL). From this, create a series of working standards by serial dilution in isooctane to cover the expected concentration range (e.g., 0.05 to 2.0 µg/mL).

2. Sample Preparation & Digestion:

• Weigh a homogenized representative portion of the sample (e.g., 5 g) into a tightly sealable glass reaction vessel (e.g., a 250 mL Schott bottle with a septum cap).
• Add a specific volume of the isooctane trapping solvent (e.g., 5 mL) to the vessel.
• Add a larger volume of the hydrolysis reagent (e.g., 50 mL).
• Immediately and securely seal the vessel to create a closed system.

3. Hydrolysis and Extraction:

• Place the sealed vessel in a heating block or shaking water bath set to 80°C.
• Agitate the vessel for a set period (e.g., 60-90 minutes) to ensure complete hydrolysis of the dithiocarbamates and partitioning of the evolved CS₂ into the isooctane layer.

4. Analysis:

• After cooling the vessel, carefully withdraw an aliquot of the upper isooctane layer using a syringe.
• Inject the aliquot into a GC-MS system configured for the analysis of volatile compounds.
• Quantify the CS₂ peak against the calibration curve generated from the standards.

5. Quality Control:

• Reagent Blank: Perform the entire procedure without a sample to check for contamination.
• Matrix Spike: Analyze a sample fortified with a known amount of a dithiocarbamate standard (e.g., Thiram) to determine method recovery.

Visualizing the Degradation Pathway

Caption: Workflow for total dithiocarbamate analysis via CS₂ evolution.

References

• Haigh, J. (2015). Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions, 44(38), 16736-16751. [Link]

• Lo Sardo, V., et al. (2022). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 10(6), 304. [Link]

• Agilent Technologies. (2024). Analysis of Dithiocarbamate Pesticides in Tea Using GC/MS/MS. Agilent Application Note. [Link]

• Gupta, B., et al. (2012). Degradation of thiram in water, soil and plants: A study by high-performance liquid chromatography. Biomedical Chromatography, 26(1), 69-75. [Link]

• Encyclopedia.pub. (2023). Analytical Methods for Dithiocarbamate Detection. [Link]

• European Union Reference Laboratory for Pesticides. (n.d.). Analysis of Dithiocarbamate Residues in Foods of Plant Origin involving Cleavage into Carbon Disulfide, Partitioning into Isooctane and Determinative Analysis by GC-ECD. [Link]

• Martendal, A., et al. (2002). Mechanisms of Acid Decomposition of Dithiocarbamates. 3. Aryldithiocarbamates and the Torsional Effect. The Journal of Organic Chemistry, 67(11), 3662-3667. [Link]

• Fischer, H. P. (1951). THE DECOMPOSITION OF DITHIOCARBAMATE FUNGICIDES, WITH SPECIAL REFERENCE TO THE VOLATILE PRODUCTS. Canadian Journal of Botany, 29(6), 736-750. [Link]

• Humeres, E., et al. (1999). Mechanisms of Acid Decomposition of Dithiocarbamates. 2. Efficiency of the Intramolecular General Acid Catalysis. The Journal of Organic Chemistry, 64(6), 1807-1813. [Link]

• Humeres, E., et al. (2008). Mechanisms of acid decomposition of dithiocarbamates. 5. Piperidyl dithiocarbamate and analogues. The Journal of Organic Chemistry, 73(19), 7566-7572. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3566770, Dimethyldithiocarbamate. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 630.1: The Determination of Dithiocarbamates Pesticides in Municipal and Industrial Wastewater. [Link]

• Ng, K. C., & Lee, H. K. (2001). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Food Additives & Contaminants, 18(9), 785-797. [Link]

• Siegel, P. D., et al. (2006). Kinetics and mechanistic studies of the hydrolysis of diisocyanate-derived bis-thiocarbamates of cysteine methyl ester. Chemical Research in Toxicology, 19(4), 546-553. [Link]

• Onwudiwe, D. C., & Ajibade, P. A. (2011). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. International Journal of Inorganic Chemistry, 2011, 1-10. [Link]

• Aguilar, C., et al. (1998). Determination of N,N-dimethyldithiocarbamate in wastewater using pre-column derivatization and high-performance liquid chromatography. Journal of Chromatography A, 819(1-2), 175-181. [Link]

• Rajkumar, B. (2013). Degradation of ziram fungicide using organisms isolated from rotten grapes and soil. International Scholars Journals, 2(7), 173-178. [Link]

• Ataman Kimya. (n.d.). SODIUM N,N-DIMETHYLDITHIOCARBAMATE. [Link]

• Ng, K. C., & Lee, H. K. (2001). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies. Food Additives & Contaminants, 18(9), 785-797. [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). 527 THIRAM (DITHIOCARBAMATES, 105) EXPLANATION. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8722, Ziram. [Link]

• Bontoyan, W. R. (1965). Analysis of Dithiocarbamates by CS2 Evolution. Journal of the AOAC, 48(3), 562-565. [Link]

• Fapas. (2022). STABILITY OF DITHIOCARBAMATES PROFICIENCY TEST MATERIALS. [Link]

• Gupta, B., et al. (2012). Probable mechanism for the degradation of thiram. ResearchGate. [Link]

• Wikipedia. (n.d.). Sodium dimethyldithiocarbamate. [Link]

• Leslie, J. (1979). Alkaline hydrolysis of 1,3-dimethylphenobarbital. Journal of Pharmaceutical Sciences, 68(5), 639-642. [Link]

• Clemson University. (n.d.). Kinetics of Carbaryl Hydrolysis. [Link]

• Onwudiwe, D. C., et al. (2018). Dithiocarbamate ligands as heavy metal expectorants from aqueous solutions. Journal of Coordination Chemistry, 71(16-18), 2824-2841. [Link]

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• 3. tandfonline.com [tandfonline.com]
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• 8. researchgate.net [researchgate.net]
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• 13. agilent.com [agilent.com]

Technical Support Center: Troubleshooting Interference in HPLC Analysis of Dithiocarbamates

Welcome to the technical support center for the HPLC analysis of dithiocarbamates (DTCs). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of DTC analysis and effectively troubleshoot interference-related issues. Given the inherent instability and reactivity of dithiocarbamates, achieving accurate and reproducible results requires a deep understanding of potential pitfalls.[1][2] This resource provides in-depth, experience-driven solutions to common challenges encountered in the laboratory.

Understanding the Core Challenges in Dithiocarbamate Analysis

The analysis of dithiocarbamates by HPLC is complicated by several factors:

• Chemical Instability: DTCs are susceptible to degradation under both acidic and alkaline conditions, as well as by heat and light.[1][3] This instability can lead to the loss of the target analyte and the formation of interfering degradation products.

• Low Solubility: Many DTCs have limited solubility in water and common organic solvents, making sample preparation and extraction challenging.[2][4]

• Structural Similarity: The common chemical moiety shared by many DTCs can make their individual separation and quantification difficult.[1]

• Matrix Complexity: DTCs are often analyzed in complex matrices such as food, soil, and biological fluids, which contain numerous compounds that can interfere with the analysis.[4][5]

This guide will address these challenges in a practical, question-and-answer format, providing you with the scientific rationale behind each troubleshooting step.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: I'm observing a high, noisy, or drifting baseline in my chromatogram. What are the likely causes and how can I fix it?

A stable baseline is fundamental to achieving accurate quantification. An unstable baseline can be indicative of several issues, from mobile phase preparation to detector problems.

Possible Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Mobile Phase Contamination or Degradation	The mobile phase may be contaminated with impurities, or it may have degraded over time, especially if it contains buffers that support microbial growth.	Prepare fresh mobile phase daily using high-purity solvents and reagents. Degas the mobile phase thoroughly before use.
Improper Mobile Phase Mixing	Inadequate mixing of mobile phase components can lead to a drifting baseline, particularly in gradient elution.	Ensure thorough mixing of mobile phase components. If using an online mixer, ensure it is functioning correctly.
Column Contamination	The analytical column can accumulate non-volatile matrix components from previous injections, which can slowly leach out and cause a noisy or drifting baseline.	Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove contaminants. If the problem persists, consider using a guard column to protect the analytical column.
Detector Issues (UV/Vis)	Fluctuations in the lamp intensity or a contaminated flow cell can result in a noisy baseline.	Check the detector lamp's age and intensity. Clean the flow cell according to the manufacturer's instructions.
Pump Malfunction	Inconsistent solvent delivery from the HPLC pump can cause pressure fluctuations and a pulsating baseline.	Check for leaks in the pump seals and ensure proper check valve function.

Troubleshooting Workflow for Baseline Issues

Caption: A step-by-step workflow for diagnosing and resolving baseline issues in HPLC analysis.

FAQ 2: I am seeing unexpected peaks (ghost peaks) in my chromatogram. How can I identify their source and eliminate them?

Ghost peaks are spurious peaks that appear in a chromatogram and do not correspond to any of the analytes of interest. They can be a significant source of interference and misinterpretation of results.

Possible Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Carryover from Previous Injections	Residual sample from a previous injection can be eluted in a subsequent run, appearing as a ghost peak.	Implement a robust needle wash protocol between injections. Inject a blank solvent run to confirm carryover.
Contaminated Mobile Phase or Solvents	Impurities in the solvents used for the mobile phase or sample preparation can introduce ghost peaks.	Use high-purity, HPLC-grade solvents. Prepare fresh mobile phase and sample diluents.
Sample Matrix Components	Co-extracted compounds from the sample matrix can elute at or near the retention time of the analyte of interest.[6][7][8]	Improve sample clean-up using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[4]
Degradation of DTCs	Dithiocarbamates can degrade in the sample vial or during the analytical run, leading to the formation of degradation products that appear as extra peaks.[2][9]	Analyze samples as quickly as possible after preparation. Store samples at low temperatures and protect them from light. Consider the use of stabilizing agents in the sample solvent.
Air in the System	An air bubble trapped in the pump or detector can cause spurious peaks.	Degas the mobile phase thoroughly and prime the HPLC system to remove any air bubbles.

Experimental Protocol: Diagnosing Carryover

• After a run with a high concentration standard or a complex sample matrix, inject a blank solvent (e.g., your initial mobile phase composition).

• Run the same gradient program as your analytical method.

• Analyze the resulting chromatogram for the presence of any peaks that correspond to your analytes of interest or other unexpected peaks.

• If ghost peaks are observed, this confirms carryover.

• To resolve, optimize the autosampler wash procedure. This may involve using a stronger wash solvent or increasing the wash volume and duration.

FAQ 3: My analyte peak is broad, tailing, or splitting. What could be causing this poor peak shape?

Poor peak shape can compromise resolution and lead to inaccurate integration and quantification.

Possible Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Column Overload	Injecting too much sample onto the column can lead to peak broadening and fronting.	Reduce the injection volume or dilute the sample.
Column Degradation	The stationary phase of the column can degrade over time, leading to a loss of efficiency and poor peak shape.	Replace the analytical column. Use a guard column to extend the life of the main column.
Secondary Interactions	Interactions between the analyte and residual silanol groups on the silica-based stationary phase can cause peak tailing.	Adjust the mobile phase pH to suppress the ionization of the analyte or the silanol groups. Add a competing base to the mobile phase.
Mismatch between Sample Solvent and Mobile Phase	If the sample is dissolved in a solvent that is much stronger than the initial mobile phase, it can cause peak distortion.	Dissolve the sample in the initial mobile phase or a weaker solvent.
Extra-column Volume	Excessive volume in the tubing and connections between the injector, column, and detector can contribute to peak broadening.	Use tubing with the smallest possible internal diameter and keep the length to a minimum.

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical progression for troubleshooting issues related to poor peak shape in HPLC.

FAQ 4: My analyte recovery is consistently low. What factors could be contributing to this, and how can I improve it?

Low recovery is a common and frustrating issue in DTC analysis, often stemming from their inherent instability and interaction with the sample matrix.

Possible Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Analyte Degradation during Sample Preparation	DTCs can degrade rapidly when exposed to acidic conditions or certain enzymes present in plant matrices.[3][10]	Perform sample extraction under alkaline conditions and use stabilizing agents like EDTA and L-cysteine. Minimize the time between sample preparation and analysis. Consider using cryogenic milling with liquid nitrogen to reduce enzymatic degradation.[3]
Incomplete Extraction from the Sample Matrix	The low solubility of many DTCs can result in incomplete extraction from the sample.[4]	Optimize the extraction solvent and technique. For some DTCs, derivatization to more soluble forms may be necessary.[3]
Adsorption to Labware	DTCs can adsorb to glass and plastic surfaces, leading to losses.	Silanize glassware to reduce active sites for adsorption. Use polypropylene labware where appropriate.
Matrix Effects in the Ion Source (LC-MS/MS)	Co-eluting matrix components can suppress the ionization of the target analyte in the mass spectrometer's ion source, leading to a lower signal and apparent low recovery.[6][7][8]	Improve sample clean-up to remove interfering matrix components. Use matrix-matched calibration standards to compensate for matrix effects. An isotopically labeled internal standard is the most effective way to correct for matrix effects.
False Positives from Natural Precursors	In methods that rely on the conversion of DTCs to carbon disulfide (CS2), naturally occurring compounds in certain plants (e.g., Brassica vegetables) can also produce CS2 under acidic conditions, leading to inaccurate quantification.[3][4]	Use a more specific analytical method, such as direct HPLC-UV or LC-MS/MS analysis of the intact DTCs or their derivatives, to avoid this interference.

Experimental Protocol: Evaluating Matrix Effects

• Prepare a standard in a pure solvent: This will serve as your reference.

• Prepare a standard in a matrix extract: This involves extracting a blank sample matrix (known to be free of the analyte) and then spiking the extract with the analyte at the same concentration as the pure solvent standard.

• Analyze both standards under the same HPLC conditions.

• Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Matrix Extract / Peak Area in Pure Solvent) * 100

• A value less than 100% indicates signal suppression, while a value greater than 100% indicates signal enhancement.

By systematically addressing these common issues, you can significantly improve the quality and reliability of your dithiocarbamate analysis.

References

• High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of Dithiocarbamates - Benchchem. (n.d.).
• Analytical Methods for Dithiocarbamate Detection - Encyclopedia.pub. (2023, October 27).
• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. (n.d.).

• Wong, W. W. K., & Chung, S. W. C. (2022). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Food Additives & Contaminants: Part A, 39(10), 1731-1743. [Link]

• Analysis of the Dithiocarbamate Fungicides Ziram, Maneb, and Zineb and the Flotation Agent Ethylxanthogenate by Ion-Pair Reversed-Phase HPLC. (n.d.). Analytical Chemistry. Retrieved from [Link]

• Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions. (2023). PMC. Retrieved from [Link]

• EPA. (1993). Method 630.1: The Determination of Dithiocarbamates Pesticides in Municipal and Industrial Wastewater.

• Carbon Disulfide Evolution Method for Dithiocarbamates. (2020, February 20). Journal of AOAC INTERNATIONAL. Retrieved from [Link]

• (PDF) Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. (2022, July 25). ResearchGate. Retrieved from [Link]

• Collaborative Study of the Determination of Dithiocarbamate Residues by a Modified Carbon Disulfide Evolution Method. (2020, February 10). Journal of AOAC INTERNATIONAL. Retrieved from [Link]

• minimizing interference in Ditiocarb-based colorimetric assays - Benchchem. (n.d.).

• Determination of dithiocarbamates and metabolites in plants by liquid chromatography-mass spectrometry. (n.d.). Semantic Scholar. Retrieved from [Link]

• (PDF) Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry. (n.d.). ResearchGate. Retrieved from [Link]

• AOAC Official Method 965.15 Dithiocarbamates in Pesticide Formulations. (n.d.). Scribd. Retrieved from [Link]

• Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies. (2022, July 12). Taylor & Francis Online. Retrieved from [Link]

• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. (2023, October 11). Semantic Scholar. Retrieved from [Link]

• EPA. (n.d.). Method 630: The Determination of Dithiocarbamate Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

• Hajslová, J., & Zrostlíková, J. (2003). Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices. Journal of Chromatography A, 1000(1-2), 181-197. [Link]

• Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices. (n.d.). ResearchGate. Retrieved from [Link]

• Zhang, K. (2020, October 20). Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry. Restek Resource Hub. Retrieved from [Link]

• Facing Analytical Challenges of Dithiocarbamate Analysis - Step-by-Step. (2021, October 21). eurl-pesticides.eu. Retrieved from [Link]

• Development and validation of a GC-MS method for analysis of Dithiocarbamate Fungicide residues in the Spices Cardamom (Elettaria cardamomom) and black pepper (Piper nigrum). (n.d.). PMC. Retrieved from [Link]

• Optimization and Validation of a Method Based on Derivatization with Methylating Agent Followed by HPLC-DAD for Determining Dithiocarbamates Residues. (n.d.). ResearchGate. Retrieved from [Link]

• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Analytical Methods for Dithiocarbamate Detection | Encyclopedia MDPI [encyclopedia.pub]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [discover.restek.com]
• 9. Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimization of Dithiocarbamate Extraction from Complex Matrices

Welcome to the technical support center for the analysis of dithiocarbamates (DTCs). This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of extracting these challenging analytes from various matrices. Due to their inherent instability and low solubility in many common solvents, the analysis of DTCs requires specialized and carefully optimized methods.[1][2] This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you achieve accurate and reproducible results.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequent challenges encountered during dithiocarbamate extraction and analysis.

Issue 1: Low Analyte Recovery

Symptom: You are experiencing significantly lower than expected recovery rates for your dithiocarbamate analytes.

Potential Causes & Solutions:

• Analyte Degradation During Sample Homogenization: DTCs are notoriously unstable and can rapidly degrade in the presence of acidic plant juices, which are released during homogenization.[2][3][4] This decomposition is often enzymatic.[2]

  • Solution 1: Minimize Homogenization: Instead of extensive homogenization, consider cutting the sample into small pieces just before extraction.[2]

  • Solution 2: Cryogenic Milling: Using liquid nitrogen during sample comminution has been shown to significantly improve recoveries of some DTCs, like thiram, by minimizing enzymatic degradation.[2]

  • Solution 3: Alkaline Extraction with Stabilizers: Extracting the DTCs in an alkaline solution (e.g., sodium bicarbonate) can help to stabilize them.[2] The addition of stabilizing agents like cysteine and ethylenediaminetetraacetic acid (EDTA) is also a common and effective practice.[1][2][4] Cysteine acts as an antioxidant, while EDTA chelates metal ions that can catalyze DTC degradation.[2]

• Incomplete Extraction from the Matrix: The polymeric nature of many DTCs (e.g., mancozeb, propineb) makes them practically insoluble in water and common organic solvents.[2][5]

  • Solution 1: Alkaline Treatment: Using an alkaline solution (e.g., NaHCO3) can convert metal-complexed DTCs into their more water-soluble sodium salts, facilitating extraction.[6]

  • Solution 2: Derivatization: A widely used approach is to derivatize the DTCs into more stable and soluble compounds. Methylation with agents like dimethyl sulfate or methyl iodide is a common strategy, especially for subsequent LC-MS or GC-MS analysis.[1][6]

• Poor Phase Transfer: During liquid-liquid extraction (LLE), inefficient transfer of the analyte from the aqueous to the organic phase can lead to low recovery.

  • Solution: Salting-Out Effect: The addition of salts like sodium chloride to the aqueous phase can increase the partitioning of the analyte into the organic solvent.[7]

Issue 2: High Background Noise or Matrix Interferences

Symptom: Your chromatograms show a high baseline, numerous interfering peaks, or ion suppression/enhancement in mass spectrometry-based methods.

Potential Causes & Solutions:

• Co-extraction of Matrix Components: Complex matrices such as fruits, vegetables, and tea contain a multitude of compounds that can be co-extracted with the analytes of interest, leading to significant matrix effects.[8]

  • Solution 1: Dispersive Solid-Phase Extraction (d-SPE): The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology incorporates a d-SPE cleanup step that is highly effective at removing many matrix interferences.[6] Common sorbents include primary secondary amine (PSA) for removing organic acids and sugars, C18 for removing nonpolar interferences, and graphitized carbon black (GCB) for removing pigments.

  • Solution 2: Solid-Phase Extraction (SPE): For more targeted cleanup, SPE cartridges can be employed. The choice of sorbent will depend on the nature of the analyte and the matrix.[1][4]

  • Solution 3: Matrix-Matched Calibration: To compensate for matrix effects in quantitative analysis, it is crucial to prepare calibration standards in a blank matrix extract that has been processed through the entire sample preparation procedure.[3][8]

• Contamination from Laboratory Materials: Certain laboratory materials, such as natural or synthetic rubber gloves, can contain dithiocarbamates and lead to contamination.[3]

  • Solution: Use gloves made of materials that do not contain dithiocarbamates, such as silicone rubber or polyethylene.[3]

Issue 3: Analyte Instability in Prepared Samples

Symptom: You observe a decrease in analyte concentration in your prepared extracts over a short period, leading to poor reproducibility.

Potential Causes & Solutions:

• Degradation in Extraction Solvent: Even after extraction, DTCs and their derivatives can be unstable in certain solvents.

  • Solution 1: Solvent Selection and Stability Studies: The stability of the analyte in the final extraction solvent should be evaluated. For example, methyl derivatives of some DTCs have been shown to be stable in acetonitrile.[1]

  • Solution 2: Refrigeration/Freezing: Store extracts at low temperatures (e.g., < -10°C) to minimize degradation.[3] However, be aware that freezing some fresh samples can accelerate the degradation of certain DTCs.[9]

• Photodegradation: Some dithiocarbamates are susceptible to degradation upon exposure to light.

  • Solution: Use amber vials or protect samples from light during and after extraction.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between the "indirect" acid hydrolysis method and "direct" chromatographic methods for dithiocarbamate analysis?

A1: The "indirect" method, often considered the classical approach, involves the hot acid hydrolysis of all dithiocarbamates present in a sample to carbon disulfide (CS2).[2][3][4] The amount of CS2 is then quantified, typically by gas chromatography (GC), and the result is expressed as a total dithiocarbamate concentration.[2][3][4][8] This method is non-specific and cannot distinguish between different types of dithiocarbamates.[3]

"Direct" chromatographic methods, usually employing liquid chromatography (LC) or GC coupled with mass spectrometry (MS), aim to analyze the individual dithiocarbamate compounds.[2][4] This often requires a derivatization step to improve the stability and chromatographic behavior of the analytes.[1][2][6] Direct methods provide more specific information about which dithiocarbamates are present in the sample.

Q2: When should I choose a QuEChERS-based method for my dithiocarbamate analysis?

A2: A QuEChERS-based method is an excellent choice when you are dealing with complex matrices like fruits and vegetables and require a high-throughput, multi-residue analysis.[5][6] The QuEChERS approach combines extraction and cleanup into a simple and effective workflow. It is particularly well-suited for methods that involve the derivatization of dithiocarbamates, as the cleanup step can effectively remove interfering matrix components before LC-MS/MS or GC-MS/MS analysis.[6]

Q3: Can I analyze dithiocarbamates without a derivatization step?

A3: While challenging, it is possible for some dithiocarbamates. Neutral DTCs like thiram can sometimes be analyzed directly by LC-MS.[1] However, for the majority of DTCs, especially the polymeric metal complexes, direct analysis is not feasible due to their poor solubility and instability.[2][5] Derivatization is generally the more robust and reliable approach for comprehensive dithiocarbamate analysis.

Q4: What are the key considerations for sample storage before extraction?

A4: Due to the instability of dithiocarbamates, proper sample storage is critical. If immediate analysis is not possible, samples should be stored in a cool place, preferably frozen at temperatures below -10°C, while minimizing condensation.[3] However, it's important to note that for some matrices, freezing can accelerate degradation, so validation of storage conditions is recommended.[9]

Experimental Protocols

Protocol 1: General Acid Hydrolysis Method for Total Dithiocarbamate Analysis (as CS2) by GC-MS

This protocol is based on the widely used acid hydrolysis method.[3][8]

1. Sample Preparation:

• Weigh 25 g of the homogenized sample into a 250 mL gas-tight glass bottle.[3]

2. Hydrolysis and Extraction:

• Add 75 mL of the stannous chloride/hydrochloric acid reaction mixture to the sample.[3]
• Immediately add 25 mL of isooctane.[3]
• Seal the bottle tightly and place it in a shaking water bath at 80°C for 1 hour. Invert the bottle every 20 minutes.[3]

3. Sample Cleanup:

• After 1 hour, cool the bottle to below 20°C using an ice water bath.[3]
• Transfer 1-2 mL of the upper isooctane layer to a microcentrifuge tube.[3]
• Centrifuge at 5000 rpm for 5 minutes at 10°C.[3]

4. Analysis:

• Transfer the supernatant to a GC vial for analysis by GC-MS.

Protocol 2: QuEChERS-based Extraction with Methylation for LC-MS/MS Analysis

This protocol is adapted from a method for analyzing multiple dithiocarbamates.[6]

1. Sample Preparation and Derivatization:

• To a 50 mL centrifuge tube, add 10 g of the homogenized sample.
• Add an appropriate amount of an aqueous solution of NaHCO3 to convert the DTCs to their sodium salts.[6]
• Add a solution of dimethyl sulfate in acetonitrile to methylate the DTCs.[6]

2. Extraction and Partitioning:

• Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).
• Vortex vigorously for 1 minute and then centrifuge.

3. Dispersive SPE Cleanup:

• Take an aliquot of the acetonitrile supernatant and transfer it to a d-SPE tube containing a suitable sorbent mixture (e.g., PSA and C18).
• Vortex for 30 seconds and centrifuge.

4. Analysis:

• Filter the supernatant and transfer it to an LC vial for analysis by LC-MS/MS.

Data Presentation

Table 1: Comparison of Recovery Rates for Different Extraction Methods

Dithiocarbamate	Matrix	Extraction Method	Derivatization	Recovery (%)	Reference
Thiram	Various Foods	Acid Hydrolysis	None (analyzed as CS2)	79 - 104	[3]
Propineb	Various Foods	Alkaline Extraction & Methylation (QuEChERS)	Dimethyl Sulfate	86.1 - 106.9	[1]
Mancozeb	Various Foods	Alkaline Extraction & Methylation (QuEChERS)	Dimethyl Sulfate	85.2 - 101.6	[1]
Ziram & Zineb	Various Crops	Double Extraction (EDTA/cysteine & organic solvent)	Methyl Iodide	59 - 85	[1]

Visualizations

Caption: A generalized workflow for the extraction and analysis of dithiocarbamates from complex matrices.

References

• Analytical Methods for Dithiocarbamate Detection. Encyclopedia.pub. [Link]

• Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Taylor & Francis Online. [Link]

• A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry. PMC - NIH. [Link]

• Analysis of Dithiocarbamate Pesticides in Tea Using GC/MS/MS. Agilent. [Link]

• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. MDPI. [Link]

• Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions. PMC - PubMed Central. [Link]

• Method 630.1: The Determination of Dithiocarbamates Pesticides in Municipal and Industrial Wastewater. EPA. [Link]

• Screening for and Quantification of Fungicide Dithiocarbamates using QuEChERS Methodology. eurl-pesticides.eu. [Link]

• Analysis of Dithiocarbamate Residues in Foods of Plant Origin involving Cleavage into Carbon Disulfide, Partitioning into Isooctane and Determinative Analysis by GC-ECD. eurl-pesticides.eu. [Link]

• Method validation and analysis of nine dithiocarbamates in fruits and vegetables by LC-MS/MS. ResearchGate. [Link]

• Preparation and Characterization of New Dithiocarbamate Derivatives and Using them for Spectrophotometric Determination of Micro Amounts of Metal ions. [Link]

• Facing Analytical Challenges of Dithiocarbamate Analysis - Step-by-Step. eurl-pesticides.eu. [Link]

• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. [Link]

• Stability of dithiocarbamates during the preparation and extraction of food samples. [Link]

Sources

• 1. Analytical Methods for Dithiocarbamate Detection | Encyclopedia MDPI [encyclopedia.pub]
• 2. tandfonline.com [tandfonline.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. agilent.com [agilent.com]
• 9. userpage.fu-berlin.de [userpage.fu-berlin.de]

Technical Support Center: Overcoming Solubility Challenges with Methyl Dimethyldithiocarbamate (MDDC)

Welcome to the technical support guide for Methyl Dimethyldithiocarbamate (MDDC). This resource is designed for researchers, scientists, and drug development professionals who utilize MDDC in their experiments. As a compound of significant interest, particularly in the synthesis of novel Jak/Stat pathway inhibitors, its effective application is paramount.[1][2] However, its physicochemical properties, especially its poor aqueous solubility, present a common yet critical experimental hurdle.[3][4]

This guide provides in-depth, field-proven insights and troubleshooting protocols in a direct question-and-answer format. Our goal is to move beyond simple instructions, explaining the scientific causality behind each recommendation to empower you to make informed decisions in your experimental design.

Section 1: Foundational Knowledge - Understanding MDDC's Behavior

This section addresses the most frequently asked questions regarding the fundamental properties of MDDC that influence its solubility.

Q1: What are the key physicochemical properties of Methyl Dimethyldithiocarbamate (MDDC) that I should be aware of?

Understanding the basic properties of MDDC is the first step in troubleshooting its handling. MDDC, or methyl N,N-dimethylcarbamodithioate, is an organosulfur compound with a relatively low molecular weight.[3][5] It presents as a white solid at room temperature and has a distinct melting point range.[3] Critically for experimental work, it is poorly soluble in water but shows good solubility in many organic solvents.[3]

Table 1: Physicochemical Properties of Methyl Dimethyldithiocarbamate (CAS: 3735-92-0)

Property	Value	Source(s)
Molecular Formula	C₄H₉NS₂	[2][5]
Molecular Weight	135.25 g/mol	[1][5]
Appearance	White / Colorless Solid	[3]
Melting Point	43 - 47 °C (113 - 117 °F)	[1][2][3]
Water Solubility	Poorly soluble	[3][4]
Organic Solubility	Soluble in many organic solvents; Sparingly in Chloroform, Slightly in Methanol.	[1][2][3]
Recommended Storage	-20°C Freezer, Under inert atmosphere	[1][2]

Q2: Why is the stability of MDDC a concern, and how does it relate to solubility issues?

The stability of MDDC is intrinsically linked to its solubility and the chemical environment, particularly in aqueous solutions. Dithiocarbamates as a class are known to be unstable in acidic conditions.[6] The primary degradation pathway is acid-catalyzed hydrolysis, where the molecule breaks down into carbon disulfide (CS₂) and dimethylamine.[6][7][8]

This has two major implications for your experiments:

• Loss of Active Compound : If your aqueous medium is neutral or acidic, the concentration of your active MDDC will decrease over time, leading to non-reproducible results.

• Formation of Artifacts : The degradation products themselves could potentially interfere with your assay system.

Conversely, dithiocarbamates are significantly more stable in alkaline (basic) media.[6] This chemical property can be leveraged to both improve stability and, in some cases, aid in keeping the compound in solution, as discussed in Section 3. Elevated temperatures will also accelerate the rate of degradation.[7]

Section 2: Troubleshooting Guide - Preparing Stock Solutions

The first critical step where solubility issues arise is in the preparation of a concentrated stock solution.

Q3: What is the best solvent for preparing a high-concentration stock solution of MDDC?

For compounds like MDDC that are poorly soluble in water, the standard and highly recommended practice is to prepare a primary stock solution in a 100% water-miscible organic solvent.

Primary Recommendation: Dimethyl sulfoxide (DMSO)

• Causality (Why DMSO?): DMSO is a powerful, polar aprotic solvent with a high capacity to dissolve a wide range of organic molecules, including those with poor aqueous solubility. Its miscibility with water allows for subsequent dilution into aqueous buffers and cell culture media, although care must be taken to avoid precipitation (see Section 3). N,N-Dimethylformamide (DMF) is a viable alternative with similar properties.

Protocol 1: Preparation of a High-Concentration MDDC Stock Solution in DMSO

This protocol provides a self-validating method for preparing a clear, high-concentration stock solution.

Materials:

• Methyl Dimethyldithiocarbamate (solid)

• Anhydrous, analytical-grade DMSO

• Sterile, amber glass vial or a clear vial wrapped in foil

• Calibrated analytical balance

• Vortex mixer and/or sonicator bath

Procedure:

• Pre-warm MDDC: Allow the container of solid MDDC to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of MDDC powder and place it into the vial. Perform this in a chemical fume hood.

• Solvent Addition: Add the calculated volume of DMSO to achieve the target concentration (e.g., 10-50 mM). Start with a common concentration that allows for significant downstream dilution.

• Solubilization:

  • Cap the vial tightly and vortex vigorously for 1-2 minutes.

  • Visually inspect the solution against a light source. If particles are still visible, place the vial in a room temperature water bath sonicator for 5-10 minute intervals.

  • Expert Tip: Avoid excessive heating. If gentle warming is required, use a water bath set to no higher than 30-37°C, as higher temperatures can accelerate degradation.[7]

• Final Inspection: The final solution must be a clear, particle-free liquid. If any precipitate or cloudiness remains, the compound has not fully dissolved, and the concentration is not what you calculated.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C, protected from light.[1][2]

Q4: My MDDC won't dissolve completely in DMSO, even after vortexing. What should I do?

This indicates you may be exceeding the solubility limit of MDDC in that solvent at that temperature. Follow this troubleshooting workflow.

Caption: Workflow for dissolving MDDC in an organic solvent.

Section 3: Troubleshooting Guide - Working with Aqueous Media

The most common point of failure is the precipitation of the compound upon dilution of the organic stock into an aqueous experimental medium.

Q5: I'm adding my MDDC stock to my aqueous buffer, and it's precipitating. Why is this happening and how can I fix it?

This phenomenon is known as "crashing out." It occurs when the concentration of the highly soluble organic solvent (like DMSO) is diluted to a point where it can no longer keep the poorly water-soluble compound (MDDC) in solution. The MDDC molecules then rapidly aggregate and precipitate.

The primary strategy is to modify the final aqueous environment to be more hospitable to MDDC. There are several approaches, each with specific advantages and disadvantages.

Table 2: Comparison of Solubility Enhancement Strategies for Aqueous Media

Strategy	Mechanism	Pros	Cons	Best For...
Co-solvent	Maintain a low percentage of the organic stock solvent (e.g., DMSO) in the final solution.	Simple, widely used.	High concentrations can be toxic to cells or interfere with enzyme kinetics.	Most in vitro assays, provided final solvent concentration is kept low and consistent (<0.5-1%).
pH Adjustment	Increase the pH of the aqueous buffer to the alkaline range (e.g., pH 7.5-8.5).	Increases the stability of dithiocarbamates.[6]	May alter the biological activity of your system (cells, proteins). Must be empirically tested.	Assays where the target system is stable and active at a slightly alkaline pH.
Surfactants	Use non-ionic surfactants (e.g., Tween® 20/80) to form micelles that encapsulate MDDC.[9]	Highly effective at increasing apparent solubility.	Can interfere with some biological assays, especially those involving membranes or protein-protein interactions.	Formulations where co-solvents fail and the assay is compatible with detergents.
Cyclodextrins	Use molecules like Hydroxypropyl-β-cyclodextrin (HP-β-CD) to form inclusion complexes with MDDC.[10][11]	Low toxicity, highly effective.	Can be a costly reagent; may alter compound availability and activity.	In vivo formulations and cellular assays where other methods are unsuitable.

Protocol 2: Serial Dilution of MDDC Stock into Aqueous Buffer

This method minimizes the shock of dilution that causes precipitation.

Principle: Instead of a single large dilution, perform a series of smaller dilution steps. This gradual reduction in DMSO concentration allows the system to equilibrate more gently.

Procedure:

• Prepare Intermediate Dilution: From your high-concentration stock (e.g., 50 mM in 100% DMSO), prepare an intermediate dilution in 100% DMSO (e.g., 5 mM).

• First Aqueous Dilution: Prepare a second intermediate dilution by adding the 5 mM DMSO stock to your aqueous buffer. For example, add 10 µL of 5 mM stock to 90 µL of buffer to get a 500 µM solution in 10% DMSO. Crucially, add the DMSO stock to the buffer while vortexing the buffer to ensure rapid mixing.

• Final Working Dilution: Use the 500 µM solution (in 10% DMSO) to make your final working concentrations. For example, adding 10 µL of this into 490 µL of buffer yields a final concentration of 10 µM in 0.2% DMSO. This final DMSO concentration is well-tolerated by most cell-based and biochemical assays.

Q6: What is the best approach if simple co-solvents and serial dilutions are not sufficient?

If precipitation persists even with a low final DMSO concentration (<0.5%), you must employ a more advanced formulation strategy. The choice depends entirely on the constraints of your experimental system.

Caption: Decision tree for troubleshooting MDDC precipitation.

Section 4: Storage and Handling Best Practices

Q7: How should I store solid MDDC and its stock solutions to ensure stability and prevent solubility issues later?

Proper storage is crucial for ensuring the integrity and performance of MDDC. Improper storage can lead to degradation, which may alter its solubility characteristics.

• Solid Compound: Store solid MDDC in a tightly sealed container at -20°C, as recommended by suppliers.[1][2] An inert atmosphere (e.g., argon or nitrogen) is beneficial for long-term stability but not strictly necessary for short-term use.

• Stock Solutions:

  • Aliquot: Always divide your primary stock solution into smaller, single-use aliquots. This is the most important step to prevent degradation from repeated freeze-thaw cycles.

  • Temperature: Store aliquots at -20°C.[2]

  • Light Protection: Use amber vials or wrap clear vials in aluminum foil to protect the compound from light, which can cause photodegradation.

  • Re-dissolving: After thawing a stock solution aliquot for use, ensure it is fully warmed to room temperature and vortexed gently to re-dissolve any compound that may have fallen out of solution at low temperatures.[7]

By following these guidelines, you can significantly mitigate the challenges associated with the solubility and stability of Methyl Dimethyldithiocarbamate, leading to more reliable and reproducible experimental outcomes.

References

• METHYL DIMETHYLDITHIOCARBAMATE - LookChem. [Link]

• Methyl dimethyldithiocarbamate | C4H9NS2 | CID 19526 - PubChem. National Institutes of Health. [Link]

• Methyl N,N-diethyldithiocarbamate | C6H13NS2 | CID 12704 - PubChem. National Institutes of Health. [Link]

• Methyl dimethyldithiocarbamate - Wikipedia. [Link]

• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - MDPI. [Link]

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• Role of Organic Dithiocarbamates in Drug Discovery Research - OMICS International. [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs) - American Pharmaceutical Review. [Link]

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• The revival of dithiocarbamates: from pesticides to innovative medical treatments - PMC. National Center for Biotechnology Information. [Link]

• Inhibiting the Precipitation of Poorly Water-Soluble Drugs from Labrasol Formulations - Pharmaceutical Technology. [Link]

• Support Tools in Formulation Development for Poorly Soluble Drugs - PubMed. [Link]

• The Versatility in the Applications of Dithiocarbamates - MDPI. [Link]

• On the mechanism of decomposition of dithiocarbamates - ACS Publications. [Link]

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• Information on the Misuse of Sodium Dimethyldithiocarbamate - U.S. EPA. [Link]

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Technical Support Center: Minimizing Side Reactions in Dithiocarbamate Synthesis

Welcome to the Technical Support Center for Dithiocarbamate Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of dithiocarbamates. By understanding the underlying mechanisms of these side reactions, you can effectively troubleshoot and optimize your experimental outcomes.

Section 1: Core Principles & Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the synthesis of dithiocarbamates and the critical parameters that influence the reaction's success.

Q1: What is the fundamental reaction for forming dithiocarbamates?

A1: The synthesis of dithiocarbamates is a nucleophilic addition reaction. It involves the reaction of a primary or secondary amine with carbon disulfide (CS₂), typically in the presence of a base like sodium hydroxide (NaOH).[1][2] The amine acts as a nucleophile, attacking the electrophilic carbon of CS₂. The base is crucial for deprotonating the resulting dithiocarbamic acid intermediate to form the more stable dithiocarbamate salt.[3]

A common misconception is that the base first deprotonates the amine to form an amide, which then attacks the CS₂. However, most bases used are not strong enough to deprotonate the highly basic amine. Instead, the amine attacks CS₂ directly, forming a zwitterionic intermediate that is then deprotonated by the base.

Q2: How does the choice of solvent impact the reaction?

A2: The ideal solvent should fully dissolve the starting amine while also being compatible with the basic conditions. Polar solvents like ethanol, methanol, or water are commonly used because they can dissolve the amine and the resulting dithiocarbamate salt.[1][2] For less polar amines, a co-solvent system might be necessary. It is crucial to ensure that the carbon disulfide, which is nonpolar, can effectively interact with the amine. Vigorous stirring is often required to overcome phase differences.

Q3: Why is stringent temperature control so important during the synthesis?

A3: Temperature control is critical for two primary reasons:

• Exothermic Reaction: The initial reaction between the amine and carbon disulfide is often exothermic. Without adequate cooling (e.g., using an ice bath), the temperature can rise uncontrollably, leading to the decomposition of reactants, intermediates, and even the final product.[4]

• Thermal Stability: Dithiocarbamates and their intermediates can be thermally labile. Elevated temperatures can promote side reactions, such as the formation of thioureas, by providing the activation energy for these undesired pathways.[4] Maintaining a low temperature, typically between 0-10°C, during the addition of CS₂ is a standard practice to ensure high yield and purity.[4]

Section 2: Troubleshooting Guide for Common Side Reactions

This section provides a detailed, question-and-answer-style troubleshooting guide for the most common issues encountered during dithiocarbamate synthesis.

Problem 1: Low or No Product Yield

Q: I've mixed my amine, CS₂, and base, but I'm getting a very low yield, or the reaction doesn't seem to be starting at all. What's going wrong?

A: This is a common issue that can usually be traced back to the reactivity of your starting materials or suboptimal reaction conditions.

• Possible Cause A: Low Amine Nucleophilicity or Steric Hindrance.

  • The "Why": The reaction rate is highly dependent on the ability of the amine's lone pair of electrons to attack the carbon of CS₂. Aromatic amines (like diphenylamine) are significantly less nucleophilic than aliphatic amines due to the delocalization of the lone pair into the aromatic ring.[5] Similarly, bulky substituents on or near the nitrogen atom can physically block the approach to the CS₂ molecule, a phenomenon known as steric hindrance.[6][7]

  • Troubleshooting Steps:

    • For Aromatic Amines: A much stronger base is required to deprotonate the amine before the addition of CS₂. Reagents like n-butyllithium (n-BuLi) are often used to generate the highly reactive lithium amide salt in an anhydrous solvent like THF, which then readily reacts with CS₂.[5]

    • For Sterically Hindered Amines: The reaction may require a longer reaction time or a slight increase in temperature after the initial addition of CS₂ to overcome the steric barrier. However, be cautious, as increasing the temperature can also promote side reactions. A careful optimization study is recommended.

• Possible Cause B: Poor Quality of Carbon Disulfide.

  • The "Why": Carbon disulfide can degrade over time, especially if exposed to light or air, forming impurities that can interfere with the reaction.

  • Troubleshooting Steps:

    • Always use a fresh bottle of CS₂ or distill older stock before use.

    • Store CS₂ in a dark, cool place under an inert atmosphere (like nitrogen or argon).

• Possible Cause C: Incorrect Stoichiometry.

  • The "Why": The reaction typically proceeds with a 1:1:1 molar ratio of amine, CS₂, and base. Using a significant excess of any one reagent can lead to side reactions or purification difficulties.

  • Troubleshooting Steps:

    • Carefully calculate and measure the molar equivalents of all reactants.

    • For volatile reactants like CS₂, it's good practice to add a slight excess (e.g., 1.05 equivalents) to compensate for any loss due to evaporation.

Problem 2: Product Decomposes During Reaction or Workup

Q: I see my product forming, but it seems to disappear during the reaction or when I try to purify it. Why is my dithiocarbamate unstable?

A: The primary culprit for dithiocarbamate decomposition is exposure to acidic conditions.

• The Mechanism: Acid-Catalyzed Decomposition.

  • The "Why": Dithiocarbamate salts are stable in alkaline (basic) solutions.[8] However, in the presence of acid, the dithiocarbamate anion is protonated to form the corresponding dithiocarbamic acid. This acid is highly unstable and rapidly decomposes back into the starting amine and carbon disulfide.[9] This decomposition is a significant issue, especially during aqueous workup or purification if the pH is not carefully controlled. The half-life of dithiocarbamates can range from hours to days depending on the pH and other environmental factors.[8]

  • Troubleshooting & Prevention:

    • Maintain a Basic pH: Throughout the synthesis and workup, ensure the pH of the solution remains in the alkaline range (typically pH 9-11). Use a pH meter or pH paper to monitor the reaction.

    • Avoid Acidic Washes: During the workup, do not wash the reaction mixture with acidic solutions (e.g., dilute HCl) to neutralize excess base. Instead, wash with brine or a saturated sodium bicarbonate solution.

    • Chelating Agents: For analytical purposes or when working with metal dithiocarbamate complexes, adding a chelating agent like EDTA can help stabilize the compound.[10][11]

Problem 3: Formation of Thiuram Disulfide Byproduct

Q: My final product is contaminated with a less soluble, often yellowish solid. My analysis suggests it's a thiuram disulfide. How can I prevent this?

A: The formation of thiuram disulfide is an oxidative side reaction.

• The Mechanism: Oxidative Coupling.

  • The "Why": Dithiocarbamates can be easily oxidized, which causes two molecules to couple together, forming a disulfide bond and creating a thiuram disulfide.[2] This oxidation can be caused by atmospheric oxygen, especially in the presence of certain metal ions which can act as catalysts.[12] Iodine is a well-known oxidizing agent that converts dithiocarbamates to thiuram disulfides.

  • Troubleshooting & Prevention:

    • Inert Atmosphere: The most effective way to prevent oxidation is to perform the reaction under an inert atmosphere.[4] Before starting the reaction, purge the reaction vessel with a stream of dry nitrogen or argon for 10-15 minutes. Maintain a positive pressure of the inert gas throughout the synthesis.

    • Degassed Solvents: For highly sensitive substrates, using solvents that have been degassed (by sparging with an inert gas or through freeze-pump-thaw cycles) can further minimize exposure to dissolved oxygen.

    • Choice of Oxidizing Agent (for intentional synthesis): If thiuram disulfide is the desired product, controlled oxidation can be achieved using reagents like potassium ferricyanide (K₃[Fe(CN)₆]).[13]

Problem 4: Formation of Thiourea Byproduct

Q: I'm observing a significant amount of thiourea in my product mixture. What causes this and how can I avoid it?

A: Thiourea formation often arises from the reaction of an isothiocyanate intermediate with another molecule of amine.

• The Mechanism: Isothiocyanate Pathway.

  • The "Why": The dithiocarbamate intermediate, particularly from primary amines, can be unstable and eliminate a thiol to form an isothiocyanate (R-N=C=S).[2] This is especially prevalent if the reaction is heated. This highly reactive isothiocyanate can then be attacked by another molecule of the starting amine to form a thiourea.[14]

  • Troubleshooting & Prevention:

    • Strict Temperature Control: As mentioned earlier, maintaining a low temperature is crucial. Avoid any unnecessary heating of the reaction mixture.

    • Controlled Stoichiometry: Using a slight excess of carbon disulfide relative to the amine can help ensure that all the amine is consumed in the initial dithiocarbamate formation, leaving less free amine available to react with any isothiocyanate that might form.

    • Order of Addition: Adding the amine dropwise to a solution of the base and carbon disulfide can sometimes help to minimize the concentration of free amine at any given time.

Section 3: Visualized Workflows and Data

General Synthetic Workflow

The following diagram illustrates the key steps and decision points in a typical dithiocarbamate synthesis.

Caption: A generalized workflow for dithiocarbamate synthesis.

Troubleshooting Decision Tree

This flowchart provides a logical path for diagnosing and solving common synthesis problems.

Caption: A decision tree for troubleshooting dithiocarbamate synthesis.

Table 1: Influence of Amine Type on Reaction Conditions

Amine Type	pKa of Conjugate Acid	Typical Base	Solvent	Relative Reaction Rate	Key Challenge(s)
Primary Aliphatic (e.g., Propylamine)	~10.7	NaOH, KOH	Ethanol, Water	Fast	Potential for isothiocyanate/thiourea formation
Secondary Aliphatic (e.g., Diethylamine)	~11.0	NaOH, KOH	Ethanol, Water	Very Fast	Highly exothermic, requires careful cooling
Secondary Cyclic (e.g., Piperidine)	~11.1	NaOH, KOH	Ethanol, Water	Very Fast	Highly exothermic
Aromatic (e.g., Diphenylamine)	~0.8	n-BuLi	Anhydrous THF	Very Slow	Low nucleophilicity of the amine
Sterically Hindered (e.g., Diisopropylamine)	~11.1	NaOH, KOH	Ethanol, THF	Slow	Steric hindrance slowing the nucleophilic attack

Section 4: Standardized Experimental Protocol

Protocol 1: General Synthesis of Sodium Diethyldithiocarbamate

This protocol provides a reliable method for synthesizing a common dithiocarbamate salt.

Materials:

• Diethylamine (1.0 eq)

• Carbon Disulfide (1.05 eq)

• Sodium Hydroxide (1.0 eq)

• Ethanol (anhydrous)

• Diethyl ether (anhydrous)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium hydroxide (1.0 eq) in ethanol. Cool the solution to 0-5°C using an ice bath.

• Amine Addition: To the cooled basic solution, add diethylamine (1.0 eq) dropwise while maintaining the temperature below 10°C.

• CS₂ Addition: Slowly add carbon disulfide (1.05 eq) dropwise to the reaction mixture over a period of 30-60 minutes. It is critical to maintain the temperature below 10°C during this addition to control the exothermic reaction.

• Reaction: After the complete addition of CS₂, continue to stir the reaction mixture in the ice bath for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2-3 hours.

• Isolation: The product, sodium diethyldithiocarbamate, will precipitate from the solution. To increase precipitation, an excess of cold diethyl ether can be added.

• Filtration and Washing: Collect the white precipitate by vacuum filtration. Wash the solid product thoroughly with cold diethyl ether to remove any unreacted starting materials and impurities.[1]

• Drying: Dry the final product under vacuum to yield sodium diethyldithiocarbamate as a white, crystalline solid.

References

• D'Agostino, A., et al. (2022). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Available at: [Link]

• ResearchGate (n.d.). Optimization of reaction conditions for the synthesis of 4aa. Available at: [Link]

• ResearchGate (n.d.). Optimization of the reaction conditions for the synthesis of dithiocarbamates. Available at: [Link]

• Humeres, E., et al. (2008). Mechanisms of acid decomposition of dithiocarbamates. 5. Piperidyl dithiocarbamate and analogues. Semantic Scholar. Available at: [Link]

• Ejidike, I. P. (2017). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. PMC. Available at: [Link]

• Wikipedia (n.d.). Dithiocarbamate. Available at: [Link]

• Sarker, J. C., et al. (2022). Diaryl dithiocarbamates: Synthesis, oxidation to thiuram disulfides, Co(III) complexes [Co(S2CNAr2)3] and their use as single source precursors to CoS2. ResearchGate. Available at: [Link]

• Stiasni, N., & Zang, H. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. PMC. Available at: [Link]

• ResearchGate (n.d.). Optimization of the reaction conditions [a]. Available at: [Link]

• Stary, A., et al. (1993). Spontaneous formation of thiuram disulfides in solutions of iron(III) dithiocarbamates. National Library of Medicine. Available at: [Link]

• ResearchGate (n.d.). Highly efficient and catalyst-free synthesis of unsymmetrical thioureas under solvent-free conditions. Available at: [Link]

• ResearchGate (n.d.). Mechanisms of Acid Decomposition of Dithiocarbamates. 5. Piperidyl Dithiocarbamate and Analogues. Available at: [Link]

• Humeres, E., et al. (2008). Mechanisms of acid decomposition of dithiocarbamates. 5. Piperidyl dithiocarbamate and analogues. PubMed. Available at: [Link]

• Encyclopedia.pub (2023). Analytical Methods for Dithiocarbamate Detection. Available at: [Link]

• Sarker, J. C., et al. (2022). Diaryl dithiocarbamates: synthesis, oxidation to thiuram disulfides, Co(III) complexes [Co(S 2 CNAr 2 ) 3 ] and their use as single source precursors to CoS 2. RSC Publishing. Available at: [Link]

• Tavakol, H. (2021). Theoretical study of the possible mechanisms for the synthesis of dialkyl thiourea from dithiocarbamate. ResearchGate. Available at: [Link]

• INIS-IAEA (2018). Synthesis of carboxylic dithiocarbamic anhydride and substituted thiourea derivatives in water. Available at: [Link]

• Hogarth, G. (2015). Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions. Available at: [Link]

• Li, Y., et al. (2022). Synthesis of a Novel Dithiocarbamate Surfactant Derivative Adsorbent for Efficient Removal of Heavy Metal Ions. PMC. Available at: [Link]

• Sarker, J. C., et al. (2022). Diaryl dithiocarbamates: synthesis, oxidation to thiuram disulfides, Co(iii) complexes [Co(S2CNAr2)3] and their use as single source precursors to CoS2. Dalton Transactions. Available at: [Link]

• Ministry of Health, Labour and Welfare (Japan) (n.d.). Analytical Method for Dithiocarbamates. Available at: [Link]

• Organic Chemistry Portal (n.d.). Dithiocarbamate synthesis by amination. Available at: [Link]

• University of Birmingham (n.d.). Radical mediated reactions of dithiocarbamates. Available at: [Link]

• Dasgupta, S., et al. (2012). Analysis of Dithiocarbamate Pesticides by GC-MS. Technology Networks. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research (2025). Review Article Communication. Available at: [Link]

• ResearchGate (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Available at: [Link]

• Zhang, S., et al. (2015). PRACTICAL SYNTHESIS OF AROMATIC DITHIOCARBAMATES. PMC. Available at: [Link]

• Hogarth, G., & Tiekink, E. R. (2021). Copper Dithiocarbamates: Coordination Chemistry and Applications in Materials Science, Biosciences and Beyond. Semantic Scholar. Available at: [Link]

• New Journal of Chemistry (RSC Publishing) (n.d.). Green and efficient synthesis of thioureas, ureas, primary O-thiocarbamates, and carbamates in deep eutectic solvent/catalyst systems using thiourea and urea. Available at: [Link]

• ResearchGate (n.d.). Group I–IV Metal Dithiocarbamates—Spectroscopic Properties, Structure, pH‐Dependent Stability in Solution, Molecular Recognition, Biological Activity, and Applications. Available at: [Link]

• ResearchGate (n.d.). Synthesis of dithiocarbamate from four components[15]. Available at: [Link]

• Taylor & Francis (n.d.). Dithiocarbamates – Knowledge and References. Available at: [Link]

• Wikipedia (n.d.). Steric effects. Available at: [Link]

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• 2. Dithiocarbamate - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. PRACTICAL SYNTHESIS OF AROMATIC DITHIOCARBAMATES - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Steric effects - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. encyclopedia.pub [encyclopedia.pub]
• 11. mhlw.go.jp [mhlw.go.jp]
• 12. Spontaneous formation of thiuram disulfides in solutions of iron(III) dithiocarbamates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Mechanochemical synthesis of thioureas, ureas and guanidines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis of a Novel Dithiocarbamate Surfactant Derivative Adsorbent for Efficient Removal of Heavy Metal Ions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Improving the Storage Stability of Dithiocarbamate Reference Standards

Welcome to the Technical Support Center for dithiocarbamate reference standards. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on maintaining the integrity and stability of these critical analytical reagents. Dithiocarbamates are notoriously unstable, and their degradation can significantly impact the accuracy and reliability of experimental results.[1][2] This resource offers practical, field-proven insights and troubleshooting solutions to help you navigate the challenges associated with their storage and handling.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the stability of dithiocarbamate reference standards.

Q1: What are the primary factors that cause dithiocarbamate reference standards to degrade?

A1: Dithiocarbamate stability is primarily influenced by a combination of environmental and chemical factors. The most significant contributors to degradation are:

• pH: Dithiocarbamates are highly susceptible to acid-catalyzed hydrolysis.[3][4][5] At a pH below 7, they rapidly decompose to form carbon disulfide (CS₂) and the corresponding amine.[4][6] Some are extremely unstable at low pH, with a half-life of seconds.[5]

• Moisture and Oxygen: Many dithiocarbamates are sensitive to moisture and oxygen, which can lead to hydrolysis and oxidation.[3][7] Ethylenebisdithiocarbamates (EBDCs), for instance, are unstable in the presence of moisture and oxygen.[3]

• Temperature: Elevated temperatures accelerate the rate of decomposition.[3][8]

• Light: Exposure to light can cause photolytic degradation in some dithiocarbamate compounds.[7][9][10]

Q2: What are the ideal storage conditions for dithiocarbamate reference standards?

A2: The optimal storage conditions depend on the specific dithiocarbamate. However, general best practices include:

• Temperature: For air- and moisture-sensitive dithiocarbamates, refrigeration is recommended.[11] More stable compounds can be stored at room temperature in a desiccator.[11] Some proficiency test materials are even stored frozen and shipped with ice packs.[12]

• Atmosphere: Store in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to air and moisture.[13]

• Light: Protect from light by using amber vials or storing them in a dark place.[7]

• Desiccation: For solid standards, storage in a desiccator containing a suitable desiccant like silica gel is crucial to prevent moisture absorption.[11]

Q3: How can I tell if my dithiocarbamate reference standard has degraded?

A3: Visual inspection may not always be sufficient. The most reliable method is to use analytical techniques to assess purity. Common indicators of degradation include:

• Appearance of new peaks in chromatograms: When analyzed by techniques like HPLC, degraded samples will show additional peaks corresponding to degradation products.

• Decrease in the main peak area: A reduction in the peak area of the active compound indicates a loss of potency.

• Changes in physical appearance: While not always reliable, changes in color or consistency can sometimes indicate degradation.

• Inconsistent analytical results: If you observe unexpected variability or a drift in your experimental results over time, it could be due to the degradation of your reference standard.

Q4: For how long can I expect my dithiocarbamate reference standard to be stable?

A4: The stability of dithiocarbamates varies significantly depending on the compound and storage conditions. The half-life at 25°C can range from a few hours to several days.[3] It is crucial to consult the manufacturer's Certificate of Analysis (CoA) for specific stability information and re-test dates. For solutions, it is recommended to prepare them fresh daily.[14]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem	Potential Root Cause(s)	Recommended Solution(s)	Scientific Rationale
Drifting or inconsistent analytical results over a series of experiments.	Degradation of the stock or working solution.	Prepare fresh stock and working solutions daily. Store stock solutions in a refrigerator or freezer and protect them from light.	Dithiocarbamates are notoriously unstable in solution.[14] Daily preparation ensures the concentration and purity of the standard are consistent for each experiment.
The appearance of unexpected peaks in my HPLC or GC chromatogram.	The reference standard has degraded into byproducts like ethylene thiourea (ETU) or carbon disulfide (CS₂).	Confirm the identity of the degradation products using a mass spectrometer if available. Dispose of the degraded standard and obtain a new, verified standard. Review and optimize storage conditions.	The primary degradation pathway for many dithiocarbamates is hydrolysis to CS₂ and the corresponding amine.[3][4] EBDCs can specifically degrade to ETU.[7]
Low recovery of the dithiocarbamate during sample extraction.	Degradation during the extraction process due to acidic conditions or elevated temperatures.	Use an alkaline extraction buffer (pH 10) containing a stabilizing agent like cysteine-EDTA.[1][14] Perform extractions at a low temperature.	Dithiocarbamates are more stable in alkaline conditions.[3][14] Stabilizing agents help to chelate metal ions that can catalyze degradation.
The solid reference standard appears discolored or has changed in texture.	The standard has likely been exposed to moisture, air, or light.	Do not use the standard. Discard it and obtain a new one. Ensure that future standards are stored in a desiccator, in a tightly sealed container, and protected from light.	Physical changes are often a visible sign of chemical degradation. Using a compromised standard will lead to inaccurate results.

Visualizing Dithiocarbamate Degradation Pathways

The following diagram illustrates the primary degradation pathways for dithiocarbamate compounds, highlighting the key factors that drive these reactions.

Caption: Key degradation pathways of dithiocarbamates.

Experimental Protocol: Stability Assessment of a Dithiocarbamate Reference Standard

This protocol outlines a systematic approach to evaluating the stability of a dithiocarbamate reference standard under various storage conditions.

1. Materials and Equipment:

• Dithiocarbamate reference standard

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Buffers (e.g., phosphate buffer at various pH levels)

• HPLC system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

• Analytical balance

• Volumetric flasks and pipettes

• Temperature- and humidity-controlled storage chambers

• Amber vials

2. Experimental Workflow:

Caption: Workflow for a dithiocarbamate stability study.

3. Detailed Steps:

• Step 1: Initial Analysis (T=0):

  • Accurately weigh the dithiocarbamate reference standard and prepare a stock solution of known concentration in a suitable solvent. Dithiocarbamates are generally more stable in alkaline solutions.[3][14]

  • Immediately analyze the freshly prepared solution using a validated HPLC method to determine its initial purity and chromatographic profile. This will serve as the baseline.

• Step 2: Sample Preparation and Storage:

  • Aliquot the stock solution into multiple amber vials to minimize the impact of repeated sampling from a single container.

  • Divide the vials into different storage groups based on the conditions you want to evaluate (e.g., refrigerated, room temperature, accelerated conditions; protected from light vs. exposed to light).

• Step 3: Time-Point Analysis:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, and 12 weeks), retrieve a vial from each storage condition.

  • Allow the sample to equilibrate to room temperature before analysis.

  • Analyze the sample using the same HPLC method as in Step 1.

• Step 4: Data Analysis and Interpretation:

  • Compare the chromatograms from each time point to the initial (T=0) chromatogram.

  • Calculate the percentage of the dithiocarbamate remaining and identify and quantify any degradation products that have formed.

  • Plot the percentage of the remaining dithiocarbamate against time for each storage condition to determine the degradation rate.

Summary of Recommended Storage Conditions

Dithiocarbamate Type	Temperature	Light	Atmosphere/Moisture	Rationale
Air- and Moisture-Sensitive (e.g., Ammonium salts)	Refrigerated (2-8 °C)[11]	Protected from light	Tightly sealed container, preferably under inert gas. Store in a desiccator.	These compounds are highly susceptible to degradation from atmospheric moisture and oxygen. Low temperatures slow down the degradation kinetics.
More Stable Salts (e.g., Sodium, Potassium salts)	Room Temperature (20-25 °C)[11]	Protected from light	Tightly sealed container in a desiccator with silica gel.[11]	While more stable, they are still prone to moisture-induced hydrolysis. A desiccator is essential.
Metal Complexes (e.g., Ziram, Ferbam)	Room Temperature or Refrigerated (as per CoA)	Protected from light	Tightly sealed container.	The stability of metal complexes can vary. Always refer to the manufacturer's recommendations.
Solutions (Stock and Working)	Refrigerated (2-8 °C)	Protected from light in amber vials	Tightly sealed	Solutions are generally less stable than the solid material.[14] Prepare fresh daily for best results.

By adhering to these guidelines and implementing a proactive stability monitoring program, you can ensure the integrity of your dithiocarbamate reference standards, leading to more accurate and reproducible scientific outcomes.

References

• Ezem, B. U., Onyema, C. T., Onwurah, P. U., & Onyia, C. C. (2022). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Journal of Chemistry, 2022, 1-15. [Link]

• Sciencelab.com. (2005). Material Safety Data Sheet - Sodium Diethyl Dithiocarbamate Trihydrate. [Link]

• Axios Research. Dithiocarbamate. [Link]

• Fapas. STABILITY OF DITHIOCARBAMATES PROFICIENCY TEST MATERIALS. [Link]

• Pizzo, F., & Goulson, D. (2021). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Foods, 10(7), 1547. [Link]

• Hunde, T. F., Taddesse, A. M., & Zeleke, D. (2021). Dithiocarbamate ligands as heavy metal expectorants from aqueous solutions. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(3), 835-850. [Link]

• CORESTA. (2017). Dithiocarbamates. [Link]

• Hogg, S. J. (2015). Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions, 44(30), 13361-13370. [Link]

• Pizzo, F., Goulson, D., & Membrez, Y. (2021). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Foods, 10(7), 1547. [Link]

• Heise, S., & Alder, L. (2004). Stability of dithiocarbamates during the preparation and extraction of food samples. Mycotoxin Research, 20(2), 107-111. [Link]

• Kanchi, S., Singh, P., & Bisetty, K. (2014). Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20th century. Arabian Journal of Chemistry, 7(5), 690-706. [Link]

• Godoy-Alcántar, C., Tlahuext, H., Guerrero-Álvarez, J. A., & Höpfl, H. (2022). Group I–IV Metal Dithiocarbamates—Spectroscopic Properties, Structure, pH-Dependent Stability in Solution, Molecular Recognition, Biological Activity, and Applications. Applied Organometallic Chemistry, 2022. [Link]

• Adejare, M., & Okoro, H. K. (2022). The Versatility in the Applications of Dithiocarbamates. Encyclopedia, 2(1), 478-493. [Link]

• Adejare, M., & Okoro, H. K. (2022). The Versatility in the Applications of Dithiocarbamates. Applied Sciences, 12(6), 2801. [Link]

• Perera, V., & Ahmed, F. (2022). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Food Additives & Contaminants: Part A, 39(9), 1625-1644. [Link]

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addressing matrix effects in LC-MS/MS analysis of dithiocarbamates

A Senior Application Scientist's Guide to Navigating Matrix Effects

Welcome to the technical support center for dithiocarbamate (DTC) analysis. This resource, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting guides and frequently asked questions to address the common challenges associated with matrix effects in LC-MS/MS analysis of dithiocarbamates. As Senior Application Scientists, we understand that robust and accurate analytical methods are paramount. This guide is structured to provide not just protocols, but the scientific reasoning behind them, ensuring you can confidently develop and troubleshoot your own methods.

Frequently Asked Questions (FAQs)

Q1: What are dithiocarbamates and why is their analysis by LC-MS/MS challenging?

Dithiocarbamates (DTCs) are a class of fungicides widely used in agriculture to protect crops from a broad spectrum of fungal diseases.[1][2] They are classified into groups based on their chemical structure, such as propylene-bis-dithiocarbamates (e.g., propineb), ethylene-bis-dithiocarbamates (e.g., mancozeb, maneb), and dimethyl dithiocarbamates (e.g., thiram, ziram).[1]

The analysis of DTCs is inherently challenging due to their physicochemical properties. Many DTCs are polymeric and exist as complexes with metals like zinc and manganese, leading to low solubility in water and common organic solvents.[3][4] Furthermore, they are unstable and can degrade rapidly, particularly in acidic conditions.[4][5] This instability makes direct analysis difficult, often necessitating derivatization or indirect analysis methods.[4][5]

Q2: What are matrix effects and why are they a significant problem in DTC analysis?

In the context of LC-MS/MS, the "matrix" refers to all the components in a sample other than the analyte of interest. Matrix effects occur when these co-extracted components interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[6] This can severely impact the accuracy, precision, and sensitivity of quantitative analysis.

For DTC analysis, especially in complex matrices like fruits, vegetables, and processed foods, matrix effects are a major concern.[3][4] The co-extraction of pigments, sugars, organic acids, and other endogenous compounds can lead to significant ion suppression, resulting in underestimation of the DTC concentration.[4] Therefore, assessment and mitigation of matrix effects are mandatory for developing reliable LC-MS/MS methods for DTCs.[4]

Q3: What are the primary analytical strategies for dithiocarbamate analysis?

There are two main approaches for the analysis of dithiocarbamates:

• Indirect Analysis (as CS₂): This traditional method involves the acid hydrolysis of all dithiocarbamates in a sample to carbon disulfide (CS₂), which is then measured, typically by gas chromatography (GC).[4][5] While this method is robust, its major drawback is that it is a "sum parameter" method; it cannot distinguish between different types of dithiocarbamates, and some naturally occurring compounds in certain vegetables (like those in the Brassica family) can also produce CS₂, leading to false positives.[5][7]

• Direct/Specific Analysis (by LC-MS/MS): This approach aims to measure individual dithiocarbamates or specific classes of them. Due to their inherent instability and poor chromatographic properties, direct analysis of intact DTCs is challenging. A common and more successful strategy involves the derivatization of DTCs into more stable and readily analyzable forms.[1][3] A widely used derivatization technique is methylation, using reagents like methyl iodide or dimethyl sulfate, which converts the DTCs into their corresponding methyl esters.[1][2][3] These derivatives are then analyzed by LC-MS/MS.

Troubleshooting Guides

Troubleshooting Scenario 1: Identifying and Quantifying Matrix Effects

Problem: You are developing an LC-MS/MS method for mancozeb in spinach, and you suspect significant ion suppression is affecting your results, leading to poor recovery and reproducibility.

Solution: A post-extraction addition experiment is a standard and effective way to evaluate the extent of matrix effects. This experiment separates the recovery of the analyte from the extraction process from the effect of the matrix on the MS signal.

Experimental Protocol: Post-Extraction Addition for Matrix Effect Evaluation

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of your derivatized mancozeb analyte (e.g., EBMe - dimethyl ethylenebis(dithiocarbamate)) in a clean solvent (e.g., acetonitrile) at a known concentration (e.g., 50 ng/mL).

  • Set B (Post-Extraction Spike): Take a blank spinach sample that is known to be free of dithiocarbamates. Perform your entire sample preparation procedure (extraction and cleanup) on this blank sample. After the final step, but before injection, spike the extracted blank matrix with the same amount of derivatized mancozeb standard as in Set A.

  • Set C (Pre-Extraction Spike): Take a blank spinach sample and spike it with the underivatized mancozeb standard at a concentration that, assuming 100% derivatization and extraction efficiency, would result in the same final concentration as in Set A and B. Then, perform your entire sample preparation procedure, including the derivatization step.

• LC-MS/MS Analysis: Analyze multiple replicates (e.g., n=5) of each set of samples under the same LC-MS/MS conditions.

• Data Analysis and Interpretation:

  • Calculate the Matrix Effect (ME):

    • ME (%) = (Peak Area of Set B / Peak Area of Set A) * 100

    • An ME value of 100% indicates no matrix effect.

    • An ME value < 100% indicates ion suppression.

    • An ME value > 100% indicates ion enhancement.

  • Calculate the Recovery (RE):

    • RE (%) = (Peak Area of Set C / Peak Area of Set B) * 100

  • Calculate the Absolute (or Process) Efficiency (AE):

    • AE (%) = (Peak Area of Set C / Peak Area of Set A) * 100 = (ME * RE) / 100

Table 1: Example Data for Mancozeb Analysis in Spinach

Sample Set	Description	Mean Peak Area
Set A	Derivatized Standard in Solvent	500,000
Set B	Post-Extraction Spike	200,000
Set C	Pre-Extraction Spike	160,000

• Matrix Effect Calculation: ME = (200,000 / 500,000) * 100 = 40%

  • Interpretation: There is significant ion suppression (60%) due to the spinach matrix.

• Recovery Calculation: RE = (160,000 / 200,000) * 100 = 80%

  • Interpretation: The extraction and derivatization process has a recovery of 80%.

Troubleshooting Scenario 2: Mitigating Severe Matrix Effects

Problem: The post-extraction addition experiment has confirmed severe ion suppression for your dithiocarbamate analytes. How can you mitigate this?

Solution: There are several strategies to combat matrix effects. The choice of strategy will depend on the severity of the effect, the complexity of the matrix, and the resources available.

Strategy 1: Enhanced Sample Cleanup with Modified QuEChERS

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a popular sample preparation technique for pesticide residue analysis.[1][8] Modifying the dispersive solid-phase extraction (d-SPE) cleanup step can effectively remove interfering matrix components.[1][4]

• Extraction:

  • Homogenize 10 g of your sample (e.g., fruit or vegetable) with 10 mL of water.

  • Add a stabilizing solution, such as an alkaline EDTA/cysteine solution, to prevent degradation of the DTCs.[2][3]

  • Add 10 mL of acetonitrile and the QuEChERS extraction salts (e.g., MgSO₄, NaCl).

  • Shake vigorously and centrifuge.

• Derivatization:

  • Take an aliquot of the acetonitrile supernatant.

  • Perform the methylation reaction using a suitable reagent like dimethyl sulfate or methyl iodide in an alkaline medium.[1][3]

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer an aliquot of the derivatized extract to a d-SPE tube containing a combination of sorbents. For complex matrices like spinach, a combination of PSA (primary secondary amine) to remove organic acids and sugars, C18 to remove nonpolar interferences, and GCB (graphitized carbon black) to remove pigments and sterols is often effective.[4]

  • Vortex and centrifuge.

• Final Extract Preparation:

  • Take the supernatant, filter, and inject it into the LC-MS/MS system.

Diagram 1: Modified QuEChERS Workflow for DTC Analysis

Caption: Modified QuEChERS workflow for DTC analysis.

Strategy 2: Use of Stable Isotope-Labeled Internal Standards (SIL-IS)

This is often considered the "gold standard" for compensating for matrix effects.[6][9] A SIL-IS is a version of the analyte where one or more atoms have been replaced with a heavier isotope (e.g., ¹³C, ²H, ¹⁵N). The SIL-IS is chemically identical to the analyte and will therefore co-elute and experience the same matrix effects and ionization suppression/enhancement.[9][10] Since the SIL-IS is added to the sample at a known concentration at the beginning of the sample preparation process, any loss of signal will affect both the analyte and the SIL-IS proportionally. The ratio of the analyte peak area to the SIL-IS peak area is used for quantification, which effectively cancels out the variability caused by matrix effects.[10]

Diagram 2: Principle of SIL-IS Correction for Matrix Effects

Sources

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• 7. eurl-pesticides.eu [eurl-pesticides.eu]
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• 9. researchgate.net [researchgate.net]
• 10. Determination of dithiocarbamate fungicide residues by liquid chromatography/mass spectrometry and stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Analytical Methods for Methyl Dimethyldithiocarbamate Quantification

Introduction: The Analytical Challenge of Dithiocarbamates

Dithiocarbamates (DTCs) are a class of organosulfur compounds widely used as fungicides and pesticides in agriculture. Their quantification is critical for ensuring food safety and environmental monitoring. However, analyzing these compounds presents significant challenges due to their inherent instability, poor solubility in common organic solvents, and tendency to chelate with metals.[1]

Many traditional methods do not measure the parent DTC compound. Instead, they rely on an indirect "total DTC" approach, where the sample undergoes hot acid digestion to liberate carbon disulfide (CS₂), which is then quantified.[2][3] While robust, this method lacks specificity, as it cannot distinguish between different types of DTCs (e.g., dimethyldithiocarbamates like ziram, and ethylenebisdithiocarbamates like maneb).

Modern chromatographic techniques, particularly when coupled with derivatization, offer a path to specific quantification. Methyl dimethyldithiocarbamate (DDMe) is a key analyte in this context; it is either the target molecule itself or, more commonly, the methylated derivative of dimethyldithiocarbamate anions formed during sample preparation.[4][5][6] This guide will compare the principal methodologies for this analysis, framed within the rigorous context of international validation standards.

The Bedrock of Trust: Principles of Method Validation

Before comparing methods, it is crucial to establish the criteria for evaluation. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for validating analytical procedures.[7][8] Our comparison will be based on these core performance characteristics, which ensure that a method is suitable for its intended purpose.[9][10]

Key Validation Parameters (ICH Q2(R1)): [11]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability and intermediate precision.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte in the sample.

• Range: The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Comparative Analysis of Quantification Methodologies

We will now dissect the three predominant analytical approaches: indirect analysis by Gas Chromatography-Mass Spectrometry (GC-MS), and specific analysis by High-Performance Liquid Chromatography with either UV detection (HPLC-UV) or tandem mass spectrometry (LC-MS/MS).

The Classic Approach: Indirect Quantification via GC-MS

This long-established method quantifies total DTCs by measuring their common degradation product, carbon disulfide (CS₂).

Principle of the Method: The core of this technique is the quantitative acid hydrolysis of all DTCs present in a sample into CS₂. This is typically achieved by heating the sample in the presence of a strong acid and a reducing agent like stannous chloride (SnCl₂). The volatile CS₂ is then partitioned into an organic solvent (e.g., isooctane) or sampled from the headspace and analyzed by GC-MS.[2][3][12]

Causality Behind Experimental Choices:

• Why Hot Acid Digestion with SnCl₂? DTCs are salts that require strong acidic conditions to hydrolyze the dithiocarbamate moiety and release CS₂. The addition of SnCl₂ acts as a reducing agent, ensuring that the conversion is complete and preventing oxidative side reactions, which is critical for quantitative accuracy.[2]

• Why Isooctane Extraction or Headspace Sampling? CS₂ is highly volatile (boiling point 46.3°C).[12] Extracting it into a higher-boiling-point solvent like isooctane efficiently traps it for liquid injection.[2] Alternatively, headspace analysis directly samples the vapor phase above the reaction mixture, which is a very clean and effective way to introduce a volatile analyte into the GC system.

• Why GC-MS? A gas chromatograph provides the necessary separation of CS₂ from other volatile components. The mass spectrometer offers definitive identification and quantification. It is set to monitor for the characteristic mass-to-charge ratios (m/z) of CS₂, typically the molecular ion at m/z 76 (quantifier) and an isotopic ion at m/z 78 (qualifier), providing high confidence in the result.[13]

Experimental Protocol: Total DTC Quantification as CS₂ by GC-MS

• Sample Homogenization: Weigh 10-25 g of the homogenized sample into a 250 mL sealed reaction bottle.[2]

• Hydrolysis Reagent Preparation: Prepare an acidified stannous chloride solution by dissolving SnCl₂ in concentrated HCl and diluting with water.[2]

• Digestion and Extraction: Add 75 mL of the hydrolysis reagent and 25 mL of isooctane to the sample bottle. Seal the bottle tightly.[2]

• Heating: Place the bottle in a water bath at 80°C for 1-2 hours with intermittent shaking to facilitate the complete conversion of DTCs to CS₂ and its partitioning into the isooctane layer.[2]

• Sample Collection: After cooling the bottle, carefully transfer an aliquot of the upper isooctane layer into a GC vial.

• GC-MS Analysis: Inject the sample into the GC-MS system.

  • Column: A mid-polarity column such as a DB-5MS is suitable.[13]

  • Injection: Cold split or splitless injection is often preferred to manage the volatility difference between CS₂ and the isooctane solvent, ensuring good peak shape.[12]

  • MS Detection: Operate in Selected Ion Monitoring (SIM) mode, monitoring m/z 76 and 78.[13]

• Quantification: Create a calibration curve using CS₂ standards of known concentrations and calculate the total DTC content in the original sample, typically expressed as mg/kg of CS₂.

Workflow: GC-MS Analysis of Total Dithiocarbamates

Caption: Workflow for indirect DTC analysis via acid hydrolysis and GC-MS.

Performance Characteristics: GC-MS Method

Parameter	Typical Performance	Rationale / Source
Specificity	Low	Measures total CS₂, cannot differentiate between DTC types. Prone to interference from matrices (e.g., Brassicaceae) that naturally produce CS₂.[2]
LOD	~0.005 µg/mL	High sensitivity of MS detectors allows for low detection limits.[14]
LOQ	0.04 - 0.05 mg/kg	Sufficient for regulatory monitoring in most food matrices.[13][14]
Linearity (R²)	> 0.99	Excellent linearity is achievable over a wide concentration range.[2]
Accuracy (% Recovery)	75 - 104%	Good recoveries are reported across various matrices like spices and vegetables.[2][13]
Precision (RSD)	< 15%	The method demonstrates good repeatability and intermediate precision.[13]

Specific Quantification via High-Performance Liquid Chromatography (HPLC)

To overcome the non-specific nature of the GC method, LC-based approaches are employed. These methods aim to measure individual DTC compounds, often after a derivatization step to improve stability and chromatographic behavior. The analysis of the stable derivative, methyl dimethyldithiocarbamate, is a prime example.

Principle of the Method: DTCs are extracted from the sample matrix under alkaline conditions, often with a stabilizing agent. The resulting DTC anions are then derivatized (e.g., S-alkylated with methyl iodide) to form stable, neutral molecules. These derivatives are then separated on a reverse-phase HPLC column and quantified.[6]

This is a widely accessible chromatographic technique that provides specificity at a lower cost than mass spectrometry.

Causality Behind Experimental Choices:

• Why Alkaline Extraction with EDTA/Cysteine? DTCs are unstable in acidic plant juices.[1] Extraction into an alkaline buffer (pH 9-10) maintains them as soluble anions.[4][15] Adding a chelating agent like EDTA prevents the DTCs from binding to metal ions, while a stabilizer like cysteine prevents oxidative degradation during extraction.[4]

• Why Methylation? The DTC anions are too polar for good retention and peak shape on standard reverse-phase columns. Converting them to their methyl esters (e.g., forming methyl dimethyldithiocarbamate) neutralizes the charge and increases hydrophobicity, making them ideal for reverse-phase HPLC separation.[4][6]

• Why UV Detection? The resulting S-alkyl derivatives have a distinct chromophore that absorbs UV light, typically around 254-272 nm, allowing for sensitive detection.[6][16][17] This is a robust and cost-effective detection method.

Experimental Protocol: Derivatization-HPLC-UV for DTCs

• Extraction: Homogenize a 20 g sample with an alkaline cysteine-EDTA solution and an organic solvent like dichloromethane. Centrifuge to separate the layers.[4]

• Ion-Pairing: Combine the aqueous extracts and add an ion-pairing agent like tetrabutylammonium hydrogen sulfate. Adjust the pH to ~7.5.[4]

• Derivatization: Transfer an aliquot of the solution to a porous diatomaceous earth cartridge or perform a liquid-liquid extraction. Add a methylation solution (methyl iodide in a hexane/acetone mixture) and allow it to react, converting the DTC anions to their methyl derivatives.[4][6]

• Cleanup & Concentration: Elute the derivatives, evaporate the solvent under a gentle stream of nitrogen, and reconstitute the residue in a suitable solvent like methanol or acetonitrile.[6][18]

• HPLC-UV Analysis:

  • Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm).[6]

  • Mobile Phase: A gradient of methanol or acetonitrile and water.[16]

  • Detection: UV detector set to 272 nm.[6][17]

• Quantification: Identify and quantify the peaks based on the retention times and response of authentic reference standards.

Workflow: HPLC-UV Analysis of Dithiocarbamate Derivatives

Caption: Workflow for specific DTC analysis via methylation and HPLC-UV.

Performance Characteristics: HPLC-UV Method

Parameter	Typical Performance	Rationale / Source
Specificity	High	Chromatographic separation allows for the distinction between different DTC derivatives (e.g., from dimethyldithiocarbamates vs. ethylenebisdithiocarbamates).[17]
LOD	0.01 - 0.06 mg/kg	Good sensitivity, though generally less than MS-based methods.
LOQ	0.04 - 0.11 mg/kg	Suitable for many applications, with LOQs reported in the low µg/L range for water samples.
Linearity (R²)	> 0.99	The method shows excellent linearity over defined concentration ranges.[17]
Accuracy (% Recovery)	70 - 105%	Good recoveries are achievable in various food and environmental matrices.[6][17]
Precision (RSD)	< 14%	Demonstrates reliable repeatability for routine analysis.[6]

This is the state-of-the-art method, offering unparalleled sensitivity and specificity for the analysis of methyl dimethyldithiocarbamate and other DTC derivatives.

Causality Behind Experimental Choices:

• Why LC-MS/MS? The combination of liquid chromatography for physical separation and tandem mass spectrometry for detection provides the highest degree of analytical certainty. It can detect and quantify analytes at ultra-trace levels, even in highly complex matrices like fruits, vegetables, and beverages.[19][20]

• Why Modified QuEChERS? The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) sample preparation method is highly efficient. For DTC analysis, it is often modified to include stabilizing agents and a derivatization step, allowing for rapid extraction and cleanup in a single tube.[15]

• Why Electrospray Ionization (ESI)? ESI is a soft ionization technique ideal for polar to moderately polar molecules like DTC derivatives, efficiently generating protonated molecular ions for MS analysis.

• Why Multiple Reaction Monitoring (MRM)? This is the key to the power of tandem MS. In the first quadrupole, a specific precursor ion (e.g., the molecular ion of methyl dimethyldithiocarbamate) is selected. This ion is then fragmented, and in the third quadrupole, only a specific, characteristic product ion is monitored. This precursor-to-product transition is unique to the analyte, effectively filtering out all chemical noise from the matrix and providing exceptional specificity and low detection limits.[19]

Experimental Protocol: Modified QuEChERS and LC-MS/MS

• Extraction & Derivatization: Homogenize 1 g of sample in water. Add NaHCO₃ (to create soluble sodium salts) and a derivatizing agent like dimethyl sulfate, followed by acetonitrile.[15]

• QuEChERS Cleanup: Add QuEChERS salts (e.g., MgSO₄, NaCl) to the tube, vortex, and centrifuge. This step partitions the derivatized analytes into the acetonitrile layer and removes interferences.[15]

• Final Preparation: Take the supernatant (acetonitrile layer), filter, and dilute as needed for injection.

• LC-MS/MS Analysis:

  • Column: UPLC BEH C18 column (e.g., 100 x 2.1 mm, 1.7 µm).[15]

  • Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile.[15]

  • Ionization: ESI in positive mode.

  • Detection: Tandem mass spectrometer operating in MRM mode. Specific precursor/product ion transitions for each DTC derivative are monitored.

• Quantification: Quantify using a matrix-matched calibration curve to compensate for any matrix effects (ion suppression or enhancement).

Workflow: LC-MS/MS Analysis via Modified QuEChERS

Caption: Workflow for ultra-sensitive DTC analysis using LC-MS/MS.

Performance Characteristics: LC-MS/MS Method

Parameter	Typical Performance	Rationale / Source
Specificity	Very High	MRM transitions are unique chemical fingerprints, providing the highest possible confidence in analyte identification, even in complex matrices.[19]
LOD	0.03 - 0.06 µg/L	Extremely low detection limits are the hallmark of this technique.
LOQ	0.05 - 0.21 µg/L	Allows for quantification at ultra-trace levels, far below regulatory limits.[21]
Linearity (R²)	> 0.999	Excellent linearity is consistently achieved.[12]
Accuracy (% Recovery)	90 - 110%	Highly accurate and precise, often with recoveries very close to 100%.[21]
Precision (RSD)	< 10%	Superior precision due to the stability of the system and the specificity of detection.

At-a-Glance Comparison and Recommendations

The choice of an analytical method is always a balance between the required performance and available resources. This table summarizes the key differentiators to guide your decision-making process.

Feature	GC-MS (Indirect)	HPLC-UV (Derivative)	LC-MS/MS (Derivative)
Specificity	Low (Total CS₂)	High (Specific Derivative)	Very High (MRM Confirmation)
Sensitivity (LOQ)	Good (0.05 mg/kg)	Moderate (~0.1 mg/kg)	Excellent (<0.001 mg/kg)
Primary Application	Regulatory compliance for "total DTCs"	Routine specific quantification	Trace-level specific quantification, research, complex matrices
Sample Throughput	Moderate (long hydrolysis step)	Moderate (multi-step derivatization)	High (fast QuEChERS & UPLC)
Instrument Cost	Moderate	Low	High
Expertise Required	Moderate	Moderate	High

Expert Recommendations:

• For Regulatory Compliance: If your objective is to measure total dithiocarbamate residues against established maximum residue levels (MRLs), which are often expressed in terms of CS₂, the GC-MS method is the well-established, validated, and defensible choice.[2][3]

• For Specific Compound Quantification on a Budget: When you need to distinguish between different classes of DTCs but operate within budget constraints, the HPLC-UV method following derivatization is a robust and reliable option. It provides the necessary specificity for many research and quality control applications.

• For Maximum Sensitivity and Specificity: For applications demanding the highest sensitivity, such as trace-level environmental monitoring, metabolite studies, or analysis in extremely complex food matrices, LC-MS/MS is unequivocally the superior technology. Its ability to provide unambiguous identification and quantification at parts-per-billion (ppb) levels is unmatched.[19][21]

References

• Method validation and analysis of nine dithiocarbamates in fruits and vegetables by LC-MS/MS. PubMed, National Center for Biotechnology Information.[Link]

• Determination of dithiocarbamate fungicide residues by liquid chromatography/mass spectrometry and stable isotope dilution assay. PubMed, National Center for Biotechnology Information.[Link]

• Key ICH Method Validation Parameters to Know. Altabrisa Group.[Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.[Link]

• ICH Q2(R1) Analytical Method Validation. Scribd.[Link]

• Analytical Methods for Dithiocarbamate Detection. Encyclopedia.pub.[Link]

• (PDF) Method validation and analysis of nine dithiocarbamates in fruits and vegetables by LC-MS/MS. ResearchGate.[Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation.[Link]

• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. MDPI.[Link]

• Analytical Method for Dithiocarbamates (Agricultural, Animal and Fishery Products). Japan Food Chemical Research Foundation.[Link]

• Analysis of Dithiocarbamate Pesticides in Tea Using GC/MS/MS. Agilent.[Link]

• A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry. National Institutes of Health (NIH).[Link]

• Method 630: The Determination of Dithiocarbamate Pesticides in Municipal and Industrial Wastewater. U.S. Environmental Protection Agency (EPA).[Link]

• ICH Q2 Analytical Method Validation. SlideShare.[Link]

• Method 630.1: The Determination of Dithiocarbamates Pesticides in Municipal and Industrial Wastewater. U.S. Environmental Protection Agency (EPA).[Link]

• Determination of N,N-dimethyldithiocarbamate in wastewater using pre-column derivatization and high-performance liquid chromatography. ResearchGate.[Link]

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A Comparative Guide to Dithiocarbamate and Triazole Fungicides for Researchers and Agrochemical Professionals

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Abstract

In the global imperative to ensure food security, fungicides are indispensable tools in modern agriculture. This guide provides a detailed comparative analysis of two leading classes of fungicides: dithiocarbamates and triazoles. We will explore their distinct mechanisms of action, evaluate their spectrum of activity, and discuss critical considerations such as resistance management and environmental impact. This publication is intended to serve as a technical resource for researchers, scientists, and drug development professionals, offering objective, data-supported insights to inform strategic decision-making in the field of plant pathology and crop protection.

Mechanism of Action: A Fundamental Divergence

The primary distinction between dithiocarbamate and triazole fungicides lies in their biochemical targets within fungal cells. This difference in their mode of action is the foundation for their respective characteristics and applications.

Dithiocarbamates: Multi-Site Inhibition

Dithiocarbamates are classified by the Fungicide Resistance Action Committee (FRAC) under code M3, signifying a multi-site mode of action.[1] These compounds, which include widely used fungicides like mancozeb, function by reacting with and inactivating the sulfhydryl groups of amino acids and enzymes within fungal cells.[1] This broad-based disruption affects numerous metabolic processes, including lipid metabolism, respiration, and the production of adenosine triphosphate (ATP).[1] By attacking multiple biochemical pathways simultaneously, dithiocarbamates present a formidable challenge to the development of resistance in fungal populations.[2][3]

Caption: Dithiocarbamate multi-site mechanism of action.

Triazoles: Specific, Targeted Inhibition

In contrast, triazole fungicides are categorized under FRAC Group 3 and operate with a highly specific, single-site mode of action.[4] They function as demethylation inhibitors (DMIs), targeting the enzyme lanosterol 14α-demethylase, which is essential for the biosynthesis of ergosterol.[5][6] Ergosterol is a critical component of fungal cell membranes, and its inhibition leads to membrane dysfunction and ultimately, the death of the fungal cell.[5][7] This targeted approach provides high efficacy but also carries an inherent risk of resistance development through mutations at the target site.[8]

Caption: Triazole single-site mechanism of action.

Spectrum of Activity and Performance

The differing modes of action of these two fungicide classes directly correlate with their spectrum of activity and performance against various fungal pathogens.

Dithiocarbamates: Broad-Spectrum Protection

Dithiocarbamates, such as mancozeb, are renowned for their broad-spectrum activity, controlling a wide array of fungal diseases across numerous crops, including fruits, vegetables, nuts, and field crops.[1][9] They are effective against diseases like potato blight, leaf spot, scab, and rust.[3] Their non-systemic, contact nature means they form a protective barrier on the plant surface, preventing spore germination.[10]

Triazoles: Systemic and Targeted Control

Triazole fungicides, like tebuconazole, also offer broad-spectrum control but are particularly effective against Ascomycetes, Basidiomycetes, and Deuteromycetes.[4][11] They are highly effective against diseases such as powdery mildew, rusts, and various leaf spots.[4][12] A key advantage of triazoles is their systemic activity, allowing them to be absorbed and translocated within the plant, providing both preventative and curative control.[4][6]

Comparative Efficacy Data

The following table provides a representative comparison of the efficacy of a dithiocarbamate (mancozeb) and a triazole (tebuconazole) fungicide against common fungal pathogens.

Fungicide	Target Pathogen	Crop	Disease Control (%)	Yield (t/ha)	Reference
Untreated Control	Puccinia triticina (Leaf Rust)	Wheat	0	4.5	Fictionalized Data
Mancozeb	Puccinia triticina (Leaf Rust)	Wheat	75	6.2	Fictionalized Data
Tebuconazole	Puccinia triticina (Leaf Rust)	Wheat	95	7.8	Fictionalized Data
Untreated Control	Alternaria solani (Early Blight)	Tomato	0	30	Fictionalized Data
Mancozeb	Alternaria solani (Early Blight)	Tomato	90	55	Fictionalized Data
Tebuconazole	Alternaria solani (Early Blight)	Tomato	80	50	Fictionalized Data

Note: This data is for illustrative purposes and actual performance may vary.

Experimental Protocols for Efficacy Assessment

Standardized protocols are crucial for the accurate evaluation of fungicide efficacy.

In Vitro: Mycelial Growth Inhibition Assay

This assay quantifies the direct impact of a fungicide on fungal growth.

Methodology:

• Media Preparation: Prepare a series of potato dextrose agar (PDA) plates amended with varying concentrations of the test fungicide.

• Inoculation: Place a mycelial plug from an actively growing culture of the target fungus onto the center of each plate.

• Incubation: Incubate the plates at an optimal temperature for the fungus.

• Data Collection: Measure the radial growth of the fungal colony over time.

• Analysis: Calculate the EC50 value (the concentration of fungicide that inhibits fungal growth by 50%).

In Vivo: Protective and Curative Assays

These assays assess the fungicide's performance on living plant tissue.

Methodology:

• Plant Cultivation: Grow susceptible host plants to a suitable developmental stage.

• Fungicide Application: Apply the fungicide at the recommended rate. For protective assays, apply before inoculation. For curative assays, apply after inoculation.

• Inoculation: Inoculate the plants with a spore suspension of the target pathogen.

• Incubation: Maintain the plants in a controlled environment conducive to disease development.

• Disease Assessment: Evaluate disease severity based on a standardized rating scale.

Resistance Management: A Critical Consideration

The potential for fungicide resistance is a major concern in modern agriculture.

Dithiocarbamates: Low Resistance Risk

Due to their multi-site mode of action, dithiocarbamates have a low risk of resistance development.[1][3] They are a valuable tool in resistance management programs and are often used in tank mixes or rotation with single-site fungicides.[2]

Triazoles: Higher Resistance Risk

The single-site action of triazoles makes them more susceptible to resistance.[8] To mitigate this risk, it is crucial to adhere to resistance management strategies, such as rotating with fungicides from different FRAC groups and avoiding consecutive applications.[13][14]

Environmental and Toxicological Profile

Dithiocarbamates

While effective, some dithiocarbamates have faced regulatory scrutiny due to concerns about their metabolites, such as ethylenethiourea (ETU), which has been classified as a probable human carcinogen.[1][15] They are also known to be rapidly degraded in the environment.[3][16]

Triazoles

Triazoles generally have a more favorable toxicological profile.[12] However, concerns exist regarding their persistence in the environment and the potential for some compounds to contaminate ground and surface water.[5][17] There is also evidence suggesting a link between the agricultural use of triazoles and the emergence of resistance in human fungal pathogens.[18][19]

Conclusion

Dithiocarbamate and triazole fungicides are both vital components of modern disease management strategies, each with a distinct set of advantages and disadvantages. Dithiocarbamates offer broad-spectrum, contact protection with a low risk of resistance, making them ideal for preventative and resistance management applications. Triazoles provide systemic, curative, and preventative control with high efficacy against specific pathogens, but require careful stewardship to manage resistance. The optimal choice and use of these fungicides depend on a comprehensive understanding of the target pathogen, crop, environmental conditions, and the need for sustainable, long-term disease control.

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A Comparative Guide to the Efficacy of Methyl Dimethyldithiocarbamate Versus Alternative Agricultural Fungicides

This guide provides an in-depth, objective comparison of the field performance of methyl dimethyldithiocarbamate, a widely used soil fumigant, against other classes of agricultural fungicides. We will delve into the mechanistic underpinnings, spectrum of activity, and critical application parameters that dictate efficacy. The content herein is synthesized from peer-reviewed literature and established agricultural extension protocols to provide researchers, scientists, and crop protection professionals with a robust framework for informed decision-making.

Section 1: An In-depth Profile of Methyl Dimethyldithiocarbamate

Methyl dimethyldithiocarbamate is most commonly formulated and applied as its water-soluble salt, metam sodium.[1][2] It is a pre-plant, broad-spectrum soil fumigant that has been a cornerstone of agriculture since the 1950s for its ability to simultaneously control a wide array of soil-borne pests, including fungi, nematodes, insects, and weed seeds.[2][3][4] In the United States alone, its annual use has been estimated at over 50 million pounds, highlighting its significance in high-value crop production.[1][4]

Chemical Properties and Mechanism of Action

Metam sodium itself is not the active biocidal agent. Its efficacy is derived from its decomposition in moist soil into the highly volatile and reactive compound, methyl isothiocyanate (MITC) .[1][2][5] This conversion is a critical step that dictates the compound's performance.

The mechanism is as follows:

• Application: Metam sodium, typically an aqueous solution, is applied to the soil via shank injection, drip irrigation, or drenching.[1][5]

• Hydrolysis: In the presence of soil moisture, metam sodium hydrolyzes to form MITC.[6] Other byproducts can include carbon disulfide and hydrogen sulfide.[1][4]

• Fumigation: The gaseous MITC moves through the soil pores, a process heavily influenced by soil moisture, temperature, and texture.[5][7][8]

• Biocidal Activity: MITC is a potent, non-selective biocide. It acts as a multi-site inhibitor, reacting with and inactivating essential proteins and enzymes containing sulfhydryl groups within target organisms.[5] This disruption of cellular processes leads to rapid cell death.

Caption: Decomposition of Metam Sodium to its active biocidal agent, MITC.

Spectrum of Activity and Critical Efficacy Factors

Metam sodium is valued for its broad-spectrum control.[1][5] It is not a selective fungicide but a general soil sterilant active against fungi (Fusarium, Pythium, Rhizoctonia, Verticillium), nematodes, germinating weed seeds, and soil insects.[9]

However, its efficacy is not guaranteed and hinges on several critical factors:

• Soil Moisture: Optimal soil moisture is paramount. It is required for the conversion to MITC and for the target pests to be actively respiring, which makes them more susceptible.[8]

• Soil Temperature: Ideal soil temperatures for application range between 40–80°F (4-27°C).[1]

• Placement and Mobility: MITC, the active ingredient, has low vapor pressure and limited mobility in the soil.[8][10] Therefore, precision placement of metam sodium into the zone of the target pest is crucial for effective control.[8][10] Unlike more volatile fumigants, it does not move widely or deeply on its own and must be distributed with water or mechanical incorporation.[7]

• Soil Tilth: Well-prepared soil free of large clods ensures more uniform movement of the fumigant gas.

Section 2: Comparative Analysis with Alternative Fungicides

While effective, metam sodium's non-selective nature and classification as a restricted-use pesticide necessitate consideration of alternatives.[1][3] The choice of fungicide is dictated by the target pathogen, crop, application timing (pre-plant vs. in-season), and the need for systemic versus contact activity. We will compare metam sodium to three distinct classes of fungicides: another soil fumigant (Chloropicrin) and two systemic, single-site inhibitors (Azoxystrobin and Propiconazole).

Feature	Methyl Dimethyldithiocarbamate (Metam Sodium)	Chloropicrin	Azoxystrobin (Strobilurin)	Propiconazole (Triazole)
Type	Soil Fumigant (Pre-plant)	Soil Fumigant (Pre-plant)	Systemic Fungicide (Foliar/Soil)	Systemic Fungicide (Foliar)
Mechanism	Multi-site inhibitor (via MITC decomposition)[5]	Unknown, likely multi-site[11]	Quinone outside Inhibitor (QoI); inhibits mitochondrial respiration at Complex III[12]	Demethylation Inhibitor (DMI); inhibits ergosterol biosynthesis in the cell membrane[13][14]
Spectrum	Very Broad: Fungi, nematodes, weeds, insects[1][9]	Broad: Fungi, some nematodes & insects; limited on weeds[11][15]	Broad: Ascomycetes, Basidiomycetes, Deuteromycetes, Oomycetes[12][16]	Broad: Ascomycetes, Basidiomycetes, Deuteromycetes[14][17]
Mobility	Low (as MITC); requires water/mechanical movement[7][8]	High (gas); rapid diffusion[18]	Systemic (xylem-mobile) & translaminar[12][16]	Systemic (xylem-mobile)[13][14]
Resistance Risk	Low (Multi-site action)	Low (Multi-site action)	High (Single-site action)[19]	Medium (Single-site action)[20]

Chloropicrin: A Comparative Fumigant

Chloropicrin is a broad-spectrum fumigant highly effective against soil-borne fungal pathogens and some nematodes.[15][21] Unlike metam sodium, it has limited efficacy against weed seeds.[15] Its primary advantage is its high volatility, allowing it to diffuse rapidly through soil air spaces without the need for water as a carrier.[18] Research has shown chloropicrin to be highly effective in reducing fungal pathogens like Verticillium wilt.[15] In one study, chloropicrin-treated plots had a Verticillium infection rate of just 4.5% compared to 29.7% in untreated plots.[15] It is often used in combination with other fumigants, such as 1,3-dichloropropene, to broaden the spectrum of control.[22][23]

Azoxystrobin: A Systemic Strobilurin Fungicide

Azoxystrobin represents a modern class of systemic fungicides with a highly specific, single-site mode of action.[16][19] It inhibits fungal respiration, effectively halting energy production.[12][24] Its key advantages are its systemic and translaminar activity, meaning it is absorbed by the plant and transported through the xylem to protect both existing and new growth.[12][16] This makes it suitable for in-season foliar applications to provide both preventative and curative control against a wide range of diseases like powdery mildews, downy mildews, and leaf spots.[19][24] However, its single-site mode of action carries a high risk for the development of fungicide resistance, making it crucial to use in rotation with other fungicide classes.[19]

Propiconazole: A Systemic Triazole Fungicide

Propiconazole is another systemic fungicide but with a different single-site mechanism. It belongs to the triazole class and works by inhibiting the biosynthesis of ergosterol, a critical component of the fungal cell membrane.[13][14] This disruption leads to membrane instability and fungal death.[13] Like azoxystrobin, it is absorbed by the plant and moves systemically, providing protective and curative action against a broad spectrum of diseases, particularly rusts, powdery mildews, and leaf spots.[14][17] The risk of resistance development is considered medium but still necessitates careful management through rotation and tank-mixing.[20][25]

Section 3: Experimental Protocols for Efficacy Evaluation

Trustworthy evaluation of fungicide efficacy relies on standardized, repeatable protocols. The choice of methodology is determined by the research question, whether it's a preliminary screening of a compound's intrinsic activity or a field-scale validation of its performance under real-world conditions.

Protocol: In Vitro Mycelial Growth Inhibition Assay

This protocol is a foundational method for determining the direct inhibitory effect of a fungicide on a target fungal pathogen. It is a self-validating system as it includes both negative and positive controls.

Objective: To determine the EC₅₀ (Effective Concentration to inhibit growth by 50%) of a test fungicide against a target fungus.

Methodology:

• Media Preparation: Prepare potato dextrose agar (PDA) and amend with a range of fungicide concentrations (e.g., 0, 0.1, 1, 10, 100 µg/mL) after autoclaving and cooling to ~50°C. A solvent control (e.g., DMSO) must be included if the fungicide is not water-soluble.

• Plating: Dispense the amended PDA into sterile 90 mm Petri dishes.

• Inoculation: Place a 5 mm mycelial plug, taken from the leading edge of an actively growing culture of the target fungus, in the center of each plate.

• Incubation: Incubate the plates at the optimal temperature for the fungus (e.g., 25°C) in the dark.

• Data Collection: Measure the colony diameter in two perpendicular directions daily until the mycelium in the negative control plate reaches the edge of the dish.

• Analysis: Calculate the percentage of mycelial growth inhibition relative to the negative control for each concentration. Use probit analysis to determine the EC₅₀ value.

Caption: Workflow for an in-vitro mycelial growth inhibition assay.

Protocol: Field Efficacy Trial for Soil Fumigants

This protocol outlines a robust design for evaluating the field performance of pre-plant soil fumigants like metam sodium.

Objective: To compare the efficacy of different soil fumigant treatments on disease incidence and crop yield.

Methodology:

• Site Selection & Preparation: Choose a field with a known history of the target soil-borne disease. Prepare the field to standard commercial practice, ensuring good soil tilth.

• Experimental Design: Use a Randomized Complete Block Design (RCBD) with at least four replications. Treatments should include an untreated control, metam sodium at a standard rate, and alternative fumigants (e.g., chloropicrin).

• Application: Apply the fumigants according to label specifications. For metam sodium, ensure proper soil moisture and apply via shank injection or through the drip irrigation system.[1] For chloropicrin, use shank injection. Tarp the plots immediately after application if required by the label.

• Planting: Observe the required plant-back interval to ensure fumigant dissipation before planting the crop.

• Data Collection:

  • Disease Incidence/Severity: Assess the percentage of plants showing disease symptoms at multiple time points during the growing season.

  • Crop Vigor: Rate plant growth and health on a standardized scale.

  • Yield: At harvest, measure the marketable yield from the center rows of each plot to avoid edge effects.

• Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and a means separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

Conclusion

Methyl dimethyldithiocarbamate (metam sodium) remains a powerful and economically important tool in agriculture due to its broad-spectrum activity as a pre-plant soil fumigant. Its primary strengths are its wide range of control and low risk of resistance development. However, its efficacy is critically dependent on precise application and optimal soil conditions, and its non-selective nature requires careful management.

In comparison, alternative soil fumigants like chloropicrin offer different physical properties, such as higher volatility, which may be advantageous in certain soil types. Systemic fungicides like azoxystrobin and propiconazole offer a completely different paradigm of control. They are highly selective, can be applied in-season to protect growing crops, and offer curative activity. Their significant drawback is the single-site mode of action, which makes resistance management a primary concern.

The selection of an appropriate fungicide is not a one-size-fits-all decision. It requires a holistic, integrated approach that considers the specific pathosystem, crop production cycle, environmental factors, and long-term sustainability goals of resistance management.

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A Technical Guide to Investigating Dithiocarbamate Antibody Cross-Reactivity in Immunoassays

For researchers, clinical scientists, and drug development professionals, the specificity of an immunoassay is paramount. An antibody's ability to distinguish between its target analyte and other structurally similar molecules is the bedrock of reliable quantification. This guide delves into the critical, yet often overlooked, issue of dithiocarbamate antibody cross-reactivity. While immunoassays for dithiocarbamates, a class of fungicides and industrial chemicals, are not as widespread as those for other analytes, their development and use necessitate a thorough understanding of potential cross-reactivity. Furthermore, the structural motifs present in dithiocarbamates may lead to unforeseen interference in immunoassays for other compounds.

The Chemical Basis of Dithiocarbamate Antibody Recognition and Potential Cross-Reactivity

Dithiocarbamates are characterized by the presence of a dithiocarbamate functional group (>N-C(=S)-S-).[1] When generating antibodies against these small molecules (haptens), the immune system recognizes specific structural features, or epitopes. The specificity of the resulting antibodies is dictated by how uniquely these epitopes are presented.

The core dithiocarbamate moiety is the primary antigenic determinant. However, the substituents on the nitrogen atom and the nature of the overall molecule (e.g., whether it's a salt or a thiuram disulfide) also play a crucial role in antibody recognition. Cross-reactivity can occur when an antibody raised against one dithiocarbamate binds to another dithiocarbamate or to a different compound that shares similar structural features.[2]

Structural Comparison of Dithiocarbamates

The subtle differences between various dithiocarbamates can lead to varying degrees of cross-reactivity. Understanding these structural nuances is the first step in predicting and testing for potential interference.

Dithiocarbamate	Chemical Structure	Key Structural Features
Thiram	A thiuram disulfide, essentially a dimer of dimethyldithiocarbamate. The disulfide bond is a key feature.
Ziram	A zinc salt of dimethyldithiocarbamate. The presence of the zinc ion and the dimethyldithiocarbamate ligand are defining characteristics.
Ferbam	An iron(III) salt of dimethyldithiocarbamate. Similar to ziram but with a different metal ion.
Disulfiram	A thiuram disulfide similar to thiram, but with diethyl substituents instead of dimethyl. Used as a medication to treat alcoholism.

Table 1: Structural comparison of common dithiocarbamates.

The potential for cross-reactivity between these compounds is high due to the shared dimethyldithiocarbamate or diethyldithiocarbamate core. For instance, an antibody generated against thiram might also recognize disulfiram due to the similar thiuram disulfide structure.

Potential Cross-Reactants: A Broader Perspective

Beyond the dithiocarbamate family, other compounds containing sulfur and nitrogen in close proximity may also exhibit cross-reactivity. Researchers should consider the following classes of compounds when validating a dithiocarbamate immunoassay or when troubleshooting unexpected results in other immunoassays.

Compound Class	General Structure	Rationale for Potential Cross-Reactivity
Thiocarbamates	Contains a similar N-C=S or N-C=O-S backbone, which could be recognized by antibodies raised against dithiocarbamates.
Thioureas	The N-C(=S)-N structure shares the thiocarbonyl group, which can be a key part of the epitope.[3]
Sulfur-containing Drugs	Varies	Drugs containing moieties like thiazolidinediones or other sulfur-containing heterocycles could potentially interact with dithiocarbamate antibodies.[4]

Table 2: Structurally similar compound classes with potential for cross-reactivity.

Experimental Workflow for Assessing Cross-Reactivity

A systematic approach is essential for validating the specificity of a dithiocarbamate immunoassay. The following workflow, based on a competitive ELISA format, provides a robust framework for assessing cross-reactivity.

Caption: Workflow for assessing dithiocarbamate antibody cross-reactivity using a competitive ELISA.

Detailed Protocol for Cross-Reactivity Assessment

This protocol outlines the steps for a competitive indirect ELISA to determine the percentage of cross-reactivity of potentially interfering compounds.[5]

Materials:

• High-binding 96-well microplate

• Coating antigen (hapten-protein conjugate)

• Primary antibody (specific for the target dithiocarbamate)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG)

• Target dithiocarbamate standard

• Potentially cross-reacting compounds

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 5% non-fat dry milk in PBS)

• Assay buffer (e.g., PBS with 1% BSA)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2 M H₂SO₄)

• Microplate reader

Procedure:

• Plate Coating:

  • Dilute the coating antigen to an optimal concentration (e.g., 1-10 µg/mL) in coating buffer.

  • Add 100 µL of the diluted coating antigen to each well of the microplate.

  • Incubate overnight at 4°C.

• Washing and Blocking:

  • Wash the plate three times with 200 µL of wash buffer per well.

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

• Competitive Reaction:

  • Wash the plate three times with wash buffer.

  • Prepare serial dilutions of the target dithiocarbamate standard and each potentially cross-reacting compound in assay buffer.

  • Add 50 µL of each standard or test compound dilution to the appropriate wells.

  • Add 50 µL of the diluted primary antibody to each well.

  • Incubate for 1-2 hours at room temperature.

• Secondary Antibody Incubation:

  • Wash the plate three times with wash buffer.

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

• Signal Development and Measurement:

  • Wash the plate five times with wash buffer.

  • Add 100 µL of the substrate solution to each well.

  • Incubate in the dark for 15-30 minutes, or until sufficient color has developed.

  • Add 50 µL of stop solution to each well.

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

Data Analysis:

• Generate Standard and Inhibition Curves: Plot the absorbance values against the logarithm of the concentration for the target dithiocarbamate standard and each test compound.

• Calculate IC50 Values: Determine the concentration of the standard and each test compound that causes 50% inhibition of the maximum signal (IC50).

• Calculate Percent Cross-Reactivity: Use the following formula to calculate the percent cross-reactivity for each test compound:[6]

  % Cross-Reactivity = (IC50 of Target Dithiocarbamate / IC50 of Test Compound) x 100

Interpreting the Results: A Guide to Decision Making

The calculated percent cross-reactivity provides a quantitative measure of the antibody's specificity.

% Cross-Reactivity	Interpretation	Implication
> 10%	High	The antibody has significant affinity for the test compound, which could lead to false-positive results or over-quantification.
1-10%	Moderate	The antibody has some affinity for the test compound. The impact on the assay will depend on the expected concentration of the interfering substance in the samples.
< 1%	Low/Negligible	The antibody is highly specific for the target analyte, and interference from the test compound is unlikely.

Table 3: Interpretation of cross-reactivity data.

Caption: Decision tree for interpreting cross-reactivity results.

Conclusion

The potential for cross-reactivity of dithiocarbamate antibodies in immunoassays is a critical consideration for any researcher working with these compounds or in fields where they may be present as contaminants. A thorough understanding of the structural similarities between dithiocarbamates and other molecules, coupled with a rigorous and systematic validation protocol, is essential for ensuring the accuracy and reliability of immunoassay data. By implementing the comparative analyses and experimental workflows detailed in this guide, scientists can confidently assess the specificity of their dithiocarbamate immunoassays, thereby upholding the principles of scientific integrity and generating trustworthy results.

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A Senior Application Scientist's Guide to Evaluating Dimethyldithiocarbamate as a Novel Antimicrobial for Poultry Health

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pressing Need for Novel Antimicrobial Solutions in Poultry Production

The global poultry industry faces an ongoing challenge in controlling bacterial pathogens such as Salmonella, Campylobacter, Avian Pathogenic Escherichia coli (APEC), and Clostridium perfringens. These pathogens not only cause significant economic losses due to disease and reduced productivity but also pose a considerable public health risk.[1][2] For decades, antibiotics have been a primary tool for disease prevention and control. However, the rise of antimicrobial resistance has rendered many of these conventional treatments less effective and has led to increasing regulatory and consumer pressure to reduce their use in livestock.[3][4] This has spurred a critical search for innovative and effective alternatives.

This guide explores the potential of dimethyldithiocarbamate (DMDTC) as one such alternative. While dithiocarbamates are known for their antimicrobial properties, a significant gap in the scientific literature exists regarding the specific efficacy of DMDTC against key poultry pathogens. This document serves as a comprehensive guide for researchers to systematically evaluate the antimicrobial potential of DMDTC. We will delve into the theoretical antimicrobial mechanism of dithiocarbamates, provide a detailed experimental framework for determining its efficacy, and compare its potential against well-documented antibiotic alternatives: probiotics and essential oils. Furthermore, we will address the critical aspect of safety by reviewing the known toxicological effects of dithiocarbamates in avian species.

The Theoretical Antimicrobial Mechanism of Dithiocarbamates

Dithiocarbamates are a class of organosulfur compounds that have been utilized in various applications, including as fungicides in agriculture.[5][6] Their antimicrobial activity is multifaceted and often involves their ability to chelate metal ions and interact with thiol groups in proteins.[5][6] One of the key proposed mechanisms is their role as ionophores, transporting divalent metal ions like copper and zinc across bacterial cell membranes. This influx disrupts the delicate intracellular balance of these metals, leading to toxicity and cell death. Additionally, dithiocarbamates can inhibit crucial enzymes, such as carbonic anhydrase and metallo-beta-lactamases, by binding to their metal cofactors or cysteine residues, thereby crippling essential metabolic processes and neutralizing resistance mechanisms in bacteria.[5][6]

Caption: Proposed antimicrobial mechanism of Dimethyldithiocarbamate (DMDTC).

A Standardized Framework for Efficacy Evaluation: The Minimum Inhibitory Concentration (MIC) Assay

To ascertain the antimicrobial efficacy of DMDTC against poultry pathogens, a standardized and reproducible method is essential. The broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) is a gold-standard technique. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) for veterinary pathogens.[7][8][9][10][11]

Experimental Protocol: Broth Microdilution MIC Assay for Poultry Pathogens

1. Preparation of Bacterial Inoculum: a. From a pure overnight culture of the target poultry pathogen (e.g., Salmonella enterica, Campylobacter jejuni, APEC, Clostridium perfringens) on an appropriate agar plate, select 3-4 well-isolated colonies. b. Suspend the colonies in a sterile saline solution. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. A nephelometer should be used for accurate standardization.[12] d. Further dilute the standardized suspension in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve the final desired inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

2. Preparation of DMDTC Dilutions: a. Prepare a stock solution of DMDTC in a suitable solvent. b. Perform serial two-fold dilutions of the DMDTC stock solution in CAMHB in a 96-well microtiter plate to achieve the desired concentration range for testing.

3. Inoculation and Incubation: a. Inoculate each well of the microtiter plate containing the DMDTC dilutions with the prepared bacterial suspension. b. Include a positive control well (broth with inoculum, no DMDTC) and a negative control well (broth only). c. Incubate the plates at 35 ± 2°C for 16-20 hours. For Campylobacter species, incubation should be under microaerophilic conditions.

4. Determination of MIC: a. After incubation, visually inspect the microtiter plates for turbidity. b. The MIC is the lowest concentration of DMDTC at which there is no visible bacterial growth.[12]

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) Assay.

Comparative Landscape: Established Non-Antibiotic Alternatives

While data on DMDTC is forthcoming, the poultry industry has seen significant research and application of other non-antibiotic alternatives. Probiotics and essential oils are two of the most prominent categories.

Probiotics: Modulating the Gut Microbiome for Pathogen Control

Probiotics are live microorganisms that, when administered in adequate amounts, confer a health benefit on the host.[1][13][14] Their mechanisms of action against poultry pathogens are diverse and include competitive exclusion, production of antimicrobial substances, and modulation of the host immune system.[15][16]

• Salmonella : Strains of Lactobacillus and Bifidobacterium have been shown to reduce Salmonella colonization in the gut of chickens.[13][15][17] For instance, Lacticaseibacillus rhamnosus GG has demonstrated the ability to significantly reduce Salmonella Typhimurium load in chickens.[13]

• Campylobacter : Certain probiotic formulations have been shown to reduce Campylobacter jejuni colonization in broilers.[18]

• Clostridium perfringens : Probiotics can help control the proliferation of C. perfringens, the causative agent of necrotic enteritis, by creating a less favorable gut environment for this pathogen.[14][19]

Essential Oils: Phytochemicals with Potent Antimicrobial Activity

Essential oils are volatile compounds extracted from plants that have demonstrated broad-spectrum antimicrobial properties. Their lipophilic nature allows them to disrupt the cell membranes of bacteria, leading to leakage of cellular contents and cell death.

• Salmonella and APEC : Compounds like cinnamaldehyde (from cinnamon) and thymol and carvacrol (from oregano and thyme) have shown efficacy in reducing the populations of Salmonella and pathogenic E. coli.

• Campylobacter : The application of certain essential oils has been associated with a reduction in Campylobacter loads in broilers.

• Clostridium perfringens : Essential oils can help mitigate the impact of necrotic enteritis by inhibiting the growth of C. perfringens.[19]

Alternative	Key Pathogens Targeted	Mechanism of Action	Reported Efficacy in Poultry
Dimethyldithiocarbamate (DMDTC)	Data not available for specific poultry pathogens	Metal chelation, ionophore activity, enzyme inhibition	Theoretical, requires experimental validation
Probiotics (Lactobacillus, Bifidobacterium, Bacillus spp.)	Salmonella spp., Campylobacter spp., Clostridium perfringens, Pathogenic E. coli	Competitive exclusion, production of antimicrobial compounds, immune modulation	Reduction in pathogen colonization and shedding, improved gut health.[13][15][16][17][18][19]
Essential Oils (e.g., from Oregano, Thyme, Cinnamon)	Salmonella spp., Campylobacter spp., Clostridium perfringens, Pathogenic E. coli	Disruption of bacterial cell membranes, enzyme inhibition	Reduction in pathogen loads, improved gut integrity, antioxidant effects.[19]

Safety and Toxicological Profile of Dithiocarbamates in Poultry

A critical aspect of evaluating any new compound for use in food-producing animals is its safety profile. Studies on dithiocarbamates in poultry have revealed potential toxicological effects. Notably, some dithiocarbamates, including thiram (tetramethylthiuram disulfide), a related compound to DMDTC, have been shown to induce tibial dyschondroplasia (TD) in chickens.[20][21][22][23] TD is a skeletal abnormality that affects the growth plates of long bones, leading to lameness. The induction of TD appears to be dose-dependent.[23] Furthermore, embryotoxicity has been observed with some dithiocarbamate compounds in chicken embryos.[24][25] These findings underscore the importance of conducting thorough toxicological studies to determine a safe and effective dose range for DMDTC in poultry.

In-Vivo Efficacy and Pharmacokinetics: The Path to Practical Application

While in-vitro data such as MIC values are crucial for initial screening, the ultimate confirmation of efficacy requires in-vivo studies in the target species. Such studies are necessary to understand the pharmacokinetics (absorption, distribution, metabolism, and excretion) and pharmacodynamics of DMDTC in chickens.[26][27][28][29][30][31] An ideal antimicrobial agent should reach the site of infection at a concentration sufficient to inhibit or kill the target pathogens without causing adverse effects to the host. To date, there is a lack of published data on the pharmacokinetics of DMDTC in avian species.

Conclusion and Future Directions

Dimethyldithiocarbamate presents a theoretically plausible new antimicrobial agent for the poultry industry, based on the known mechanisms of dithiocarbamates. However, there is a clear and urgent need for foundational research to validate its efficacy and safety in the context of poultry production. The experimental framework provided in this guide offers a systematic approach for researchers to generate the necessary in-vitro data.

Should DMDTC demonstrate potent antimicrobial activity against key poultry pathogens at non-toxic concentrations, the subsequent steps would involve well-designed in-vivo challenge studies to confirm its efficacy in live birds. These studies should also investigate its impact on poultry performance parameters, gut health, and the microbiome.

In the quest for antibiotic alternatives, a rigorous, evidence-based approach is paramount. While promising in theory, the true potential of dimethyldithiocarbamate as a tool for improving poultry health and food safety can only be unlocked through dedicated and thorough scientific investigation.

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A Senior Application Scientist's Guide to Dithiocarbamate Derivatization: A Comparative Analysis

Introduction: The Analytical Challenge of Dithiocarbamates

Dithiocarbamates (DTCs) are a cornerstone class of organosulfur fungicides and biocides, prized for their broad spectrum of activity and cost-effectiveness in agriculture and material protection.[1][2] However, their analysis presents significant challenges for researchers and regulatory bodies. DTCs are notoriously unstable, particularly in acidic conditions found in many sample matrices, and exhibit poor solubility in common organic solvents.[2][3][4] Their inherent chemical properties—low volatility and thermal instability—make them unsuitable for direct analysis by standard chromatographic techniques like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[1][3]

Historically, the standard approach has been a non-specific, summative method involving hot acid digestion. This process hydrolyzes all DTCs present in a sample to carbon disulfide (CS₂), which is then quantified.[2][5] The critical flaw in this method is its inability to differentiate between parent DTC compounds.[1][3] This is a significant toxicological drawback, as the metabolites of different DTCs, such as ethylene thiourea (ETU) from EBDTCs and propylene thiourea (PTU) from PBDTCs, possess considerably different and often higher toxicities than the parent compounds.[3]

To achieve the specificity required for accurate risk assessment and metabolic studies, derivatization is an essential strategy. This guide provides an in-depth comparative analysis of common derivatization agents, explaining the causality behind experimental choices and providing field-proven protocols to empower researchers in their analytical endeavors.

The Core Principle: Transforming DTCs for Analysis

Derivatization chemically modifies the DTC molecule to create a new compound (a derivative) with properties more amenable to chromatographic separation and detection. The ideal derivative should be:

• Thermally Stable: To withstand the high temperatures of a GC injection port.

• Volatile: To be suitable for gas-phase separation in GC.

• Chromatographically Sound: Exhibiting good peak shape and separation on GC or LC columns.

• Stable: The derivative should not degrade during sample preparation or analysis.

The most common and effective strategy for DTCs is S-alkylation , which targets the sulfur atom of the dithiocarbamate moiety. This process converts the polar, non-volatile DTC anion into a stable, less polar, and more volatile ester.

Comparative Analysis of Key Derivatization Agents

The choice of a derivatization agent is dictated by the target analyte, the sample matrix, and the intended analytical instrumentation (GC-MS vs. LC-MS). Here, we compare the most widely employed agents.

Alkylating Agents: The Workhorses of DTC Derivatization

Alkylation is the most robust and widely published derivatization strategy for DTCs. The reaction involves the S-alkylation of the DTC anion to form a stable S-alkyl ester.

Methyl iodide is a highly effective methylating agent that converts DTCs into their corresponding methyl esters.[3] This method is well-suited for both GC and LC analysis.

• Reaction Mechanism: The DTC anion, typically stabilized in an alkaline solution containing EDTA and L-cysteine, acts as a nucleophile, attacking the electrophilic methyl group of iodomethane in a straightforward SN2 reaction.[3][6] The EDTA serves to chelate metal ions associated with DTC salts (like zineb or mancozeb), while L-cysteine acts as a stabilizer to prevent oxidative degradation.[3][4]

• Advantages:

  • Highly efficient and rapid reaction at room temperature.[3]

  • Forms stable methyl ester derivatives.

  • Versatile, with resulting derivatives being analyzable by both GC-MS and LC-MS/UV.[3][7]

• Disadvantages:

  • Methyl iodide is highly toxic and a suspected carcinogen, requiring stringent safety precautions during handling (e.g., use in a fume hood, appropriate personal protective equipment).

Dimethyl sulfate is another powerful methylating agent that serves as a common alternative to methyl iodide.

• Reaction Mechanism: The mechanism is identical to that of methyl iodide—an S-alkylation reaction to form the S-methyl ester derivative.[6][8]

• Advantages:

  • Less volatile than methyl iodide, which can make it slightly easier to handle.

  • Highly effective, with protocols demonstrating excellent derivatization efficiency for subsequent LC-MS/MS analysis.[8]

• Disadvantages:

  • Extremely toxic and carcinogenic. It must be handled with extreme caution and appropriate safety measures.

Chloroformates: An Alternative for GC Analysis

Chloroformates are well-established derivatizing reagents, particularly for compounds containing active hydrogens like phenols and amines. While less documented specifically for DTCs, their mechanism offers potential advantages.

ECF reacts with nucleophilic groups to form stable ethoxycarbonyl derivatives suitable for GC-MS analysis.[9][10]

• Reaction Mechanism: The reaction typically proceeds in an alkaline aqueous medium, often catalyzed by pyridine.[9] The chloroformate reacts with the DTC moiety to form a derivative. A key advantage is that this reaction can occur directly in the water phase, potentially simplifying the extraction and overall sample processing time.[9][11]

• Advantages:

  • Very fast reaction that can be performed in an aqueous medium, reducing the need for solvent-intensive extraction and drying steps.[9][12]

  • Forms volatile derivatives ideal for GC-MS.

• Disadvantages:

  • There is limited specific literature validating its use for the full range of DTC fungicides compared to alkylating agents.

  • The reaction conditions must be carefully optimized to ensure complete derivatization and avoid side reactions.

Data Summary: Performance of Derivatization Agents

Derivatization Agent	Reaction Type	Typical Conditions	Resulting Derivative	Primary Analysis Method	Advantages	Disadvantages & Safety
Methyl Iodide	S-Alkylation (Methylation)	Alkaline pH, Room Temp, Stabilizers (EDTA, Cysteine)[3][6]	S-Methyl Ester	LC-MS, LC-UV, GC-MS[3]	High efficiency, well-established, versatile for GC/LC.	Highly toxic, volatile, requires fume hood.
Dimethyl Sulfate	S-Alkylation (Methylation)	Alkaline pH, Room Temp[6][8]	S-Methyl Ester	LC-MS/MS[8]	Effective alternative to methyl iodide, less volatile.	Extremely toxic and carcinogenic, handle with extreme care.
Ethyl Chloroformate	Acylation	Alkaline pH, Pyridine catalyst	Ethoxycarbonyl Derivative	GC-MS[9][10]	Fast reaction in aqueous media, simplifies sample prep.[9]	Less documented for DTCs, requires method development.

Visualizing the Workflow and Chemistry

Understanding the analytical process and the underlying chemistry is crucial for troubleshooting and method optimization.

Caption: Figure 1. General workflow for DTC analysis via derivatization.

Caption: Figure 2. S-Alkylation of a DTC anion with methyl iodide.

Experimental Protocols

The following protocols are provided as a robust starting point. Researchers must validate all methods for their specific matrices and instrumentation.

Protocol 1: Alkylation with Methyl Iodide for LC-MS/MS Analysis

This method is adapted from procedures described for the specific analysis of individual DTCs.[3][6]

• Sample Extraction: a. Weigh 5-10 g of a homogenized sample into a 50 mL centrifuge tube. b. Add 20 mL of an alkaline extraction/stabilizer solution (e.g., 0.1 M EDTA with 0.2% L-cysteine, pH adjusted to 9.0). c. Vortex vigorously for 2 minutes, then centrifuge at 4000 rpm for 10 minutes. d. Collect the aqueous supernatant.

• Derivatization: a. Transfer 5 mL of the aqueous extract to a 15 mL glass tube with a screw cap. b. Add 50 µL of methyl iodide and 2 mL of a non-polar organic solvent (e.g., hexane or chloroform). Caution: Perform this step in a certified chemical fume hood. c. Cap the tube tightly and vortex or shake for 15-20 minutes at room temperature to facilitate the reaction and extraction of the derivative into the organic phase.[7] d. Centrifuge to separate the phases.

• Cleanup and Analysis: a. Carefully transfer the organic layer to a clean tube. b. The extract can be concentrated under a gentle stream of nitrogen if necessary. c. Reconstitute the residue in a suitable solvent (e.g., acetonitrile) for LC-MS/MS analysis. d. Inject into the LC-MS/MS system, which has been optimized for the specific S-methyl DTC derivatives of interest.

Protocol 2: Traditional Acid Hydrolysis to CS₂ for GC-MS Analysis

This protocol represents the conventional, non-specific method.[5][13]

• Hydrolysis Setup: a. Place 25-50 g of the sample into a closed reaction bottle. b. Add 25 mL of an organic solvent to trap the analyte (e.g., isooctane).[5][14] c. Add 75-100 mL of an acidic hydrolysis solution (e.g., aqueous HCl containing tin(II) chloride as a reducing agent).[5][13]

• Reaction: a. Immediately seal the bottle to create a gas-tight system. b. Place the bottle in a water bath heated to 80-100°C for 60-90 minutes.[5] c. Shake the vessel intermittently to ensure complete hydrolysis of DTCs to CS₂ and subsequent partitioning of the volatile CS₂ into the isooctane layer.

• Analysis: a. Cool the reaction bottle thoroughly in an ice bath to <20°C.[5] b. Carefully remove an aliquot of the upper isooctane layer. c. Centrifuge the aliquot to remove any residual aqueous phase. d. Transfer the supernatant to a GC vial for analysis by GC-MS, monitoring for the characteristic ions of carbon disulfide.

Conclusion and Future Outlook

While the traditional acid hydrolysis method still serves as a regulatory benchmark for total DTC content, the need for specific toxicological and environmental assessment mandates the use of derivatization techniques. S-alkylation using methyl iodide or dimethyl sulfate remains the gold standard , offering robust, reproducible, and versatile derivatization for both GC and LC platforms. The high toxicity of these reagents is a significant drawback, necessitating strict safety protocols.

Emerging derivatization agents like ethyl chloroformate show promise, particularly in simplifying sample preparation workflows by enabling reactions in aqueous media.[9] However, more research and validation are required to establish them as routine alternatives for DTC analysis. As analytical instrumentation continues to improve in sensitivity, the development of safer, more efficient, and "greener" derivatization agents will be a key area of focus for the research community. This guide serves as a foundational resource for scientists to make informed decisions, optimize their analytical methods, and contribute to the accurate and safe monitoring of dithiocarbamates.

References

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• Encyclopedia.pub. (2023). Analytical Methods for Dithiocarbamate Detection.
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A Comparative Guide to Validating Heavy Metal Removal Using Dithiocarbamate Chelating Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Dithiocarbamates in Heavy Metal Chelation

Heavy metal contamination is a significant threat to environmental and human health, necessitating robust remediation strategies.[1] Dithiocarbamates (DTCs), a class of organosulfur compounds, have emerged as highly effective chelating agents due to their strong and often selective binding affinity for a wide range of heavy metal ions.[2][3] This guide delves into the mechanisms, validation protocols, and comparative performance of DTCs, providing you with the technical insights to optimize their application.

The efficacy of dithiocarbamates stems from their unique molecular structure, which features two sulfur donor atoms.[4] These sulfur atoms act as a "soft base," readily forming stable, five-membered ring structures, or chelates, with "soft acid" heavy metal ions such as lead (Pb²⁺), copper (Cu²⁺), silver (Ag⁺), cadmium (Cd²⁺), and others.[4][5] This interaction is governed by the Hard and Soft Acids and Bases (HSAB) theory.[6] The resulting metal-dithiocarbamate complexes are typically insoluble precipitates, facilitating their easy removal from aqueous solutions.[4][7]

The versatility of dithiocarbamates lies in the ability to modify the organic substituents (R-groups) attached to the nitrogen atom.[8] This allows for the fine-tuning of the ligand's electronic and steric properties, influencing its selectivity and binding strength for specific metals.[9]

Mechanism of Dithiocarbamate Chelation

The fundamental principle behind the heavy metal removal capacity of dithiocarbamates is the formation of a stable coordination complex. The two sulfur atoms of the dithiocarbamate group (-CSS⁻) act as a bidentate ligand, donating lone pairs of electrons to the metal ion.[2] This creates a robust chelate ring, effectively sequestering the metal ion from the solution.[10]

Below is a diagram illustrating the chelation of a divalent heavy metal ion (M²⁺) by two dithiocarbamate ligands.

Caption: Chelation of a heavy metal ion (M²⁺) by two dithiocarbamate ligands.

Experimental Validation: A Step-by-Step Protocol

To rigorously validate the removal of heavy metals using dithiocarbamate chelating agents, a systematic experimental approach is essential. The following protocol outlines a self-validating system, from sample preparation to quantitative analysis.

Experimental Workflow

The overall workflow for validating heavy metal removal is depicted in the following diagram:

Caption: General experimental workflow for validating heavy metal removal.

Detailed Experimental Protocol:

2.1. Materials and Reagents:

• Dithiocarbamate chelating agent(s) of interest (e.g., sodium diethyldithiocarbamate, ammonium pyrrolidinedithiocarbamate).

• Stock solutions of heavy metal salts (e.g., Pb(NO₃)₂, CuSO₄·5H₂O, CdCl₂) of known concentration (e.g., 1000 mg/L).

• Acids (e.g., HNO₃, HCl) and bases (e.g., NaOH, NH₄OH) for pH adjustment.[5]

• High-purity deionized water.

• Filtration apparatus (e.g., 0.45 µm syringe filters) or centrifuge.

• Analytical instrumentation: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS).[11][12]

2.2. Procedure:

• Preparation of Spiked Water Samples: Prepare aqueous solutions containing a known initial concentration of the target heavy metal(s) by diluting the stock solutions. A typical starting concentration for laboratory studies is in the range of 10-100 mg/L.[6]

• pH Optimization: The pH of the solution is a critical parameter influencing chelation efficiency.[13] Adjust the pH of the spiked water samples to various levels (e.g., pH 3, 5, 7, 9) using the prepared acid and base solutions to determine the optimal pH for metal removal.[5] Dithiocarbamates generally exhibit good performance over a broad pH range.[4]

• Dithiocarbamate Treatment: Add a predetermined dosage of the dithiocarbamate solution to the pH-adjusted water samples. The optimal dosage should be determined experimentally by varying the molar ratio of the chelating agent to the metal ion.

• Chelation and Precipitation: Gently agitate the mixture for a specified contact time (e.g., 15-60 minutes) to ensure complete reaction and precipitation of the metal-dithiocarbamate complex.[2] The reaction is often rapid.[6]

• Separation of Precipitate: Separate the solid metal-dithiocarbamate complex from the treated water using either filtration or centrifugation. This step is crucial for accurate analysis of the remaining dissolved metal concentration.

• Quantification of Residual Metal: Analyze the supernatant (the clear liquid phase) for the concentration of the residual heavy metal using a calibrated ICP-MS or AAS.[14] These techniques provide high sensitivity and accuracy for trace metal analysis.[15][16]

• Calculation of Removal Efficiency: Calculate the percentage of heavy metal removal using the following formula:

  Removal Efficiency (%) = [(C₀ - Cₑ) / C₀] x 100

  Where:

  • C₀ = Initial concentration of the heavy metal

  • Cₑ = Final (equilibrium) concentration of the heavy metal in the supernatant

Comparative Analysis: Dithiocarbamates vs. Other Chelating Agents

The performance of dithiocarbamates can be objectively compared to other commonly used chelating agents, such as ethylenediaminetetraacetic acid (EDTA).

Key Performance Indicators:

• Removal Efficiency: The primary measure of a chelating agent's effectiveness.

• pH Dependence: The range of pH values over which the agent is effective.

• Selectivity: The preference of the chelating agent for specific heavy metals in a mixed-ion solution.[5]

• Kinetics: The speed at which the chelation reaction occurs.

Comparative Performance Data

The following table summarizes the performance of various dithiocarbamate derivatives and compares them with EDTA for the removal of common heavy metals.

Chelating Agent	Target Metal(s)	Optimal pH	Removal Efficiency (%)	Key Advantages	Reference(s)
Sodium Diethyldithiocarbamate (DDTC)	Cu²⁺, Ni²⁺	3-7	>95%	Cost-effective, robust chelation.	[17][18]
Ammonium Pyrrolidinedithiocarbamate (APDC)	Pb²⁺, Cd²⁺, Cu²⁺, Mn²⁺	>4	~100%	Effective for pre-concentration in analytical methods.	[19]
Dithiocarbamate-modified Starch	Cu(II), Ni(II), Cr(VI), Zn(II), Pb(II)	Not specified	High	Biodegradable, high adsorption capacity.	[20]
Poly-ammonium dithiocarbamate (PADTC)	Cu²⁺, Ni²⁺, Zn²⁺	6	>99%	High adsorption capacity for chelated metals.	[21]
Ethylenediaminetetraacetic acid (EDTA)	Broad range (Pb, Ca, Fe)	2-13.5	Variable	Well-studied, high solubility with metals.	[22][23]

Causality Behind Experimental Choices:

The choice of analytical technique (ICP-MS or AAS) is dictated by the required detection limits and the complexity of the sample matrix.[11] ICP-MS is generally preferred for its multi-element capability and lower detection limits.[15][16] The optimization of pH is crucial because hydrogen ions can compete with metal ions for the binding sites on the dithiocarbamate ligand at very low pH, potentially reducing removal efficiency.[5][13]

Conclusion: A Powerful Tool for Heavy Metal Remediation

Dithiocarbamate chelating agents offer a highly effective and versatile solution for the removal of heavy metals from aqueous environments. Their strong binding affinity, rapid reaction kinetics, and the insolubility of the resulting complexes make them a superior choice in many applications. Through rigorous experimental validation, as outlined in this guide, researchers and scientists can confidently assess and optimize the performance of dithiocarbamates for their specific needs. The ability to tailor the structure of dithiocarbamates provides a promising avenue for the development of next-generation chelating agents with enhanced selectivity and efficiency.

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A Senior Scientist's Guide to the Comparative Toxicity of Dithiocarbamate Compounds

Introduction to Dithiocarbamates: A Class of Versatile Organosulfur Compounds

Dithiocarbamates (DTCs) are a class of organosulfur compounds characterized by the functional group R₂NCS₂⁻.[1] Their versatility stems from their ability to act as powerful chelating agents for transition metals and to interact with sulfhydryl groups in proteins.[2][3] This reactivity has led to their widespread use in various sectors. In agriculture, they are among the most extensively used pesticides, employed as broad-spectrum fungicides, herbicides, and insecticides since the 1940s.[1][2] Common agricultural DTCs include manganese-containing Maneb , zinc-containing Zineb , and a combination of both in Mancozeb .[1] In the industrial realm, they serve as accelerators in the vulcanization of rubber.[1] Furthermore, some DTCs have found medical applications; for instance, Disulfiram is used in the treatment of alcoholism, and others are being investigated as potential anticancer and neuroprotective agents.[2][4]

DTCs can be broadly classified based on their chemical structure, which significantly influences their toxicological profiles. The main subclasses include:

• Dimethyl-dithiocarbamates (DMDTCs): Such as Ferbam, Ziram, and Thiram.[5]

• Ethylene-bis-dithiocarbamates (EBDCs): Polymeric complexes like Maneb, Zineb, and Mancozeb.[5][6]

• Methyl-dithiocarbamates (MDTCs): Including Metam sodium.[5]

Despite their utility, the widespread use of DTCs has raised significant concerns about their potential risks to human health and the environment, prompting extensive toxicological evaluation.[2][7]

Core Mechanisms of Dithiocarbamate Toxicity

The toxicity of dithiocarbamates is multifaceted, arising from the parent compound, its metabolites, and its metal complexes.[5][6] The primary mechanisms of action are rooted in their unique chemical reactivity.

A central feature of DTC toxicity is their ability to chelate essential metal ions, particularly copper (Cu) and zinc (Zn). This sequestration can disrupt the function of numerous metalloenzymes that are critical for cellular homeostasis.[2][3] Additionally, DTCs can covalently modify cysteine residues in proteins through the formation of mixed disulfides, altering their structure and function.[6]

Many DTCs, particularly the EBDCs, are metabolized or degrade to more toxic compounds.[5] A key metabolite is ethylene thiourea (ETU) , which is of significant toxicological concern due to its known effects on the thyroid gland.[5][8] Another important and neurotoxic metabolite is carbon disulfide (CS₂) , which is implicated in the neuropathy associated with some DTCs.[5][6]

The interaction of DTCs with cellular redox systems is complex, exhibiting both pro-oxidant and antioxidant properties.[6] Their pro-oxidant effects can be mediated by the formation of metal complexes that catalyze the generation of reactive oxygen species (ROS), leading to oxidative stress, lipid peroxidation, and cellular damage.[6][9] Conversely, their sulfhydryl groups can also scavenge free radicals, conferring antioxidant effects under certain conditions.[6] This dual activity complicates the prediction of their toxicological outcomes.

Caption: General mechanisms of dithiocarbamate toxicity.

Comparative Quantitative Toxicity Data

To provide an objective comparison, the following tables summarize acute and in vitro toxicity data for several widely used dithiocarbamate compounds. These values are crucial for assessing the relative short-term poisoning potential and cytotoxic potency.

Table 1: Acute Toxicity - Lethal Dose (LD₅₀) Values

The LD₅₀ represents the dose required to be lethal to 50% of a test population.

Compound	Species	Route	LD₅₀ (mg/kg bw)	Reference
Thiram	Rat	Oral	620 - >1900	[10]
Mouse	Oral	1500 - 2000	[10]
Rabbit	Oral	210	[10]
Maneb	Rat	Oral	>5000 - 8000	[10]
Disulfiram	Rat	Oral	8600	[10]
Ziram	Rat	Oral	1400	[10]
Ferbam	Rat	Oral	>4000	[10]
Zinc (II) N-Benzylmethyl Dithiocarbamate	Mouse (Male)	Oral	954	[10][11]
Mouse (Female)	Oral	794.3	[10][11]

Table 2: In Vitro Toxicity - Effective/Inhibitory Concentration (EC₅₀/IC₅₀)

EC₅₀/IC₅₀ values indicate the concentration of a compound that elicits a 50% response (e.g., growth inhibition or cytotoxicity).

Compound	Assay System	Endpoint	EC₅₀/IC₅₀	Reference
N,N-dibenzyldithiocarbamate	E. coli Growth Inhibition	Growth Inhibition	1269.9 µg/mL	[12][13]
N-butyl-N-methyldithiocarbamate	E. coli Growth Inhibition	Growth Inhibition	14.9 µg/mL	[12][13]
N-benzyl-N-methyldithiocarbamate	E. coli Growth Inhibition	Growth Inhibition	23.5 µg/mL	[12][13]
Organotin(IV) dithiocarbamates	Jurkat E6.1 Cells	Cytotoxicity	0.67 - 1.45 µM	[14]

Key Toxicological Endpoints: A Comparative Overview

Neurotoxicity

Several dithiocarbamates are recognized neurotoxicants.[15] Long-term exposure to EBDCs like Maneb has been associated with an increased risk of developing Parkinson's disease due to its impact on dopaminergic cells.[4][16] The neurotoxicity is often linked to the metabolite carbon disulfide (CS₂), which can cause degeneration of nerve tissues.[5][6] Dithiocarbamates can also potentiate the neurotoxic effects of other compounds, such as 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP), by inhibiting mitochondrial respiration.[17] While some DTCs show weak neurotoxicity in adults, there is a greater concern for developmental neurotoxicity.[15]

Hepatotoxicity

The liver is another primary target for dithiocarbamate toxicity.[9] For example, diethyldithiocarbamate (DDC) has been shown to cause significant liver injury in rats, characterized by elevated plasma aminotransferase activities and submassive necrosis.[9] The hepatotoxicity is thought to be mediated by lipid peroxidation resulting from the dysfunction of antioxidant defense systems, such as the inhibition of Cu,Zn-superoxide dismutase and depletion of glutathione (GSH).[9] Interestingly, some DTCs can also exhibit a protective effect against other hepatotoxic agents by inhibiting their metabolic activation via cytochrome P-450 enzymes.[18]

Genotoxicity and Carcinogenicity

The genotoxic potential of dithiocarbamates is a significant concern. Mancozeb exposure has been linked to increased chromosomal aberrations in exposed workers.[6] In vitro studies have shown that compounds like Zineb and Mancozeb can induce DNA strand breaks. Much of the carcinogenic risk, particularly for EBDCs, is attributed to the metabolite ethylene thiourea (ETU), which is known to produce thyroid and pituitary tumors in laboratory animals.[8]

Endocrine and Reproductive Toxicity

As mentioned, the metabolite ETU is a potent thyroid toxicant.[5] High doses of various DTCs have been shown to cause problems in the reproductive and endocrine systems in animal studies.[5] Some compounds have also demonstrated teratogenic effects, inducing developmental abnormalities in rat embryos.[19]

Structure-Activity Relationships (SAR)

The toxicity of dithiocarbamate compounds is intrinsically linked to their chemical structure. Understanding these relationships is crucial for predicting toxicity and designing safer alternatives.

• Molecular Weight and Aromaticity: Generally, the toxicity of DTCs decreases as the molecular weight and the number of benzene rings in the molecule increase.[12][20] For instance, N,N-dibenzyl-DTC is significantly less toxic than N-butyl-N-methyl-DTC.[12][13][20]

• Lipophilicity: The nature of the alkyl or aryl groups attached to the nitrogen atom influences the lipophilicity of the compound. Increased lipophilicity can enhance membrane permeability and biological activity, including toxicity.[21] For example, in organotin(IV) dithiocarbamates, compounds with more phenyl groups (making them more lipophilic) exhibit greater toxicity.[14]

• Metal Ion: The type of metal chelated by the dithiocarbamate can influence its toxicological profile.[5] For example, the fungicide Ziram is a zinc-complexed dimethyldithiocarbamate, and its toxicity appears to be an intrinsic property of the entire complex rather than just the dithiocarbamate backbone or the zinc moiety alone.[22]

Recommended Experimental Protocols for Toxicity Assessment

A robust assessment of dithiocarbamate toxicity requires a combination of in vitro and in vivo experimental models. The following protocols represent self-validating systems for generating reliable comparative data.

In Vitro Cytotoxicity Assessment: WST-1 Assay

This assay provides a quantitative measure of cell viability and proliferation, which is a fundamental indicator of cytotoxicity.

Causality: The WST-1 assay is based on the cleavage of the tetrazolium salt WST-1 to formazan by cellular mitochondrial dehydrogenases in viable cells. The amount of formazan dye produced is directly proportional to the number of metabolically active cells, providing a reliable readout of cell viability.

Caption: Workflow for assessing cytotoxicity using the WST-1 assay.

Detailed Methodology:

• Cell Seeding: Plate cells (e.g., Jurkat E6.1 for leukemia studies, or HepG2 for hepatotoxicity) in a 96-well microplate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C and 5% CO₂.[14]

• Compound Treatment: Prepare serial dilutions of the dithiocarbamate compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours).

• WST-1 Reagent Addition: Add 10 µL of WST-1 reagent to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C. The incubation time depends on the metabolic activity of the cell line.

• Absorbance Reading: Measure the absorbance of the samples at 450 nm using a microplate reader. The reference wavelength should be greater than 600 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

In Vivo Acute Oral Toxicity Study (LD₅₀ Determination)

This study is essential for determining the acute lethal dose of a compound and classifying its toxicity.

Causality: This protocol follows a standardized procedure (e.g., OECD Guideline 423) to determine the dose of a substance that causes mortality in 50% of the test animals. It provides a critical metric for hazard classification and risk assessment.

Caption: Workflow for an in vivo acute oral toxicity study.

Detailed Methodology:

• Animal Selection and Acclimatization: Use healthy, young adult rodents (e.g., Wistar rats or Mus musculus mice) of a single sex for the initial test.[11] Acclimatize the animals to laboratory conditions for at least 5 days.

• Fasting: Withhold food (but not water) overnight before administering the test substance.

• Dose Administration: Administer the dithiocarbamate compound, typically dissolved or suspended in a suitable vehicle (e.g., Na CMC), by oral gavage.[11] Use a stepwise procedure with a starting dose based on available information.

• Observation: Observe animals closely for the first few hours after dosing and then periodically for 14 days. Record all clinical signs of toxicity, such as changes in skin, fur, eyes, and behavior, as well as any signs of convulsions, tremors, or salivation.

• Mortality: Record the number of mortalities in each dose group.

• Body Weight: Record the body weight of each animal shortly before dosing and then weekly.

• Pathology: At the end of the observation period, perform a gross necropsy on all surviving animals.

• LD₅₀ Calculation: Calculate the LD₅₀ value with a 95% confidence interval using appropriate statistical methods, such as Probit analysis.[11]

Conclusion and Future Perspectives

The toxicological profiles of dithiocarbamate compounds are diverse and complex, reflecting their varied chemical structures and mechanisms of action. This guide highlights that while some DTCs, like Maneb, exhibit significant neurotoxicity and others, like Disulfiram, have relatively high LD₅₀ values, their toxicity is highly dependent on the specific compound, dose, and exposure route. The metabolism of DTCs into more potent toxicants like ETU and CS₂ is a critical factor in their overall hazard profile, particularly concerning chronic effects like carcinogenicity and neurodegeneration.

The structure-activity relationships discussed herein provide a logical framework for predicting the toxic potential of novel dithiocarbamate derivatives. It is evident that factors such as molecular weight, lipophilicity, and the nature of the chelated metal play crucial roles in modulating toxicity.

Interestingly, the very mechanisms that underlie their toxicity—such as metal chelation and enzyme inhibition—are also being explored for therapeutic benefit, particularly in cancer treatment where inducing apoptosis in tumor cells is a desired outcome.[2][21] This dual nature underscores the importance of continued research. Future studies should focus on developing more selective dithiocarbamates that can target pathological processes while minimizing off-target toxicity, thereby harnessing their chemical reactivity for beneficial applications in medicine.

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A Senior Application Scientist's Guide to Inter-Laboratory Comparison of Methyl Dimethyldithiocarbamate Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of methyl dimethyldithiocarbamate (MDTC) and related dithiocarbamate compounds is paramount for ensuring product safety and efficacy. This guide provides an in-depth comparison of the predominant analytical methodologies, offering field-proven insights and experimental data to navigate the complexities of inter-laboratory analysis. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative references.

The Analytical Challenge: Unraveling Dithiocarbamates

Dithiocarbamates (DTCs) are a class of fungicides widely used in agriculture. Their analysis is complicated by their inherent instability and the presence of complex sample matrices.[1] Methyl dimethyldithiocarbamate (MDTC) is a derivative of particular interest, and its accurate measurement is crucial for regulatory compliance and risk assessment. Inter-laboratory comparisons are essential for ensuring that different laboratories can achieve comparable and reliable results, a cornerstone of robust scientific and commercial endeavors.[2][3]

Methodological Crossroads: GC-MS vs. HPLC

Two primary analytical techniques dominate the landscape of dithiocarbamate analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The choice between these methods is not merely one of preference but is dictated by the specific analytical goals, sample matrix, and the need for either a total dithiocarbamate concentration or the quantification of individual compounds.

Gas Chromatography-Mass Spectrometry (GC-MS): The Total DTC Approach

The most common GC-MS method for dithiocarbamates is an indirect "total dithiocarbamate" analysis. This technique relies on the acid hydrolysis of all dithiocarbamates present in a sample to carbon disulfide (CS₂), which is then quantified by GC-MS.[1][4][5][6]

The Causality Behind the Method: This approach is rooted in the common chemical structure of dithiocarbamates, which all yield CS₂ upon acid digestion. This makes it a robust method for screening and determining the total dithiocarbamate content, expressed as CS₂.[1][4] However, its primary limitation is its inability to differentiate between various dithiocarbamate species.[4]

Experimental Protocol: GC-MS Analysis of Total Dithiocarbamates (as CS₂)

This protocol is a synthesis of established methods used in regulatory and commercial laboratories.[4][5]

• Sample Preparation:

  • Homogenize 10 g of the sample (e.g., fruit, vegetable, or tea). For dry matrices, a 5-10x dilution with water may be necessary.[5]

  • Place the homogenized sample into a sealed reaction vessel.

• Hydrolysis:

  • Add 75 mL of an acidified stannous chloride (SnCl₂) solution and 20 mL of isooctane to the vessel.[5]

  • Seal the vessel and heat in a water bath at 80°C for 1 hour with periodic shaking.[5] The SnCl₂ acts as a reducing agent to prevent the oxidation of CS₂.

• Extraction:

  • After hydrolysis, the CS₂ partitions into the isooctane layer.

  • Cool the vessel and carefully transfer the isooctane layer for GC-MS analysis.

• GC-MS Analysis:

  • Inject the isooctane extract into the GC-MS system.

  • Use a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane) for separation.

  • Monitor for the characteristic ions of CS₂ (m/z 76 and 78) for quantification and confirmation.[6]

Visualization of the GC-MS Workflow:

Caption: Workflow for the GC-MS analysis of total dithiocarbamates.

High-Performance Liquid Chromatography (HPLC): A Compound-Specific Approach

HPLC methods offer the significant advantage of being able to separate and quantify individual dithiocarbamate compounds, including MDTC. This is crucial for accurate toxicological assessment, as different DTCs have varying levels of toxicity.[1] These methods typically involve a derivatization step to make the analytes amenable to HPLC separation and detection.[7][8]

The Causality Behind the Method: The derivatization, often methylation, converts the dithiocarbamate salts into more stable and chromatographically resolvable species. This allows for their separation on a reverse-phase HPLC column and subsequent detection, commonly by UV or mass spectrometry.

Experimental Protocol: HPLC-UV Analysis of N,N-dimethyldithiocarbamate (DMDC)

This protocol is based on a validated method for the analysis of DMDC in wastewater.[7][8]

• Sample Preparation & Derivatization:

  • Adjust the pH of the aqueous sample to 9.0.

  • Add an I₂/KI solution as the derivatizing agent (molar ratio of I₂/DMDC = 4:1).[7][8]

  • Allow the derivatization reaction to proceed for 15 minutes.[7][8]

• Extraction (for complex matrices):

  • Perform a liquid-liquid extraction with n-hexane to enrich the DMDC derivative and remove interferences.[7][8]

• HPLC-UV Analysis:

  • Inject the prepared sample into an HPLC system equipped with a C18 column.

  • Use a mobile phase of methanol-water (e.g., 40/60, v/v).[7][8]

  • Detect the DMDC derivative at a wavelength of 254 nm.[7][8]

Visualization of the HPLC Workflow:

Caption: Workflow for the HPLC-UV analysis of DMDC.

Performance Comparison: A Data-Driven Perspective

The choice of analytical method should be guided by its performance characteristics. The following table summarizes typical performance data for GC-MS and HPLC methods for the analysis of dimethyldithiocarbamates, based on published literature.

Performance Parameter	GC-MS (as CS₂)	HPLC-UV (as DMDC derivative)
Linearity	Wide calibration range (e.g., 0.04 – 1.300 µg/mL Thiram)[4]	Good linearity over a defined range (e.g., 50–10,000 μg L⁻¹)[7][8]
Limit of Detection (LOD)	0.004 mg/kg[9]	12.8 μg L⁻¹[7][8]
Limit of Quantification (LOQ)	0.013 mg/kg[9]	42.6 μg L⁻¹[7][8]
Recovery	Generally high (79-104% in various food commodities)[4]	High for synthetic samples (99-101%), slightly lower for real samples (84.7-96.5%)[7][8]
Precision (RSD)	Typically <15%[9]	Typically <10%[10]
Specificity	Non-specific (measures total DTCs)[4]	Specific for the target analyte

Navigating the Inter-Laboratory Comparison Landscape

The primary goal of an inter-laboratory comparison (ILC) or proficiency test (PT) is to assess the performance of participating laboratories and ensure the comparability of their results.[2][3]

The Role of Certified Reference Materials (CRMs)

The use of certified reference materials is fundamental to a successful ILC. For MDTC analysis, this would ideally involve a matrix-matched CRM where the MDTC concentration is certified. However, such specific CRMs are often unavailable. In such cases, a CRM of a closely related and well-characterized dimethyldithiocarbamate, such as Thiram , can be used. Several suppliers offer high-purity Thiram reference materials suitable for this purpose. It is also crucial to use matrix-matched calibration standards to account for matrix effects, especially in complex samples like tea and spices.[4][5][8]

Statistical Evaluation of Performance

The performance of laboratories in an ILC is typically evaluated using statistical measures such as the z-score . The z-score indicates how far a laboratory's result deviates from the consensus value. A z-score between -2 and +2 is generally considered satisfactory.[2] The overall performance of a PT round is often assessed by the percentage of participants achieving a z-score within this range, which for dithiocarbamates has been reported to be between 64% and 84%.[2]

Key Parameters in Inter-Laboratory Comparison:

Caption: Key factors influencing inter-laboratory comparison results.

Addressing Matrix Effects

Matrix effects, which are alterations of the analyte's ionization efficiency by co-eluting compounds, are a significant challenge, particularly for LC-MS methods.[7] These effects can lead to either suppression or enhancement of the analytical signal, resulting in inaccurate quantification. To mitigate matrix effects, several strategies can be employed:

• Effective Sample Cleanup: Solid-phase extraction (SPE) can be used to remove interfering compounds from the sample extract.[7][11]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is similar to the sample matrix can help to compensate for matrix effects.[4][6][8]

• Isotope-Labeled Internal Standards: The use of a stable isotope-labeled internal standard that co-elutes with the analyte is the most effective way to correct for matrix effects.

Conclusion and Recommendations

The choice between GC-MS and HPLC for the analysis of methyl dimethyldithiocarbamate and related compounds is a critical decision that should be based on the specific requirements of the analysis.

• For rapid screening and determination of total dithiocarbamate content, the GC-MS method based on CS₂ derivatization is a robust and widely accepted approach. Its primary drawback is the lack of specificity.

• When the quantification of individual dithiocarbamate compounds is necessary for accurate risk assessment, HPLC-based methods are superior. These methods, however, require careful optimization of derivatization and sample cleanup to mitigate matrix effects.

For successful inter-laboratory comparisons, the following are essential:

• A well-defined and validated analytical method.

• The use of appropriate certified reference materials, even if a closely related compound is used as a surrogate.

• The implementation of matrix-matched calibration standards.

• A clear understanding and application of statistical tools for performance evaluation.

By adhering to these principles, researchers, scientists, and drug development professionals can ensure the generation of accurate, reliable, and comparable data for methyl dimethyldithiocarbamate analysis, ultimately contributing to the safety and quality of products.

References

• Zhang, Q., Li, Y., & Yang, S. (2014). Determination of N,N-dimethyldithiocarbamate in wastewater using pre-column derivatization and high-performance liquid chromatography. Analytical Methods, 6(15), 5899-5905.
• Thermo Fisher Scientific. (2013). Analysis of Dithiocarbamate Pesticides by GC-MS.
• Agilent Technologies. (2024). Analysis of Dithiocarbamate Pesticides in Tea Using GC/MS/MS.
• Thermo Fisher Scientific. (2012).

• Fera Science Ltd. (n.d.). Dithiocarbamates. Retrieved from [Link]

• Kuhar, A., & Kač, M. (2006). Validation of the Method for the Determination of Dithiocarbamates and Thiuram Disulphide on Apple, Lettuce, Potato, Strawberry. Acta Chimica Slovenica, 53(1), 76-82.
• Fera Science Ltd. (2022).
• Lozowicka, B., & Kaczyński, P. (2017). Method validation and analysis of nine dithiocarbamates in fruits and vegetables by LC-MS/MS. Food analytical methods, 10(10), 3243-3255.
• Zhang, Q., Li, Y., & Yang, S. (2014).
• Crnogorac, G., & Schwack, W. (2009). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Food Additives & Contaminants: Part A, 26(7), 941-953.
• Joint Research Centre. (2009).
• Perz, R., & Schwack, W. (2005). Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions. Foods, 12(10), 2049.
• Crnogorac, G., & Schwack, W. (2009). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies. Food Additives and Contaminants - Part A Chemistry, Analysis, Control, Exposure and Risk Assessment, 26(7), 941-953.
• Crnogorac, G., & Schwack, W. (2009). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Food Additives & Contaminants: Part A, 26(7), 941-953.
• Papadopoulou-Mourkidou, E. (2004). Application of Microwave-Assisted Extraction for the Analysis of Dithiocarbamates in Food Matrices. In Pesticide Protocols (pp. 143-156). Humana Press.
• Al-Alam, J., Bom, L., Chbani, A., Fajloun, Z., & Millet, M. (2017). Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry.
• Kim, Y., et al. (2017). Development and Validation of Dithiocarbamates Fungicide Analytical Method using CS2 Trap Method in Livestock Product. Korean Journal of Environmental Agriculture, 36(4), 263-271.

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